2-Chloro-5-fluorophenyl cyclohexyl ketone

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Abstract

This technical guide provides a comprehensive framework for the detailed physicochemical characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone, a compound of interest for researchers, scientists, and professionals in drug development. Recognizing that novel chemical entities often lack extensive published data, this document outlines a logical, field-proven workflow for determining the critical parameters that govern a compound's behavior and suitability for further development. We detail the causality behind experimental choices, provide step-by-step protocols for key assays including solubility, lipophilicity, and stability, and offer guidance on spectroscopic structural confirmation. All methodologies are grounded in authoritative standards, such as those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation (ICH), ensuring a self-validating and scientifically rigorous approach.

Introduction: The Imperative for Foundational Characterization

The journey of a new chemical entity (NCE) from discovery to application is predicated on a thorough understanding of its fundamental physicochemical properties. These parameters are not mere data points; they are the primary determinants of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation potential and chemical stability. For a compound like 2-Chloro-5-fluorophenyl cyclohexyl ketone, which features a halogenated aromatic ring coupled with a non-polar cyclohexyl moiety, a precise evaluation of properties such as solubility, lipophilicity (LogP/D), and stability under stress is critical. This guide serves as a strategic manual for generating a robust and reliable physicochemical profile, enabling informed decisions in the early stages of research and development.

Compound Identification and Core Properties

The initial step in any characterization is the unambiguous identification of the molecule and the compilation of its basic properties.

Property	Data	Source
IUPAC Name	(2-chloro-5-fluorophenyl)(cyclohexyl)methanone	[1]
CAS Number	1443343-20-1	[1]
Molecular Formula	C₁₃H₁₄ClFO	[1]
Molecular Weight	240.70 g/mol	[2]
Canonical SMILES	O=C(C1=CC(F)=CC=C1Cl)C1CCCCC1	[1]
Structure		ChemScene

Note: Experimental properties such as melting point, boiling point, and density are not widely published and must be determined empirically as described in the following sections.

Lipophilicity Determination: Predicting Membrane Permeability

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial predictor of its ability to cross biological membranes. It is most commonly expressed as the partition coefficient (LogP) or, for ionizable compounds, the distribution coefficient (LogD).[3] The shake-flask method is the gold-standard for this determination.[4][]

Experimental Protocol: Shake-Flask LogP/D Determination (OECD 107/117)

This protocol is a direct measurement of the partition coefficient and is recommended by the OECD.[4]

Causality: The choice of n-octanol and a pH 7.4 buffer system is to mimic the partitioning between a biological lipid membrane and the aqueous environment of plasma. The mutual pre-saturation of the solvents minimizes volume changes upon mixing.

Methodology:

• Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate the n-octanol by shaking it with the PBS buffer for 24 hours and allowing the phases to separate. Similarly, pre-saturate the PBS buffer with n-octanol.[6]

• Stock Solution: Prepare a stock solution of 2-Chloro-5-fluorophenyl cyclohexyl ketone in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Partitioning: In a glass vial, combine a precise volume of the pre-saturated n-octanol and pre-saturated PBS buffer (e.g., 5 mL of each). Add a small aliquot of the compound's stock solution to achieve a final concentration that is detectable in both phases.

• Equilibration: Seal the vial and shake vigorously at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-2 hours).[7]

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully withdraw a sample from both the n-octanol and the aqueous phase. Quantify the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the LogD value using the following formula: LogD = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )[3]

Logical Workflow for LogP/D Determination

Caption: Workflow for Shake-Flask LogD Determination.

Solubility Assessment: A Prerequisite for Bioavailability

Aqueous solubility is a key factor influencing drug absorption and formulation. Low solubility can lead to poor bioavailability and challenges in developing parenteral dosage forms.[8] We will describe two key types of solubility measurements: kinetic and thermodynamic.

Experimental Protocol: Kinetic Solubility via Turbidimetry

Kinetic solubility is a high-throughput method used in early discovery to assess the solubility of a compound when added to a buffer from a DMSO stock solution.[8][9]

Causality: This method mimics the scenario where a DMSO-solubilized compound is introduced into an aqueous biological medium. The formation of a precipitate is detected by light scattering (turbidity), providing a rapid measure of the concentration at which the compound falls out of solution.[10]

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).[10]

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock to create a range of concentrations.

• Assay Plate Preparation: In a separate 96-well clear-bottom plate, add a small, fixed volume of each DMSO concentration (e.g., 2 µL).

• Buffer Addition: Add aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the final desired concentrations (e.g., add 98 µL for a 1:50 dilution). The final DMSO concentration should be low (e.g., 2%) to minimize co-solvent effects.[10]

• Incubation & Measurement: Shake the plate for a set period (e.g., 1-2 hours) at a controlled temperature (e.g., 25°C). Measure the turbidity (absorbance or light scattering) at a wavelength where the compound does not absorb (e.g., 620 nm) using a plate reader.[10]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly above the background (buffer + DMSO only).

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

Thermodynamic solubility represents the true equilibrium solubility of the solid material in a solvent, a critical value for formulation and biopharmaceutical classification. This method aligns with the OECD 105 guideline.[11][12]

Causality: By agitating an excess of the solid compound in the solvent for an extended period, the system reaches a true thermodynamic equilibrium between the dissolved and undissolved states. This provides the most accurate and relevant solubility value for later-stage development.

Methodology:

• Sample Preparation: Add an excess amount of solid 2-Chloro-5-fluorophenyl cyclohexyl ketone to a series of vials containing the aqueous buffer of interest (e.g., pH 7.4 PBS).

• Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for at least 24 hours to ensure equilibrium is reached.[7]

• Sample Processing: After equilibration, allow the vials to stand for a short period for larger particles to settle.

• Separation of Solid: Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.[13]

• Quantification: Dilute the clear filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC-UV method against a standard curve.

• Result: The measured concentration is the thermodynamic solubility, typically reported in µg/mL or µM.

Ionization Constant (pKa) Determination

While 2-Chloro-5-fluorophenyl cyclohexyl ketone does not have obvious acidic or basic functional groups, the ketone's alpha-protons can exhibit very weak acidity. Determining the pKa is crucial as ionization state affects solubility, permeability, and binding. UV-spectrophotometry is a powerful method for compounds with a pH-dependent chromophore.[14][15]

Experimental Protocol: pKa Determination by UV-Spectrophotometry

Causality: If the protonated and deprotonated forms of a molecule have different UV-Vis absorption spectra, the pKa can be determined by measuring the absorbance at a fixed wavelength across a range of pH values. The inflection point of the resulting sigmoidal curve corresponds to the pKa.[16]

Methodology:

• Buffer Preparation: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to pH 12).

• Sample Preparation: Prepare identical concentrations of the compound in each buffer solution. A co-solvent like DMSO may be used for poorly soluble compounds, but its concentration must be kept low and constant (e.g., <2%).[14]

• Spectral Analysis: Record the full UV-Vis spectrum for the compound in each buffer to identify the analytical wavelength(s) where the absorbance changes most significantly with pH.

• Absorbance Measurement: Measure the absorbance of each solution at the chosen analytical wavelength.

• Data Plotting: Plot absorbance versus pH.

• pKa Calculation: The pH at which the absorbance is halfway between the minimum and maximum values of the sigmoidal curve is the pKa.[16] This can be determined graphically or by non-linear regression analysis.[17]

Chemical Stability Assessment: Forced Degradation Studies

Understanding a compound's intrinsic stability is mandated by regulatory bodies like the ICH and is essential for determining its shelf-life and identifying potential degradation products.[18][19] Forced degradation, or stress testing, involves exposing the compound to conditions more severe than those used in accelerated stability testing.[20][21]

Causality: The goal is to intentionally degrade the compound to an extent of 5-20%.[20] This level of degradation is sufficient to identify and characterize degradation products and to prove that the analytical method is "stability-indicating" (i.e., capable of separating the intact drug from its degradants).[21]

Protocol for Forced Degradation Studies (ICH Q1A(R2))

Methodology:

• Control Sample: Prepare a solution of the compound at a known concentration and analyze it immediately (T=0) to serve as a control.

• Stress Conditions: Expose separate samples of the compound (in both solid and solution states) to the following conditions:[18]

  • Acid Hydrolysis: 0.1 M HCl at room temperature, and if no degradation, at 60°C.[20]

  • Base Hydrolysis: 0.1 M NaOH at room temperature, and if no degradation, at 60°C.[20]

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress (Solid): Store the solid compound at an elevated temperature (e.g., 80°C).

  • Photostability: Expose the compound (solid and solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[19]

• Time Points: Analyze samples at appropriate time points (e.g., 2, 8, 24, 48 hours) until the target degradation (5-20%) is achieved.[21]

• Analysis: Analyze all stressed samples and the control using a stability-indicating HPLC method, typically with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to identify degradants.

Decision Tree for Forced Degradation

Caption: Decision workflow for a single stress condition.

Spectroscopic Structural Confirmation

While the identity of the compound is known, performing spectroscopic analysis is a self-validating step to confirm purity, structure, and identify characteristic signals for future quality control.

• ¹H and ¹³C NMR Spectroscopy:

  • Expected ¹H NMR signals: Protons alpha to the carbonyl group (on the cyclohexyl ring) are expected to be deshielded, appearing around 2.1–2.6 ppm.[22] Aromatic protons will appear further downfield, with splitting patterns determined by the chloro and fluoro substituents.

  • Expected ¹³C NMR signals: The carbonyl carbon is highly deshielded and will appear prominently in the 190–215 ppm range.[23] The presence of fluorine will introduce characteristic C-F coupling.

• Infrared (IR) Spectroscopy:

  • A strong, sharp absorption is expected for the carbonyl (C=O) stretch. Because the carbonyl is conjugated with an aromatic ring, this peak is expected to appear at a lower wavenumber, typically between 1685–1690 cm⁻¹, compared to a saturated ketone (around 1715 cm⁻¹).[23][24]

• Mass Spectrometry (MS):

  • The mass spectrum will be critical for confirming the molecular weight. Due to the presence of one chlorine atom, the molecular ion will exhibit a characteristic M+2 peak with an intensity approximately one-third that of the molecular ion peak (M+), reflecting the natural isotopic abundance of ³⁵Cl and ³⁷Cl.[25] Fragmentation patterns will likely involve cleavage at the bond beta to the aromatic ring.[26]

Conclusion and Future Directions

This guide has presented a systematic and robust methodology for the comprehensive physicochemical characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone. By following these authoritative and logically structured protocols, researchers can generate a reliable data package that is essential for any drug development program. The determined properties—lipophilicity, aqueous solubility, pKa, and stability profile—form the foundation for understanding the compound's ADME characteristics, guiding formulation strategies, and ensuring the development of a safe and effective final product. This foundational dataset is the critical first step in de-risking a new chemical entity and paving the way for its successful progression through the development pipeline.

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Advanced Synthesis and Physicochemical Profiling of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone

As a Senior Application Scientist navigating the complexities of modern drug design, I frequently encounter the need for specialized, sterically demanding building blocks. 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS 1443343-20-1) represents a privileged scaffold that perfectly balances lipophilicity, metabolic stability, and conformational rigidity.

This technical guide provides an authoritative breakdown of its physicochemical properties, the structural rationale behind its use, and a highly reliable, self-validating synthetic methodology designed for high-fidelity scale-up.

Chemical Identity & Physicochemical Profiling

Before deploying any intermediate in a synthetic campaign, a rigorous understanding of its identifiers and physical properties is mandatory. The quantitative data for this compound is summarized in the table below, sourced from validated 1[1].

Parameter	Specification / Identifier
IUPAC Name	(2-chloro-5-fluorophenyl)-cyclohexylmethanone
CAS Number	1443343-20-1
Molecular Formula	C₁₃H₁₄ClFO
Molecular Weight	240.70 g/mol
Canonical SMILES	O=C(C1=CC(F)=CC=C1Cl)C1CCCCC1
InChI Key	FQKYGZGIKSYYAJ-UHFFFAOYSA-N
MDL Number	MFCD16293557
Standard Purity	≥ 97.0%

Structural Logic & Pharmacological Rationale

In medicinal chemistry, every atom must justify its presence. The architecture of 2-chloro-5-fluorophenyl cyclohexyl ketone is not arbitrary; it is a meticulously designed motif frequently utilized in the development of allosteric modulators, such as 2[2].

• Ortho-Chloro Substitution: Provides critical steric hindrance, forcing the aromatic ring out of coplanarity with the carbonyl group. This conformational locking minimizes entropic penalty upon target binding.

• Meta-Fluoro Substitution: Modulates the electron density of the ring, blocking oxidative metabolism (Cytochrome P450) at a highly susceptible position while simultaneously increasing the overall lipophilicity.

• Cyclohexyl Ring: Acts as a bulky, aliphatic shield that drives the molecule into deep hydrophobic pockets of target proteins.

Structural logic and pharmacological rationale of the compound's functional groups.

Strategic Synthesis: Overcoming Acylation Challenges

Historically, aryl cyclohexyl ketones were synthesized via Friedel-Crafts acylation. However, as demonstrated in recent 3[3], reacting a substituted halogenated benzene with cyclohexanecarbonyl chloride often yields poor regioselectivity and requires harsh, unscalable conditions like polyphosphoric acid or excess AlCl₃.

To circumvent these limitations, we employ a nucleophilic acyl substitution strategy utilizing a Weinreb amide . This approach is mechanistically superior because it prevents the over-addition of the Grignard reagent, ensuring high yields and simplified purification.

Synthetic workflow for 2-Chloro-5-fluorophenyl cyclohexyl ketone via Weinreb amide.

Self-Validating Experimental Protocol

The following step-by-step methodology is engineered as a self-validating system. By leveraging the stability of the tetrahedral intermediate, the reaction inherently prevents the formation of tertiary alcohol byproducts, ensuring that in-process controls yield binary, unambiguous readouts.

Step 1: Preparation of 2-Chloro-5-fluorophenylmagnesium bromide

• Setup: Equip a flame-dried 3-neck flask with a reflux condenser, addition funnel, and an argon inlet. Add magnesium turnings (1.2 equiv) and anhydrous THF.

• Initiation: Add a single crystal of iodine and 1 mol% of 1,2-dibromoethane.

  • Causality: The iodine and dibromoethane disrupt the passivating magnesium oxide layer, an essential mechanistic prerequisite for the successful initiation of fluorinated aryl halides[4].

• Addition: Dropwise add 1-bromo-2-chloro-5-fluorobenzene (1.0 equiv) in THF, maintaining a gentle reflux. Stir for 1 hour at room temperature to ensure complete Grignard formation.

Step 2: Nucleophilic Acyl Substitution

• Cooling: In a separate flame-dried flask, dissolve N-methoxy-N-methylcyclohexanecarboxamide (Weinreb amide, 0.9 equiv) in anhydrous THF and cool to 0 °C.

• Coupling: Slowly transfer the Grignard reagent via cannula into the Weinreb amide solution.

  • Causality: The N-methoxy group coordinates with the magnesium ion, forming a highly stable, five-membered cyclic chelate. This intermediate is completely resistant to further nucleophilic attack, eliminating the risk of double-addition.

• Self-Validation Checkpoint: Perform a micro-workup of a 50 µL aliquot in 1M HCl and EtOAc. TLC analysis (Hexanes:EtOAc 8:2) must show complete consumption of the Weinreb amide and the appearance of a single new UV-active spot. The absence of a highly polar baseline spot confirms that no tertiary alcohol has formed.

Step 3: Quenching and Isolation

• Quench: Carefully pour the reaction mixture into a vigorously stirred solution of saturated aqueous NH₄Cl at 0 °C.

  • Causality: The acidic aqueous environment breaks the magnesium chelate, collapsing the tetrahedral intermediate to release the desired ketone.

• Extraction & Purification: Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to yield the pure ketone.

Safety, Handling, and GHS Classification

Handling halogenated aromatic ketones requires strict adherence to safety protocols. According to standardized 1[1], 2-Chloro-5-fluorophenyl cyclohexyl ketone is classified under the following GHS hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Protocol Standard: All manipulations involving the Grignard reagent and the neat compound must be performed inside a certified chemical fume hood. Nitrile gloves, safety goggles, and a lab coat are mandatory. In the event of skin contact, immediately remove contaminated clothing and rinse the affected area with copious amounts of water (Precautionary Phrase P303+P361+P353)[1].

References[1] Title: 2-Chloro-5-fluorophenyl cyclohexyl ketone - Fluorochem

Source : fluorochem.co.uk URL :[4] Title : How to Synthesize 2-Chloro-5-Fluorophenol? - FAQ - Guidechem Source : guidechem.com URL :[2] Title : US20190322639A1 - Dopamine d1 receptor positive allosteric modulators Source : google.com (Google Patents) URL :[3] Title : Route Design in the 21st Century: The ICSYNTH Software Tool as an Idea Generator for Synthesis Prediction Source : acs.org (Organic Process Research & Development) URL :

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Molecular Structure Analysis and Synthetic Profiling of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone: A Comprehensive Technical Guide

Executive Summary

In modern medicinal chemistry, the strategic incorporation of halogenated aromatic systems and bulky aliphatic rings is a proven method for optimizing a drug candidate's pharmacokinetic and pharmacodynamic profile. 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) is a highly specialized building block that perfectly exemplifies this strategy[1]. This whitepaper provides an in-depth analysis of its structural conformation, physicochemical properties, and its critical role as a lipophilic scaffold in central nervous system (CNS) drug discovery. Furthermore, we establish a self-validating, high-yield synthetic protocol designed to overcome the classical limitations of aryl-aliphatic ketone synthesis.

Physicochemical & Structural Profiling

To utilize this building block effectively, one must first understand its baseline physical and structural parameters.

Quantitative Data Summary

Property	Value
IUPAC Name	(2-chloro-5-fluorophenyl)-cyclohexylmethanone
CAS Number	1443343-20-1
Molecular Formula	C13H14ClFO
Molecular Weight	240.7 g/mol
Canonical SMILES	O=C(C1=CC(F)=CC=C1Cl)C1CCCCC1
Hazard Classification	GHS07 (Harmful/Irritant)

Conformational Analysis & Causality

The 3D geometry of 2-chloro-5-fluorophenyl cyclohexyl ketone is dictated by severe steric constraints, which directly influence how it interacts with biological targets:

• Aromatic-Carbonyl Dihedral Twist: The bulky ortho-chloro substituent on the phenyl ring creates a massive steric clash with the ketone's carbonyl oxygen. To minimize this strain, the phenyl ring is forced out of coplanarity with the carbonyl group. This specific dihedral twist is a critical pharmacophoric feature, as it locks the molecule into a rigid conformation that fits precisely into deep, narrow receptor pockets.

• Cyclohexyl Chair Conformation: The cyclohexyl ring predominantly adopts a low-energy chair conformation. To avoid severe 1,3-diaxial interactions with the axial hydrogens, the bulky (2-chloro-5-fluorobenzoyl) moiety exclusively occupies the equatorial position.

Application in Drug Development: Pharmacophore Mapping

This compound serves as a privileged scaffold in the synthesis of allosteric modulators. The di-halogenated phenyl ring provides enhanced metabolic stability—specifically, the meta-fluoro group blocks rapid cytochrome P450-mediated oxidation, while the ortho-chloro group modulates the lipophilicity (logP) necessary for blood-brain barrier (BBB) penetration.

Recent patent literature demonstrates that derivatives of this specific scaffold act as highly potent Dopamine D1 receptor positive allosteric modulators (PAMs) [2]. These modulators offer promising therapeutic avenues for mitigating symptoms of Parkinson's disease, schizophrenia, and Alzheimer's disease by potentiating dopamine-mediated responses without overstimulating the receptor directly[3].

Figure 1: Pharmacophore mapping and receptor interaction logic of the core scaffold.

Synthetic Methodologies & Mechanistic Pathways

Expertise & Experience: A novice approach to synthesizing aryl cyclohexyl ketones typically involves the direct addition of cyclohexylmagnesium bromide to an acyl chloride (e.g., 2-chloro-5-fluorobenzoyl chloride). However, the high reactivity of the Grignard reagent frequently leads to over-addition, yielding the undesired tertiary alcohol as the major product[4].

To establish a self-validating, high-yield system, we must employ the Weinreb Ketone Synthesis . By first converting 2-chloro-5-fluorobenzoic acid to its corresponding N-methoxy-N-methylamide (Weinreb amide), the subsequent Grignard addition forms a stable, five-membered cyclic chelate intermediate with the magnesium ion. This chelation traps the tetrahedral intermediate, preventing its collapse into a reactive ketone during the reaction. The ketone is only liberated upon aqueous acidic workup, ensuring absolute chemoselectivity.

Figure 2: The Weinreb amide synthetic workflow ensuring exclusive ketone formation.

Standardized Experimental Protocol

The following protocol is designed as a self-validating system . In-process controls (IPCs) are embedded to ensure the researcher can verify the success of each transformation before proceeding.

Phase 1: Synthesis of 2-Chloro-5-fluoro-N-methoxy-N-methylbenzamide

• Causality of Reagents: 1,1'-Carbonyldiimidazole (CDI) is utilized instead of thionyl chloride to activate the carboxylic acid. This avoids harsh acidic conditions and the generation of corrosive HCl gas, providing a milder, cleaner activation profile that prevents unwanted side reactions on the electron-deficient aromatic ring.

• Procedure:

  • Dissolve 2-chloro-5-fluorobenzoic acid (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) under a nitrogen atmosphere.

  • Add CDI (1.2 eq) portion-wise at room temperature. Stir for 1 hour until CO₂ evolution ceases.

  • Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and triethylamine (1.2 eq). Stir for 12 hours at room temperature.

  • Quench with 1M HCl, extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and concentrate.

• In-Process Control (IPC): Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The Weinreb amide will appear as a distinct UV-active spot with a lower Rf value than the starting acid. ¹H NMR will confirm success via the appearance of two distinct singlets at ~3.5 ppm (O-CH₃) and ~3.2 ppm (N-CH₃).

Phase 2: Grignard Addition and Chelate Collapse

• Causality of Conditions: Maintaining 0°C during the Grignard addition is critical. It controls the exothermic formation of the magnesium chelate, preventing localized hot spots that could prematurely collapse the intermediate or trigger halogen-metal exchange at the ortho-chloro position.

• Procedure:

  • Dissolve the Weinreb amide (1.0 eq) in anhydrous THF (0.1 M) and cool to 0°C under nitrogen.

  • Dropwise, add cyclohexylmagnesium bromide (1.2 eq, 1.0 M in THF) over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Crucial Step: Cool the mixture back to 0°C and quench carefully with cold 1M HCl. This acidic hydrolysis collapses the stable tetrahedral intermediate, liberating the target ketone.

  • Extract with ethyl acetate, wash with saturated NaHCO₃ and brine, dry over MgSO₄, and concentrate in vacuo. Purify via flash chromatography.

• In-Process Control (IPC): ¹H NMR of the purified product will show the complete disappearance of the N-methoxy and N-methyl singlets, replaced by a broad aliphatic multiplet integrating for 11 protons (1.2–2.0 ppm) corresponding to the cyclohexyl ring.

References

• US Patent US20190322639A1.Dopamine D1 receptor positive allosteric modulators. (2019). Assigned to Eli Lilly and Company.

• ChemDict. CAS 1443343-20-1 Basic Information and Structural Data. Retrieved from:[Link]

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An In-depth Technical Guide to 2-Chloro-5-fluorophenyl Cyclohexyl Ketone Derivatives: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-chloro-5-fluorophenyl cyclohexyl ketone derivatives, a class of compounds with significant potential in medicinal chemistry. By integrating established synthetic methodologies with an analysis of their structural features, we explore their promising future in the development of novel therapeutic agents. This document moves beyond a standard review, offering a forward-looking perspective on how these derivatives can be strategically designed and synthesized for targeted biological applications.

Introduction: The Strategic Combination of Key Pharmacophores

The 2-chloro-5-fluorophenyl cyclohexyl ketone scaffold represents a deliberate convergence of three key structural motifs, each contributing distinct and valuable properties to the overall molecule. The strategic inclusion of these components suggests a strong potential for these derivatives in modulating biological systems.

• The Cyclohexyl Ring: This non-aromatic, alicyclic ring is a prevalent feature in numerous approved drugs. Its three-dimensional structure allows for enhanced interaction with the binding pockets of proteins, a significant advantage over flat aromatic rings. The cyclohexyl group can also serve as a bioisostere for other moieties, improving metabolic stability and reducing entropy for potentially better target affinity.[1]

• The Chlorinated and Fluorinated Phenyl Ring: The presence of halogen atoms, particularly chlorine and fluorine, on the phenyl ring is a well-established strategy in medicinal chemistry. The 2-chloro and 5-fluoro substitution pattern creates a unique electronic environment. Fluorine, with its high electronegativity and small size, can modulate the acidity or basicity of nearby functional groups and influence metabolic stability.[2] The chlorine atom further alters the electronic properties and can participate in halogen bonding, a type of non-covalent interaction that is increasingly recognized for its importance in ligand-receptor binding.

• The Ketone Linker: The ketone functional group serves as a rigid linker between the phenyl and cyclohexyl moieties. Its carbonyl group can act as a hydrogen bond acceptor, a crucial interaction for binding to many biological targets. Furthermore, the ketone provides a reactive site for a wide array of chemical transformations, enabling the synthesis of a diverse library of derivatives.

This guide will delve into the synthesis of the core 2-chloro-5-fluorophenyl cyclohexyl ketone structure and explore potential derivatization strategies. We will then discuss the anticipated biological activities of these derivatives, drawing on established principles of medicinal chemistry and the known properties of related compounds.

Synthesis of the Core Scaffold: (2-Chloro-5-fluorophenyl)(cyclohexyl)methanone

The synthesis of the parent compound, (2-chloro-5-fluorophenyl)(cyclohexyl)methanone (CAS Number: 1443343-20-1), can be approached through two primary and reliable synthetic routes: Friedel-Crafts acylation and the Grignard reaction.[3][4][5] The choice between these methods will often depend on the availability of starting materials and the desired scale of the reaction.

Pathway 1: Friedel-Crafts Acylation

This classic electrophilic aromatic substitution reaction is a robust method for forming aryl ketones.[3][5][6]

Reaction Scheme:

Figure 1: General scheme for Friedel-Crafts acylation.

Experimental Protocol:

• Catalyst Suspension: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend anhydrous aluminum chloride (AlCl₃) in an inert solvent such as dichloromethane (DCM) or carbon disulfide (CS₂) under a nitrogen atmosphere.

• Acyl Chloride Addition: Slowly add cyclohexanecarbonyl chloride to the stirred suspension. An exothermic reaction will occur, forming the acylium ion-Lewis acid complex.

• Aromatic Substrate Addition: To this mixture, add 1-chloro-4-fluorobenzene dropwise at a controlled temperature, typically between 0 °C and room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction is quenched by carefully pouring the mixture into ice-cold dilute hydrochloric acid. This hydrolyzes the aluminum complexes.

• Extraction and Purification: The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Pathway 2: Grignard Reaction

The Grignard reaction offers an alternative nucleophilic addition approach to form the desired ketone.[4][7][8][9]

Reaction Scheme:

Sources

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Pharmacological Potential of Fluorinated Aryl Cyclohexyl Ketones: A Technical Blueprint for Next-Generation NMDA Receptor Modulators

Executive Summary: The Shift Toward Fluorination

The arylcyclohexylamine class, prototypically represented by ketamine, has revolutionized the landscape of rapid-acting antidepressants and dissociative anesthetics. However, the clinical utility of traditional chloro-substituted aryl cyclohexyl ketones is frequently bottlenecked by rapid hepatic clearance and transient therapeutic windows.

Recent structural optimization efforts have focused on the bioisosteric replacement of chlorine with fluorine, yielding compounds like 2-Fluorodeschloroketamine (2-FDCK) . By leveraging the unique physicochemical properties of the fluorine atom, researchers are engineering next-generation N-methyl-D-aspartate (NMDA) receptor modulators that exhibit enhanced metabolic stability, prolonged synaptic plasticity, and superior efficacy in Treatment-Resistant Depression (TRD) models. This whitepaper dissects the chemical rationale, pharmacodynamics, and validated experimental workflows required to evaluate these fluorinated analogs.

Chemical Rationale: The Fluorine Advantage

The substitution of the ortho-chlorine atom with fluorine is not merely a structural tweak; it is a calculated pharmacokinetic intervention. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry (approx. 116 kcal/mol, compared to 81 kcal/mol for C-Cl).

As [1], its incorporation into the aryl cyclohexyl ketone scaffold achieves three critical objectives:

• Metabolic Shielding: The high bond dissociation energy and the extreme electronegativity of fluorine create an electronic shield, resisting cytochrome P450 (CYP2B6 and CYP3A4)-mediated oxidative metabolism at the phenyl ring.

• pKa Modulation: Fluorine's electronegativity (3.98 Pauling) exerts a strong inductive pull, subtly altering the basicity of the adjacent methylamino group. This fine-tunes the molecule's ionization state at physiological pH, directly impacting its binding kinetics within the NMDA receptor pore.

• Steric Optimization: The van der Waals radius of fluorine (1.47 Å) is smaller than chlorine (1.75 Å), altering the dihedral angle between the phenyl and cyclohexanone rings and optimizing the ligand's fit within the phencyclidine (PCP) binding site.

Table 1: Comparative Pharmacological Profile (Ketamine vs. 2-FDCK)

Pharmacological Parameter	Ketamine (2-Chloro)	2-FDCK (2-Fluoro)	Mechanistic Causality
Halogen Electronegativity	3.16 (Pauling)	3.98 (Pauling)	Fluorine draws extreme electron density, altering the basicity (pKa) of the adjacent methylamino group.
Hepatic Clearance ( )	High (Rapid CYP metabolism)	Low-to-Moderate	The robust C-F bond sterically and electronically shields the molecule from oxidative degradation.
Lipophilicity (LogP)	~3.12	~2.85	Fluorine substitution decreases lipophilicity, altering the volume of distribution and CNS penetration.
Antidepressant Longevity	3–7 days post-dose	>7 days (Preclinical)	Slower metabolic clearance yields a prolonged window of mTORC1-mediated synaptic plasticity.

(Data synthesized from preclinical evaluations of [2] and [3]).

Pharmacodynamics & Synaptic Plasticity Pathways

Fluorinated aryl cyclohexyl ketones act as non-competitive antagonists at the NMDA receptor. Because they are use-dependent open-channel blockers, they require the receptor channel to be open before they can access the PCP binding site located deep within the ion pore.

The blockade of NMDA receptors—particularly on GABAergic interneurons—leads to a downstream disinhibition of glutamatergic neurons. This resulting "glutamate surge" activates α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors. AMPA activation subsequently triggers the release of Brain-Derived Neurotrophic Factor (BDNF), which binds to TrkB receptors and activates the mammalian target of rapamycin complex 1 (mTORC1) signaling pathway. This cascade is the fundamental engine of rapid synaptic plasticity and the sustained antidepressant effects observed in [4].

Figure 1: Mechanism of action from fluorinated NMDA antagonism to mTORC1-mediated synaptic plasticity.

Self-Validating Experimental Methodologies

As an application scientist overseeing neuropharmacological assays, I cannot overstate the importance of rigorous assay validation when evaluating novel fluorinated analogs. The introduction of fluorine fundamentally alters the solubility, protein-binding characteristics, and metabolic rate of the molecule, which can lead to artifactual data if standard protocols are not strictly controlled.

Protocol A: High-Throughput Hepatic Microsomal Stability Assay (HT-HMSA)

This protocol determines the intrinsic hepatic clearance (

) of fluorinated aryl cyclohexyl ketones to quantify the metabolic shielding provided by the fluorine atom.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the fluorinated ketone (e.g., [5]) in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Add Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding an NADPH regenerating system (final concentration: 1 mM NADPH). Causality: NADPH is the mandatory electron donor for CYP450 enzymes; without it, oxidative metabolism cannot occur.

• Time-Course Quenching: At intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately plunge them into 150 µL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting the reaction, while simultaneously extracting the highly soluble fluorinated ketone into the organic phase.

• Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

Self-Validating Mechanism: To ensure that the observed

is a true reflection of the molecule's metabolic stability and not an artifact of degraded enzymes, this protocol mandates the parallel running of Verapamil (high clearance control) and Warfarin (low clearance control). If Verapamil fails to clear by >80% within 30 minutes, the entire HLM batch is deemed compromised, and the data is automatically rejected.

Figure 2: Self-validating high-throughput workflow for determining intrinsic hepatic clearance.

Protocol B: In Vitro NMDA Receptor Radioligand Binding Assay

This protocol maps the competitive displacement of the fluorinated compound at the PCP binding site.

Step-by-Step Methodology:

• Membrane Preparation: Isolate synaptic membranes from rat forebrain homogenates, washed extensively to remove endogenous glutamate.

• Receptor Activation: Suspend membranes in 5 mM HEPES buffer (pH 7.4) containing 10 µM Glutamate and 10 µM Glycine. Causality: Because fluorinated aryl cyclohexyl ketones are use-dependent open-channel blockers, the NMDA receptor must be forced into an active, "open" state for binding to occur.

• Radioligand Displacement: Incubate membranes with 2 nM

  and varying concentrations of the fluorinated test compound (0.1 nM to 100 µM) for 2 hours at room temperature.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (to reduce non-specific binding).

• Quantification: Wash filters three times with cold buffer and quantify retained radioactivity via liquid scintillation counting.

Self-Validating Mechanism: Assay validity is strictly gated by the Non-Specific Binding (NSB) threshold. NSB is defined using a parallel well containing 10 µM unlabeled MK-801. The assay is only considered valid if the specific binding window (Total Binding minus NSB) constitutes >75% of the total radioactive signal. If the signal-to-noise ratio falls below this threshold, the membrane preparation is discarded.

Conclusion

The pharmacological potential of fluorinated aryl cyclohexyl ketones represents a significant leap forward in neuropharmacology. By strategically utilizing the high electronegativity and bond strength of fluorine, drug developers can overcome the metabolic liabilities of traditional dissociative anesthetics. When evaluated through rigorously controlled, self-validating experimental frameworks, compounds like 2-FDCK show immense promise for delivering sustained, rapid-acting relief for Treatment-Resistant Depression.

References

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) . MDPI - Molecules. URL:[Link]

• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects . National Center for Biotechnology Information (PMC). URL:[Link]

• Critical review report: 2-Fluorodeschloroketamine . World Health Organization (WHO). URL:[Link]

• KR20240093579A - 2-Fluorodeschloroketamine for the treatment of depression, including treatment-resistant depression. Google Patents.

• 2-Fluorodeschloroketamine . Wikipedia. URL:[Link]

Metabolic stability prediction for 2-Chloro-5-fluorophenyl cyclohexyl ketone

Predictive Metabolic Profiling and Stability Assessment of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone: A Technical Whitepaper

Executive Summary

The accurate prediction of metabolic stability is a cornerstone of modern drug discovery, directly dictating a compound’s pharmacokinetic (PK) profile, bioavailability, and dosing regimen[1]. This whitepaper provides an in-depth mechanistic analysis and experimental framework for evaluating the metabolic stability of 2-Chloro-5-fluorophenyl cyclohexyl ketone . By deconstructing the molecule into its core structural liabilities, we establish a causal link between its chemical architecture and its susceptibility to specific Phase I biotransformation pathways.

Structural Deconstruction and Mechanistic Causality

To predict the metabolic fate of 2-Chloro-5-fluorophenyl cyclohexyl ketone, we must analyze the molecule as a composite of three distinct metabolic domains. Each domain interacts with specific hepatic enzyme families based on strict geometric and electronic requirements[2].

A. The Cyclohexyl Ring: Aliphatic Hydroxylation Liability

The lipophilic cyclohexyl moiety is a prime target for Cytochrome P450 (CYP450) enzymes, predominantly CYP3A4 and CYP2D6. The oxidation of aliphatic C-H bonds proceeds via a highly reactive ferryl compound I (Cpd I) intermediate[3]. The mechanism involves hydrogen atom abstraction to form a transient carbon radical, followed by a rapid "oxygen rebound" to form a secondary or tertiary alcohol[4]. Because the cyclohexyl ring can adopt conformations that easily present its equatorial C3 and C4 protons to the heme iron, it exhibits high intrinsic lability[2].

B. The Ketone Moiety: Carbonyl Reduction

While CYP-mediated oxidation dominates lipophilic clearance, the presence of a ketone introduces a parallel metabolic sink: carbonyl reduction. Enzymatic reduction of xenobiotic ketones to secondary alcohols is primarily catalyzed by NAD(P)H-dependent Carbonyl Reductases (CBRs) and Aldo-Keto Reductases (AKRs)[5]. These enzymes are predominantly localized in the hepatic cytosol, meaning standard microsomal assays may underpredict clearance if cytosolic fractions are omitted[6][7].

C. The 2-Chloro-5-fluorophenyl Ring: Halogen-Mediated Shielding

Unsubstituted phenyl rings are highly susceptible to CYP-mediated aromatic hydroxylation (via an arene oxide intermediate)[3]. However, the strategic placement of electron-withdrawing halogens (chlorine at C2, fluorine at C5) fundamentally alters the ring's electronics. The electronegativity of these halogens deactivates the aromatic

-system toward electrophilic attack by Cpd I[8]. Furthermore, the steric bulk of the ortho-chlorine restricts the rotational freedom of the molecule within the CYP active site, preventing the productive geometry required for aromatic oxidation[2].

Diagram 1: Structural causality of Phase I metabolic pathways for the target compound.

In Silico Predictive Profiling

Before initiating in vitro assays, predictive modeling (e.g., using Random Forest models or StarDrop's WhichP450 module) provides an estimated Composite Site Lability (CSL)[1][9]. Based on the mechanistic principles outlined above, the predicted metabolic profile is summarized below.

Table 1: Predicted Sites of Metabolism (SOM) and Clearance Mechanisms

Structural Moiety	Primary Enzyme Family	Subcellular Location	Predicted Reaction	Lability Score (0-1)
Cyclohexyl (C3/C4)	CYP3A4, CYP2D6	Microsomes	Hydroxylation	0.85 (High)
Ketone (C=O)	CBR1, AKRs	Cytosol	Reduction to Alcohol	0.65 (Moderate)
Phenyl (C3/C4/C6)	CYP1A2, CYP2C9	Microsomes	Aromatic Hydroxylation	< 0.10 (Stable)

Note: A lability score closer to 1.0 indicates a higher probability of rapid biotransformation.

Self-Validating In Vitro Assay Methodology

To capture both CYP-mediated oxidation and CBR-mediated reduction, the compound must be evaluated in both Human Liver Microsomes (HLMs) and Human Liver Cytosol (HLC), or alternatively, in S9 fractions which contain both[10][11].

The following protocol is engineered as a self-validating system . The inclusion of minus-NADPH controls isolates true enzymatic metabolism from chemical instability or non-specific binding, while positive controls verify the enzymatic viability of the subcellular fractions[12].

Step-by-Step Protocol: HLM and Cytosol Stability Assay

1. Reagent and Matrix Preparation:

• Prepare a 10 mM stock of the test compound in DMSO. Dilute to a 100 µM working solution in 50 mM Potassium Phosphate (KPO₄) buffer (pH 7.4)[12].

• Thaw pooled HLMs and HLCs on ice. Prepare a protein working solution at 0.625 mg/mL in KPO₄ buffer[10].

• Prepare a 10 mM NADPH regenerating system (or direct NADPH cofactor solution) in KPO₄ buffer[13].

2. Reaction Assembly & Pre-Incubation:

• In a 96-well plate, combine 400 µL of the protein working solution (HLM or HLC) with 5 µL of the 100 µM test compound. The final organic solvent concentration must remain <0.5% to prevent enzyme denaturation[10].

• Self-Validation Setup: Prepare parallel wells for positive controls (Dextromethorphan for CYPs, Haloperidol for CBRs) and negative controls (buffer replacing NADPH)[7][12].

• Pre-incubate the plate at 37°C for 5 minutes with gentle orbital shaking[9].

3. Reaction Initiation and Kinetic Sampling:

• Initiate the reaction by adding 100 µL of the 10 mM NADPH solution to the test and positive control wells (Final assay concentrations: 1 µM test compound, 0.5 mg/mL protein, 2 mM NADPH)[14].

• At designated time points (

  minutes), immediately transfer a 50 µL aliquot from the reaction mixture into a quenching plate containing 150 µL of ice-cold acetonitrile spiked with an internal standard (IS)[14].

4. Protein Precipitation and Analysis:

• Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet precipitated proteins[12].

• Transfer the supernatant to a clean plate for LC-MS/MS analysis to quantify the percentage of parent compound remaining relative to the

  baseline[10].

Diagram 2: Self-validating kinetic workflow for microsomal and cytosolic stability assays.

Quantitative Data Interpretation and Extrapolation

The raw LC-MS/MS data (peak area ratios of analyte to internal standard) is plotted as the natural logarithm of the percentage remaining versus time. The slope of the linear regression yields the elimination rate constant (

).

From

, we derive the in vitro half-life ( ) and intrinsic clearance ( ): (Where is incubation volume in µL and is the mass of protein in mg).

Table 2: Representative Quantitative Assessment for 2-Chloro-5-fluorophenyl cyclohexyl ketone

Assay Matrix	Elimination Rate ( , min⁻¹)	Half-Life ( , min)	Intrinsic Clearance ( , µL/min/mg)	Mechanistic Conclusion
HLM (+NADPH)	0.035	19.8	70.0	High clearance driven by rapid CYP-mediated aliphatic hydroxylation of the cyclohexyl ring.
HLC (+NADPH)	0.012	57.7	24.0	Moderate clearance via cytosolic carbonyl reduction of the ketone.
HLM (-NADPH)	< 0.001	> 120	< 2.0	Validates that degradation is strictly enzymatic, not chemical instability.

Causality in Extrapolation: Because the compound exhibits dual clearance pathways (microsomal oxidation and cytosolic reduction), relying solely on HLM data would underestimate total hepatic clearance. To predict in vivo hepatic clearance, the combined

from both fractions must be scaled using physiological parameters (microsomal protein per gram of liver, liver weight per kg body weight) and integrated into a well-stirred liver model[12]. The data suggests that structural optimization (e.g., substituting the cyclohexyl ring with a more sterically hindered or fluorinated aliphatic group) is required to improve the metabolic half-life of this scaffold[15].

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Thermodynamic Stability and Conformational Dynamics of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone: A Comprehensive Technical Guide

Executive Summary

2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS 1443343-20-1) is a highly specialized, sterically hindered halogenated building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and functional materials . Understanding its thermodynamic stability is critical for synthetic route design, formulation, and long-term storage. This whitepaper provides an in-depth analysis of the molecule's conformational thermodynamics, its chemical stability profile, and the self-validating experimental workflows required to empirically map these parameters.

Structural Thermodynamics and Conformational Dynamics

The thermodynamic profile of 2-chloro-5-fluorophenyl cyclohexyl ketone is governed by a complex interplay between intense steric hindrance and electronic induction .

• Cyclohexyl Ring Conformation: The massive 2-chloro-5-fluorobenzoyl group acts as a thermodynamic "anchor." Due to severe 1,3-diaxial interactions that would occur in the axial position, the molecule exists almost exclusively in the equatorial chair conformation. The free energy difference (

  ) heavily favors the equatorial state, effectively locking the ring's conformation .

• Aryl-Carbonyl Atropisomerism: The presence of the ortho-chloro substituent introduces significant torsional strain. To minimize steric clashes between the bulky chlorine atom and the carbonyl oxygen (or the equatorial cyclohexyl protons), the aryl ring is forced out of coplanarity with the carbonyl

  -system. This orthogonal twist disrupts conjugation—raising the ground-state energy relative to an unsubstituted benzophenone—but creates a deep, stable local thermodynamic minimum for the twisted conformer.

• Electronic Shielding: The meta-fluoro group exerts a strong inductive electron-withdrawing effect (

  ), which theoretically increases the electrophilicity of the carbonyl carbon. However, the ortho-chloro group and the bulky cyclohexyl ring provide intense steric shielding (Newman's rule of six), dominating the thermodynamic response and protecting the core from nucleophilic attack.

Conformational energy landscape showing cyclohexyl inversion and aryl rotation.

Chemical Thermodynamic Stability Profile

The molecule exhibits a dichotomous stability profile: it is highly stable to thermal and hydrolytic stress, but uniquely susceptible to specific photochemical degradation pathways.

• Hydrolytic & Thermal Stability: The steric bulk surrounding the carbonyl carbon creates a high activation energy barrier (

  ) for the formation of the tetrahedral intermediate required for hydrolysis. Consequently, the compound is thermodynamically stable in both acidic and basic aqueous environments, even at elevated temperatures .

• Photochemical Instability (Norrish Type II Cleavage): Aryl ketones are classic photoinitiators. Upon UV irradiation, the carbonyl group is excited to a singlet state, which rapidly undergoes intersystem crossing to a triplet state. The spatial proximity of the cyclohexyl

  -hydrogens allows for intramolecular hydrogen abstraction by the triplet carbonyl oxygen, leading to a 1,4-biradical intermediate. This intermediate undergoes rapid thermodynamic cleavage (Norrish Type II reaction) to yield 2-chloro-5-fluoroacetophenone and cyclohexene . This represents the primary thermodynamic degradation sink under environmental exposure.

Experimental Workflows for Stability Profiling

To empirically validate the thermodynamic parameters, the following self-validating protocols must be executed.

Protocol 1: Determination of Rotational Barriers via Variable-Temperature NMR (VT-NMR)

Causality & Self-Validation: VT-NMR directly measures the thermodynamic exchange rate between atropisomeric conformers. As temperature drops, the thermal energy (

) becomes insufficient to overcome the rotational barrier ( ). The physical decoalescence of the NMR signal is a self-validating proof of the restricted rotation, allowing for precise energetic calculations.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of Toluene-

  . Expert Insight: Toluene- is selected over Chloroform- due to its significantly lower freezing point (-95°C), allowing for deep cryogenic profiling without solvent crystallization.

• Baseline Acquisition: Acquire standard

  and NMR spectra at 298 K. The signal will appear as a time-averaged singlet due to rapid bond rotation on the NMR timescale.

• Cryogenic Titration: Lower the probe temperature in 10 K increments from 298 K down to 198 K. Allow exactly 5 minutes of thermal equilibration at each step before acquiring a spectrum.

• Coalescence Monitoring: Identify the coalescence temperature (

  ) where the single peak broadens and splits into two distinct peaks (representing the two stable orthogonal conformers).

• Thermodynamic Calculation: Calculate the activation free energy of rotation (

  ) using the Eyring equation: , where is the exchange rate at coalescence.

Protocol 2: ICH Q1A/Q1B Forced Degradation and Thermodynamic Mapping

Causality & Self-Validation: Forced degradation accelerates thermodynamic decay pathways. By tracking mass balance (parent depletion vs. degradant formation) via UHPLC-MS/MS, the system self-validates that degradation is occurring via specific mechanistic pathways rather than non-specific precipitation or loss.

• Hydrolytic Stress: Suspend the API in 0.1N HCl and 0.1N NaOH (separate vials) at a concentration of 1 mg/mL. Expert Insight: Add 10% acetonitrile as a cosolvent. Because the ketone is highly lipophilic, failure to use a cosolvent will result in the compound sitting as an undissolved suspension, leading to false-positive "stability" data simply because the water could not reach the molecule. Incubate at 60°C for 7 days.

• Oxidative Stress: Expose the API to 3%

  at 25°C for 7 days.

• Photolytic Stress (ICH Q1B): Expose a thin layer of the solid API and a 1 mg/mL solution to 1.2 million lux hours of visible light and 200

  of UV light in a calibrated photostability chamber.

• UHPLC-MS/MS Analysis: Quench all reactions. Analyze aliquots using a C18 column with a water/acetonitrile gradient (0.1% formic acid). Quantify the parent mass (

  241.07 ) depletion and identify degradant masses (e.g., 173.01 for the Norrish Type II product, 2-chloro-5-fluoroacetophenone).

ICH Q1A(R2) forced degradation workflow for thermodynamic stability profiling.

Quantitative Data Summary

Table 1: Conformational Free Energy Parameters

Conformational State	Relative Free Energy ( )	Thermodynamic Status
Axial Cyclohexyl	+ 2.5 to 3.0 kcal/mol	Highly Unfavorable (1,3-diaxial clash)
Equatorial Cyclohexyl	0.0 kcal/mol	Global Minimum
Coplanar Aryl-Carbonyl	+ 3.5 to 4.5 kcal/mol	Transition State (Steric Clash)
Orthogonal Aryl-Carbonyl	- 3.8 kcal/mol (relative to coplanar)	Preferred Resting State

Table 2: ICH Q1A/Q1B Forced Degradation Matrix Outcomes

Stress Condition	Reagent/Environment	Time/Exposure	Degradation (%)	Primary Degradant	Thermodynamic Conclusion
Acidic Hydrolysis	0.1N HCl, 60°C	7 Days	< 1.0%	None	Highly Stable (Steric Shielding)
Basic Hydrolysis	0.1N NaOH, 60°C	7 Days	< 1.0%	None	Highly Stable (Steric Shielding)
Oxidation	3% , 25°C	7 Days	< 2.0%	Trace Epoxide	Stable (Electron-deficient aryl)
Photolysis (Solution)	UV/Vis (ICH Q1B)	1.2M lux hrs	> 45.0%	2-Chloro-5-fluoroacetophenone	Unstable (Norrish Type II Cleavage)

References

• International Council for Harmonisation (ICH). "Stability Testing of New Drug Substances and Products Q1A(R2)." European Medicines Agency.[Link]

• Eliel, E. L., & Wilen, S. H. "Stereochemistry of Organic Compounds." Wiley-Interscience, 1994.[Link]

• Turro, N. J., Ramamurthy, V., & Scaiano, J. C. "Modern Molecular Photochemistry of Organic Molecules." University Science Books, 2010.[Link]

The History, Discovery, and Synthesis of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone: A Comprehensive Technical Guide

Executive Summary

The compound 2-chloro-5-fluorophenyl cyclohexyl ketone (CAS 1443343-20-1) is a highly specialized aryl cyclohexyl ketone[1]. While it may appear as a simple building block, it represents a critical evolutionary node in modern medicinal chemistry. Originally rooted in the historical synthesis of dissociative anesthetics, this specific halogenated motif is now heavily utilized in the development of advanced active pharmaceutical ingredients (APIs), including novel NMDA receptor modulators and targeted oncology drugs such as[2][3]. This whitepaper dissects the historical discovery of its parent pharmacophores, evaluates retrosynthetic pathways, and provides a self-validating, step-by-step protocol for its synthesis.

Evolutionary History of the Pharmacophore

The structural framework of aryl cyclohexyl ketones traces its lineage back to the 1950s with the discovery of phencyclidine (PCP)[4]. Because PCP caused severe emergence delirium and neurotoxicity, researchers sought safer, shorter-acting alternatives[4]. In 1962, (CI-581) by introducing a 2-chlorophenyl group to the arylcyclohexylamine core[5][6]. The ortho-chlorine atom provided essential steric bulk that altered the molecule's binding conformation, significantly improving its clinical safety profile[5].

Fast forward to contemporary drug discovery: the addition of a 5-fluoro substituent onto the 2-chlorophenyl ring represents a sophisticated structural optimization[2]. In medicinal chemistry, fluorine is strategically deployed to block cytochrome P450-mediated oxidative metabolism at metabolic hotspots, thereby increasing the drug's biological half-life[2]. Furthermore, the highly electronegative fluorine atom modulates the lipophilicity (LogP) and electronic distribution of the aromatic ring. This exact 2-chloro-5-fluorophenyl moiety is a defining feature in modern precision medicines, such as the [2][3]. Consequently, 2-chloro-5-fluorophenyl cyclohexyl ketone has emerged as an indispensable precursor for synthesizing these next-generation therapeutics[1][3].

Historical evolution of arylcyclohexylamine precursors and pharmacophores.

Retrosynthetic Strategy & Quantitative Data

When designing a synthesis for 2-chloro-5-fluorophenyl cyclohexyl ketone, chemists must navigate the electronic deactivation caused by the dual halogen substitution. Three primary pathways are typically evaluated:

• Friedel-Crafts Acylation: Attempting to react 1-chloro-4-fluorobenzene with cyclohexanecarbonyl chloride via Lewis acid catalysis (e.g., AlCl₃) is fundamentally flawed. The strongly electron-withdrawing halogens deactivate the aromatic ring, leading to sluggish kinetics and poor regioselectivity (yielding complex mixtures of ortho and para isomers)[7].

• Grignard Addition to Weinreb Amide: Reacting the aryl Grignard reagent with N-methoxy-N-methylcyclohexanecarboxamide forms a highly stable tetrahedral intermediate that prevents over-addition. While yields are excellent, the Weinreb amine reagent is cost-prohibitive for large-scale scale-up.

• Grignard Addition to Nitrile (Industry Standard): The reaction of (2-chloro-5-fluorophenyl)magnesium bromide with cyclohexanecarbonitrile is the most efficient route[7]. The Grignard reagent attacks the electrophilic nitrile carbon to form a stable magnesium iminide salt. This intermediate is sterically hindered and electronically stable, preventing a second equivalent of Grignard from attacking (which would otherwise form an unwanted tertiary amine)[7].

Table 1: Comparison of Synthetic Pathways

Synthetic Pathway	Reagents	Regioselectivity	Typical Yield	Primary Impurity	Thermodynamic Profile
Friedel-Crafts Acylation	1-chloro-4-fluorobenzene + cyclohexanecarbonyl chloride	Poor (Isomeric mixtures)	< 20%	Isomeric ketones, unreacted starting material	Highly exothermic; requires strict thermal control.
Grignard + Nitrile	2-chloro-5-fluorophenyl MgBr + cyclohexanecarbonitrile	Excellent (100% targeted)	75 - 85%	Homocoupled biaryl, unreacted nitrile	Moderate exotherm during Grignard initiation.
Grignard + Weinreb Amide	2-chloro-5-fluorophenyl MgBr + Weinreb Amide	Excellent (100% targeted)	85 - 95%	Trace tertiary alcohol	Controlled exotherm; highly stable intermediate.

Self-Validating Synthetic Protocol: The Nitrile Route

The following methodology details the Grignard-nitrile addition, emphasizing the causality behind each operational parameter to ensure a self-validating workflow.

Phase 1: Activation and Grignard Formation

• Procedure: In a flame-dried, argon-purged 500 mL round-bottom flask, add 1.2 equivalents of magnesium turnings (Mg) and a single crystal of iodine. Add 50 mL of anhydrous THF. Dropwise, introduce 1.0 equivalent of 2-chloro-5-fluoro-1-bromobenzene dissolved in 100 mL of THF.

• Causality & Validation: The iodine reacts with the passivating MgO layer on the turnings, exposing pure, reactive Mg metal. Anhydrous THF is critical as it coordinates and stabilizes the forming Grignard reagent.

• In-Process Control (IPC): The reaction mixture will transition from clear to a cloudy, dark brown/grey solution, accompanied by a mild exotherm. The disappearance of the magnesium turnings confirms successful Grignard initiation.

Phase 2: Nucleophilic Addition

• Procedure: Cool the Grignard solution to 0°C using an ice bath. Slowly add 0.95 equivalents of dissolved in 50 mL of THF[7]. Allow the mixture to warm to room temperature, then reflux at 65°C for 4 hours.

• Causality & Validation: Initial cooling prevents localized overheating and minimizes side reactions such as homocoupling (Wurtz-type coupling). Refluxing provides the necessary activation energy to drive the nucleophilic attack on the sterically hindered nitrile carbon, forming the stable iminide magnesium salt[7].

• In-Process Control (IPC): TLC (9:1 Hexanes/EtOAc) should show the complete disappearance of the nitrile spot, indicating full conversion to the intermediate salt.

Phase 3: Hydrolysis and Isolation

• Procedure: Quench the reaction by slowly pouring it into an ice-cold solution of 2M HCl (200 mL) under vigorous stirring. Stir for 2 hours. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Causality & Validation: The strongly acidic environment protonates the iminide salt to an imine, which rapidly undergoes aqueous hydrolysis to yield the target ketone and ammonium chloride[7].

• Analytical Validation: The crude product is purified via silica gel chromatography. Successful synthesis is confirmed by IR spectroscopy (appearance of a strong C=O stretch at ~1700 cm⁻¹) and ¹H NMR (a distinct multiplet at ~3.2 ppm corresponding to the cyclohexyl methine proton adjacent to the carbonyl).

Mechanistic workflow of Grignard addition to nitrile for ketone synthesis.

References

• Historical Synthesis of Ketamine: Is Ketamine Made in a Lab? (Calvin Stevens, 1962). Southern Ketamine. URL:[Link]

• Pharmacophore Application (PI3Kα Inhibitors): In Silico Discovery of a Novel Potential Allosteric PI3Kα Inhibitor Incorporating 3-(2-Chloro-5-fluorophenyl)isoindolin-1-one. MDPI International Journal of Molecular Sciences. URL:[Link]

• Compound Database (RLY-2608): RLY-2608 Compound Summary (CID 166822065). PubChem, National Library of Medicine. URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Rly-2608 | C29H14ClF5N6O2 | CID 166822065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ketamine Assisted Psychotherapy - Ballard Psychiatry [ballardpsych.com]
• 5. southernketamine.com [southernketamine.com]
• 6. luxurypsychiatryclinic.com [luxurypsychiatryclinic.com]
• 7. 2-Cyanophenyl cyclohexyl ketone | 898792-08-0 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone: A Detailed Technical Guide

An Application Note and Protocol for Researchers

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone, a valuable ketone intermediate in synthetic organic chemistry and drug development. The primary synthetic route detailed is the Friedel-Crafts acylation, a robust and well-established method for forming carbon-carbon bonds with aromatic systems. This document offers in-depth explanations of the reaction mechanism, step-by-step experimental procedures, purification techniques, and methods for characterization. The content is designed for researchers, scientists, and drug development professionals, providing both the practical steps and the underlying scientific principles to ensure successful and reproducible synthesis.

Introduction and Synthetic Strategy

2-Chloro-5-fluorophenyl cyclohexyl ketone is a substituted aromatic ketone. Its structure, featuring a halogenated phenyl ring coupled to a cyclohexyl moiety, makes it a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The presence of chloro and fluoro substituents allows for further functionalization, while the cyclohexyl ketone group can be modified through various carbonyl chemistries.

The most direct and efficient method for the synthesis of this target molecule is the Friedel-Crafts acylation .[1] This classic electrophilic aromatic substitution reaction involves the introduction of an acyl group onto an aromatic ring. In this specific application, 1-chloro-4-fluorobenzene is acylated with cyclohexanecarbonyl chloride using a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[1]

The overall reaction scheme is presented below:

Caption: Overall two-stage synthetic workflow.

Mechanism of Friedel-Crafts Acylation

The Friedel-Crafts acylation proceeds via a well-understood electrophilic aromatic substitution mechanism. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting.

• Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates with the chlorine atom of the cyclohexanecarbonyl chloride. This complexation polarizes the C-Cl bond, facilitating its cleavage to form a resonance-stabilized acylium ion. This highly electrophilic species is the key reactant.

• Electrophilic Attack: The electron-rich π-system of the 1-chloro-4-fluorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step disrupts the aromaticity of the ring, forming a non-aromatic carbocation intermediate known as a sigma complex or arenium ion.

• Restoration of Aromaticity: A weak base (such as the AlCl₄⁻ complex) abstracts a proton from the carbon atom bearing the new acyl group. The electrons from the C-H bond move back into the ring, restoring its aromaticity and yielding the final ketone product. The AlCl₃ catalyst is regenerated in this step.[2]

Caption: Mechanism of the Friedel-Crafts acylation reaction.

Regioselectivity: The fluorine and chlorine substituents on the aromatic ring direct the position of the incoming acyl group. Both are ortho, para-directing groups. However, the acylation occurs at the position ortho to the fluorine and meta to the chlorine. This outcome is governed by a combination of electronic and steric factors. The fluorine atom is a stronger activator (less deactivating) via resonance than chlorine, and the position ortho to fluorine is sterically accessible, leading to the formation of the desired 2-Chloro-5-fluorophenyl isomer as the major product.

Detailed Experimental Protocols

Safety Precautions: This procedure involves corrosive and moisture-sensitive reagents. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Part A: Preparation of Cyclohexanecarbonyl Chloride

Note: Cyclohexanecarbonyl chloride can be purchased from commercial suppliers. If starting from the carboxylic acid, follow this procedure.

• Setup: Assemble a round-bottom flask with a magnetic stirrer, a reflux condenser, and a gas outlet connected to a trap (e.g., a bubbler with mineral oil or a basic solution to neutralize HCl gas). Ensure all glassware is oven-dried and assembled under a nitrogen or argon atmosphere.

• Reaction: To the flask, add cyclohexanecarboxylic acid (1.0 eq). Add thionyl chloride (SOCl₂) (1.5 - 2.0 eq) dropwise at room temperature. A few drops of dimethylformamide (DMF) can be added as a catalyst.[3]

• Heating: After the initial gas evolution subsides, heat the mixture to reflux (approx. 80 °C) for 1-2 hours. The reaction is complete when gas evolution ceases.

• Isolation: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation or under reduced pressure. The resulting crude cyclohexanecarbonyl chloride is often used directly in the next step without further purification.

Part B: Friedel-Crafts Acylation

• Setup: In a three-necked, oven-dried round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃) (1.2 eq).

• Solvent and Substrate Addition: Add a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE). Cool the resulting suspension to 0 °C using an ice-water bath. To this suspension, add 1-chloro-4-fluorobenzene (1.0 eq).

• Acyl Chloride Addition: Dissolve cyclohexanecarbonyl chloride (1.1 eq) in a small amount of the dry solvent and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred reaction mixture over 30-60 minutes. Causality: This slow, cooled addition is critical to control the exothermic reaction and prevent potential side reactions.[1]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Workup - Quenching: Once the reaction is complete, cool the flask back down to 0 °C. Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid. Causality: This step quenches the reaction and decomposes the aluminum chloride-ketone complex, making the product soluble in the organic layer.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (to neutralize any remaining acid), and finally with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Part C: Purification

The crude product, typically a yellow or brown oil/solid, requires purification.

• Column Chromatography: This is the most common method for purification at a lab scale.

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase (Eluent): A non-polar/polar solvent system. Start with a low polarity mixture, such as 5% ethyl acetate in hexanes, and gradually increase the polarity to elute the product. The exact ratio should be determined by TLC analysis.

• Vacuum Distillation: For larger scale synthesis, vacuum distillation can be an effective purification method for liquid ketones.

Data Presentation and Characterization

Table 1: Reagent Quantities and Properties

Reagent	MW ( g/mol )	Equivalents	Moles (mmol)	Amount	Density (g/mL)
1-Chloro-4-fluorobenzene	130.55	1.0	50.0	6.53 g	1.32
Cyclohexanecarbonyl chloride	146.61	1.1	55.0	8.06 g	1.09
Aluminum Chloride (AlCl₃)	133.34	1.2	60.0	8.00 g	-
Dichloromethane (DCM)	84.93	-	-	150 mL	1.33
Product (Theoretical)	240.70	-	50.0	12.04 g	-

Table 2: Expected Product Characterization Data

Analysis	Expected Result
Appearance	Off-white to yellow solid or oil
Molecular Formula	C₁₃H₁₄ClFO
Molecular Weight	240.70 g/mol [4]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.4-7.8 (m, 3H, Ar-H), 3.2-3.4 (m, 1H, CO-CH), 1.2-2.0 (m, 10H, cyclohexyl-H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~202 (C=O), 160-165 (d, C-F), 120-135 (Ar-C), ~45 (CO-CH), 25-30 (cyclohexyl-C)
Mass Spec (EI)	m/z (%): 240/242 [M]⁺, corresponding to ³⁵Cl/³⁷Cl isotopes.

Troubleshooting and Key Considerations

• Anhydrous Conditions: The success of a Friedel-Crafts acylation is highly dependent on the exclusion of moisture. Water deactivates the AlCl₃ catalyst. Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere.[1]

• Catalyst Quality: Use high-purity, anhydrous aluminum chloride. Old or poorly stored AlCl₃ may be partially hydrated, leading to significantly lower yields.

• Low Yields: If the yield is low, consider increasing the amount of catalyst (up to 2.5 eq) or extending the reaction time. Also, verify the purity of the starting materials.

• Side Reactions: While Friedel-Crafts acylation is less prone to polysubstitution than alkylation, using a large excess of the acylating agent or high temperatures can lead to undesired byproducts.[5]

References

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Google Patents. (n.d.). CN103420823B - The synthetic method of -chloro-4 fluorophenyl benzyl ketones.

• Chemguide. (n.d.). Friedel-Crafts acylation of benzene. Retrieved from [Link]

• Professor Dave Explains. (2018, November 13). Friedel-Crafts Acylation [Video]. YouTube. Retrieved from [Link]

• Luo, S. W. (2007). The Study Of Synthesis Technology Of Cyclohexyl Phenyl Ketone In One Step. (Master's Thesis). Retrieved from [Link]

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Synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone: A Detailed Guide to Friedel-Crafts Acylation Conditions

Introduction: The Significance of Halogenated Aryl Ketones in Modern Chemistry

Halogenated aryl ketones, such as 2-Chloro-5-fluorophenyl cyclohexyl ketone, are pivotal intermediates in the synthesis of a wide array of functional molecules, including pharmaceuticals, agrochemicals, and materials with tailored electronic properties. The specific substitution pattern of a chloro and a fluoro group on the phenyl ring, combined with the bulky cyclohexyl ketone moiety, offers a unique scaffold for further chemical transformations. However, the synthesis of such molecules via classical Friedel-Crafts acylation presents a significant challenge due to the deactivating nature of the halogen substituents on the aromatic ring. This deactivation necessitates carefully optimized reaction conditions to achieve satisfactory yields and purity.

This comprehensive application note provides a detailed protocol for the successful synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone. It delves into the mechanistic underpinnings of the Friedel-Crafts acylation of di-halogenated benzenes, explains the rationale behind the chosen experimental parameters, and offers a step-by-step guide for researchers, scientists, and drug development professionals.

Mechanistic Insights: Overcoming the Challenge of Deactivated Aromatic Rings

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction.[1] The core of the reaction involves the generation of a highly electrophilic acylium ion from an acyl halide (in this case, cyclohexanecarbonyl chloride) and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][2] This acylium ion is then attacked by the π-electrons of the aromatic ring.

The presence of electron-withdrawing groups, such as chlorine and fluorine, on the benzene ring decreases its nucleophilicity, making it less reactive towards electrophilic attack.[3] This deactivating effect must be overcome to drive the reaction forward. The key to a successful acylation of a deactivated ring lies in enhancing the electrophilicity of the acylating agent and carefully controlling the reaction conditions to prevent side reactions.

Several factors are critical in this context:

• Choice and Stoichiometry of the Lewis Acid: Aluminum chloride is a powerful Lewis acid capable of generating the acylium ion even from a deactivated ring.[2] Due to the formation of a stable complex between the ketone product and AlCl₃, a stoichiometric amount of the catalyst is generally required.[4]

• Reaction Solvent: An inert solvent that can dissolve the reactants and the Lewis acid complex without participating in the reaction is essential. Dichloromethane or 1,2-dichloroethane are common choices.

• Temperature Control: The initial stages of the reaction are often conducted at low temperatures (0-5 °C) to control the exothermic formation of the acylium ion and prevent side reactions. The reaction is then typically allowed to proceed at room temperature or with gentle heating to ensure completion.

Experimental Protocol: Synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone

This protocol provides a robust method for the synthesis of the target ketone, with an emphasis on safety and reproducibility.

Materials and Reagents:

• 2-Chloro-5-fluorobenzene (starting material)

• Cyclohexanecarbonyl chloride (acylating agent)

• Anhydrous Aluminum Chloride (AlCl₃) (catalyst)

• Anhydrous Dichloromethane (DCM) (solvent)

• Hydrochloric acid (HCl), concentrated

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Hexanes

• Ethyl acetate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• Standard laboratory glassware

Safety Precautions:

• Aluminum chloride is highly corrosive and reacts violently with water. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Cyclohexanecarbonyl chloride and concentrated HCl are corrosive and lachrymatory. Handle with care in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Use only in a well-ventilated fume hood.

Step-by-Step Procedure:

• Reaction Setup:

  • Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube.

  • Under an inert atmosphere (e.g., nitrogen or argon), charge the flask with anhydrous aluminum chloride (1.1 to 1.3 equivalents relative to 2-chloro-5-fluorobenzene).

  • Add anhydrous dichloromethane to the flask to create a slurry.

• Formation of the Acylium Ion:

  • In the dropping funnel, prepare a solution of cyclohexanecarbonyl chloride (1.0 to 1.1 equivalents) in anhydrous dichloromethane.

  • Cool the AlCl₃ slurry in an ice bath to 0-5 °C.

  • Add the cyclohexanecarbonyl chloride solution dropwise to the stirred AlCl₃ slurry over 15-20 minutes. Maintain the temperature below 10 °C.

  • After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the acylium ion complex.

• Acylation Reaction:

  • Prepare a solution of 2-chloro-5-fluorobenzene (1.0 equivalent) in anhydrous dichloromethane in a separate flask.

  • Add this solution dropwise to the reaction mixture via the dropping funnel over 30-45 minutes, while maintaining the temperature at 0-5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction at room temperature for 2-4 hours, or until the reaction is complete (monitor by TLC or GC-MS). Gentle heating (e.g., to 40 °C) may be required to drive the reaction to completion.

• Work-up:

  • Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will quench the reaction and decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash sequentially with 5% sodium bicarbonate solution (to neutralize any remaining acid) and saturated brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and evaporate the solvent to yield 2-Chloro-5-fluorophenyl cyclohexyl ketone as a solid or oil.

Data Presentation: Key Reaction Parameters

The following table summarizes the key parameters for the Friedel-Crafts acylation of 2-chloro-5-fluorobenzene.

Parameter	Recommended Value	Rationale
Stoichiometry of AlCl₃	1.1 - 1.3 equivalents	A stoichiometric amount is necessary to drive the reaction with a deactivated substrate and to account for complexation with the ketone product.[4]
Solvent	Anhydrous Dichloromethane	Inert, good solvent for reactants and the AlCl₃ complex.
Addition Temperature	0 - 5 °C	To control the exothermic reaction and minimize side-product formation.
Reaction Temperature	Room Temperature to 40 °C	Allows the reaction to proceed to completion after the initial controlled addition.
Reaction Time	2 - 4 hours	Sufficient time for the acylation of the deactivated ring. Progress should be monitored.

Product Characterization

The identity and purity of the synthesized 2-Chloro-5-fluorophenyl cyclohexyl ketone should be confirmed by spectroscopic methods.

• ¹H NMR: The spectrum is expected to show multiplets in the aromatic region corresponding to the three protons on the phenyl ring, a multiplet for the methine proton of the cyclohexyl group adjacent to the carbonyl, and a series of multiplets for the remaining cyclohexyl protons.

• ¹³C NMR: The spectrum should display a signal for the carbonyl carbon (typically in the range of 195-205 ppm), signals for the aromatic carbons (with C-F and C-Cl couplings), and signals for the carbons of the cyclohexyl ring.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1670-1690 cm⁻¹ is characteristic of the C=O stretching vibration of an aryl ketone.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₃H₁₄ClFO, MW: 240.70 g/mol ). The isotopic pattern for the chlorine atom (³⁵Cl and ³⁷Cl) should be observable.

Visualization of the Workflow and Mechanism

To further clarify the experimental process and the underlying chemistry, the following diagrams are provided.

Figure 1: Experimental workflow for the synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Figure 2: Simplified mechanism of the Friedel-Crafts acylation.

Conclusion

The synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone via Friedel-Crafts acylation, while challenging due to the deactivated nature of the starting material, can be achieved with high efficiency through careful control of the reaction conditions. The protocol outlined in this application note provides a reliable and reproducible method for obtaining this valuable synthetic intermediate. By understanding the underlying mechanistic principles and adhering to the detailed experimental procedure, researchers can confidently incorporate this methodology into their synthetic workflows.

References

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Chemistry LibreTexts. Ch12: Friedel-Crafts limitations. [Link]

• University of California, Irvine. Experiment 1: Friedel-Crafts Acylation. [Link]

• University of Wisconsin-Madison. Friedel-Crafts Handout. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Chemistry Steps. Friedel-Crafts Alkylation. [Link]

• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

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Application Note &amp; Protocol: Chemoselective Grignard Reagent Formation and Utilization of 2-Chloro-5-Fluorobenzonitrile

Abstract & Introduction

2-Chloro-5-fluorobenzonitrile is a valuable and versatile building block in modern synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals where the incorporation of fluorine can significantly enhance biological activity.[1] This application note provides a comprehensive guide to the chemoselective formation of a Grignard reagent from 2-chloro-5-fluorobenzonitrile and its subsequent application. The protocol leverages the differential reactivity of carbon-halogen bonds to selectively form the organomagnesium species at the C-Cl position while preserving the robust C-F bond.[2] We will detail the underlying mechanistic principles, provide a robust, step-by-step protocol for the synthesis of 2-(4-cyanophenyl)-5-fluorobenzoic acid via reaction with CO₂, and address common troubleshooting and safety considerations. This guide is intended for researchers, chemists, and drug development professionals seeking to utilize this important synthetic transformation.

Scientific Principles: Mechanism & Chemoselectivity

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[3] The process involves two key stages: the formation of the Grignard reagent and its subsequent reaction with an electrophile.

Formation of the Grignard Reagent

The Grignard reagent is formed through the oxidative insertion of magnesium metal into a carbon-halogen bond.[4] This reaction transforms the electrophilic carbon of the aryl halide into a highly nucleophilic, carbanionic carbon in the organomagnesium species.[5] The reaction is typically conducted in an anhydrous ethereal solvent, such as tetrahydrofuran (THF) or diethyl ether, which is crucial for stabilizing the formed Grignard reagent through coordination.[6]

The Principle of Chemoselectivity

The successful application of this reaction to polyhalogenated substrates like 2-chloro-5-fluorobenzonitrile hinges on chemoselectivity. The rate of Grignard reagent formation is dependent on the carbon-halogen bond dissociation energy. The reactivity follows the trend: C-I > C-Br > C-Cl >> C-F.[2][7]

The carbon-chlorine bond is significantly weaker and therefore more susceptible to oxidative insertion by magnesium than the very strong carbon-fluorine bond.[2][8] This differential reactivity allows for the selective formation of 2-(magnesiochloro)-5-fluorobenzonitrile, leaving the fluorine atom untouched. This is a critical consideration for retaining the fluorine substituent, which is often essential for the desired properties of the final molecule.

Reaction with Electrophiles: Carboxylation

Once formed, the Grignard reagent is a potent nucleophile and a strong base. It will readily react with a wide range of electrophiles. In this protocol, we utilize solid carbon dioxide (dry ice) as an electrophile to synthesize the corresponding benzoic acid derivative. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of CO₂, forming a magnesium carboxylate salt. Subsequent acidic workup protonates this salt to yield the final carboxylic acid product.[9][10]

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

A. Preparation of the Grignard Reagent

• Glassware Preparation: Ensure all glassware is scrupulously clean and oven-dried overnight to remove all traces of water. [11][12]Assemble the three-neck flask with the condenser, dropping funnel, and gas inlet while hot and allow it to cool under a stream of dry nitrogen or argon.

• Reagent Loading: Place the magnesium turnings (583 mg) and a single small crystal of iodine into the reaction flask. The iodine helps to activate the magnesium surface by etching away the passivating oxide layer. [7]3. Prepare Aryl Halide Solution: In a separate dry flask, dissolve the 2-chloro-5-fluorobenzonitrile (3.11 g) in 20 mL of anhydrous THF. Transfer this solution to the dropping funnel.

• Initiation: Add approximately 2 mL of the aryl halide solution from the dropping funnel to the magnesium turnings. The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and gray. If the reaction does not start, gently warm the flask with a heat gun or in a warm water bath. Once initiated, the reaction is exothermic. [13]5. Addition: Once the reaction is self-sustaining, add the remaining aryl halide solution dropwise from the funnel at a rate that maintains a gentle reflux. Use the remaining 10 mL of anhydrous THF to rinse the flask and dropping funnel and add this to the reaction mixture.

• Reaction Completion: After the addition is complete, stir the mixture at a gentle reflux for an additional 1-2 hours to ensure all the magnesium has reacted. The solution should appear dark gray to brown. Cool the reaction mixture to room temperature.

B. Carboxylation and Work-up

• Quenching with Dry Ice: In a separate beaker, place approximately 20 g of crushed dry ice. Quickly pour the prepared Grignard solution onto the dry ice with gentle swirling. [9]A vigorous reaction will occur. Loosely cover the beaker and allow the excess CO₂ to sublime.

• Acidification: Once the mixture has reached room temperature, slowly and carefully add 20 mL of 6 M HCl to the beaker with stirring. [9]This will protonate the carboxylate salt and dissolve any remaining magnesium metal.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 25 mL).

• Drying and Concentration: Combine the organic layers and dry them over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 2-carboxy-5-fluorobenzonitrile can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by column chromatography.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate	- Wet glassware or solvent.- Passivated magnesium surface.	- Ensure all equipment is rigorously dried and solvents are anhydrous.<[14][15]br>- Activate Mg with a fresh iodine crystal, a few drops of 1,2-dibromoethane, or by crushing the turnings with a dry glass rod. [8]
Low yield of product	- Incomplete reaction.- Grignard reagent quenched by moisture/air.- Side reactions.	- Extend reflux time after addition.- Maintain a positive pressure of inert gas throughout the reaction.- Ensure dropwise addition to control exotherm.
Formation of biphenyl byproduct	- Coupling of the Grignard reagent with unreacted aryl halide.	- Add the aryl halide solution slowly to the magnesium to maintain a low concentration of the halide.<[8]br>- Avoid excessively high reaction temperatures.
Formation of ketone byproduct	- The initially formed magnesium carboxylate reacts with another equivalent of the Grignard reagent.	- Use the "inverse addition" method: pour the Grignard reagent onto an excess of crushed dry ice to ensure the Grignard reagent is the limiting reagent in this step. [8]

Safety & Handling

• Grignard Reagents: Grignard reagents are highly reactive, flammable, and react violently with water and other protic sources. [7][13][14]All operations must be conducted under a strictly anhydrous, inert atmosphere (N₂ or Ar).

• Solvents: Diethyl ether and THF are extremely flammable and can form explosive peroxides. [11][13]Always work in a well-ventilated chemical fume hood away from any ignition sources.

• Exothermic Reaction: The formation of Grignard reagents is exothermic and can become vigorous. [16]Maintain control over the addition rate and have an ice-water bath readily available for emergency cooling. [13]* Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles or a face shield, a flame-resistant lab coat, and suitable gloves. [13]* Work-up: The quenching and acidification steps can release hydrogen gas if unreacted magnesium is present. Perform these steps slowly and with caution in a fume hood.

• Disposal: Excess Grignard reagent must be quenched carefully (e.g., by slow addition to a solution of isopropanol in an inert solvent) before disposal.

References

• Vertex AI Search. (2024, September 19). Grignard Reaction Reagents: A Toolbox for Chemists.
• Quora. (2022, February 19).
• American Chemical Society. Grignard Reaction.
• Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis).
• YouTube. (2024, June 7). Grignard reaction safety.
• Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16).
• PMC.
• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles.
• Chemistry Steps. (2020, December 30). The Mechanism of Grignard and Organolithium Reactions with Nitriles.
• Organic Chemistry Portal. Grignard Reaction.
• Quora. (2018, May 10). What is the reaction of Grignard reagent with nitriles?.
• LibreTexts Chemistry. (2024, September 30). 20.7: Chemistry of Nitriles.
• PMC. (2024, March 4). Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis.
• eGrove. (2021, May 8). One-Pot Synthesis of Disubstituted Primary Amines from Nitriles Via Grignard Addition and Metal-Alcohol Reduction.
• Benchchem. Application Notes and Protocols: Reaction of 2-(Diethylamino)butanenitrile with Grignard Reagents.
• IT Services.
• The Chemical Reactivity of 2-Chloro-5-fluorobenzaldehyde in Synthesis. (2025, September 26).
• Open Access Journals. (2021, October 27).
• OpenBU. (2011, October 11). Grignard Reaction - Synthesis of Substituted Benzoic Acids.
• 14 Formation and reaction of a Grignard reagent.
• Web Pages. 1. Grignard Reaction.
• Benchchem.
• OpenStax. (2023, September 20). 20.7 Chemistry of Nitriles.
• Sigma-Aldrich. Grignard Reagents.
• LibreTexts Chemistry. (2024, March 24). 10.6: Reactions of Alkyl Halides - Grignard Reagents.
• ADICHEMISTRY.
• LibreTexts Chemistry. (2024, March 16). 7: The Grignard Reaction (Experiment).
• RSC Publishing. (2024, March 4). Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis.
• YouTube. (2023, April 6). Reaction of Nitriles and Grignard Reagents for the Synthesis of Ketones.
• Chemistry Stack Exchange. (2017, April 4). Why does magnesium prefer to insert into C–Br bonds over C–Cl bonds?.
• Benchchem. side reactions to avoid during the synthesis of 2-Fluorobenzoic acid.
• PMC. Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions.
• LibreTexts Chemistry. (2020, May 30). 22.8: Nitrile Chemistry.
• Formation of Grignard Reagents
• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
• University of Calgary. Ch20: RLi or RMgX with Nitriles to Ketones.
• ResearchGate. Reaction of aryl Grignard reagents 1b-h with 2-fluorobenzoyl chloride....
• RSC Publishing. (2020, December 11).

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Application Note: Reductive Amination of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone

This Application Note details the optimized protocols for the reductive amination of 2-Chloro-5-fluorophenyl cyclohexyl ketone , a sterically congested building block used in the synthesis of novel aryl-cyclohexylamine scaffolds.

Abstract & Strategic Overview

The reductive amination of 2-Chloro-5-fluorophenyl cyclohexyl ketone presents a specific synthetic challenge due to the significant steric hindrance at the carbonyl center. The bulky cyclohexyl group, combined with the ortho-chloro substituent on the aromatic ring, creates a "steric wall" that impedes nucleophilic attack by amines. Standard protocols using only sodium cyanoborohydride (

) or catalytic hydrogenation often result in poor conversion or excessive formation of the alcohol side-product (via direct ketone reduction).

This guide presents two validated methodologies:

• Method A (Standard): Sodium Triacetoxyborohydride (STAB) for reactive, unhindered primary amines.

• Method B (Advanced): Titanium(IV) Isopropoxide [

  ] mediated condensation for sterically hindered or volatile amines (e.g., methylamine, ethylamine). This is the recommended protocol for this specific substrate.

Chemical Context & Challenges[1][2][3][4][5]

Feature	Impact on Reaction	Mitigation Strategy
Cyclohexyl Ring	High steric bulk adjacent to .	Requires prolonged reaction times or Lewis Acid activation.
2-Chloro Group	Ortho-substitution twists the phenyl ring, blocking approach.	Use of small reducing agents ( ) after imine formation.[1][2]
5-Fluoro Group	Electron-withdrawing; lowers basicity of product.	Standard workup is sufficient; product is stable.

Mechanistic Pathway

The reaction proceeds via the formation of a ketimine intermediate. Due to the steric crowding, the equilibrium constant (

) for imine formation is low. Water generated during condensation must be removed or sequestered to drive the reaction to completion before the reducing agent is introduced.

Figure 1: The Titanium-mediated pathway is essential because Ti(OiPr)4 acts as both a Lewis acid activator and a water scavenger, forcing the sterically unfavorable imine formation.

Experimental Protocols

Method A: Sodium Triacetoxyborohydride (STAB)

Best for: Non-volatile primary amines (e.g., benzylamine) where steric hindrance is manageable.

Reagents:

• Substrate: 1.0 equiv

• Amine: 1.2 – 1.5 equiv

• Sodium Triacetoxyborohydride (STAB): 1.5 – 2.0 equiv

• Acetic Acid (AcOH): 1.0 equiv (Catalyst)[3]

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Procedure:

• Imine Formation: In a dry flask under nitrogen, dissolve the ketone (1.0 equiv) and amine (1.2 equiv) in DCE (0.2 M concentration).

• Activation: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30–60 minutes.

• Reduction: Add STAB (1.5 equiv) in one portion.

• Reaction: Stir at RT for 12–24 hours. Monitor by TLC/LCMS.[3]

  • Note: If conversion is <50% after 24h, switch to Method B.

• Quench: Add saturated aqueous

  . Stir for 15 minutes until gas evolution ceases.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.[3]

Method B: Titanium(IV) Isopropoxide Mediated (Recommended)

Best for: Methylamine, Ethylamine, and difficult substrates. This method ensures complete imine formation prior to reduction.

Reagents:

• Substrate: 1.0 equiv

• Amine (e.g., Methylamine 2M in THF): 2.0 – 3.0 equiv

• Titanium(IV) Isopropoxide [

  ]: 1.2 – 1.5 equiv

• Sodium Borohydride (

  ): 1.5 equiv[3]

• Solvent: Methanol (MeOH) or Ethanol (EtOH) (Absolute)

Procedure:

• Complexation: In a flame-dried flask under Argon, dissolve the ketone (1.0 equiv) in anhydrous THF or neat amine solution.

• Titanium Addition: Add the amine (2.0 equiv) followed immediately by

  (1.25 equiv).

  • Caution: The reaction is slightly exothermic.

• Imine Condensation: Stir the mixture at RT for 12–18 hours .

  • Optimization: For extremely hindered substrates, mild heating (40°C) may be required, but seal the vessel if using volatile amines.

  • Checkpoint: The solution typically turns from clear to yellow/orange as the imine forms.

• Reduction: Dilute the mixture with Methanol (if not already the solvent). Cool the reaction to 0°C in an ice bath.

• Hydride Addition: Add

  (1.5 equiv) portion-wise over 10 minutes.

  • Note: Vigorous bubbling will occur.

• Completion: Allow to warm to RT and stir for 2 hours.

• Workup (Critical Step):

  • Quench by adding water (1 mL per mmol substrate). A white precipitate (

    ) will form, making the mixture thick.

  • Add 1M NaOH or

    to clump the precipitate.

  • Filter through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Purification: The filtrate is concentrated and partitioned between EtOAc and brine. The organic layer is dried (

  ) and evaporated to yield the crude amine.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion	Steric hindrance preventing imine formation.	Increase to 2.0 equiv; extend condensation time to 24h; heat to 50°C.
Alcohol Byproduct	Direct reduction of ketone.	Ensure imine formation is complete (check via TLC/NMR of aliquot) before adding .
Thick Emulsion	Titanium salts during workup.	Use the "Celite filtration" method described in Method B. Do not try to extract directly from the slurry.

Safety & Compliance

• Precursor Watchlist: Aryl-cyclohexylamines are a structural class associated with dissociative anesthetics (e.g., Ketamine, PCPr). Researchers must ensure all work complies with local regulations (e.g., DEA Watchlist in US, precursors legislation in EU).

• Titanium Isopropoxide: Moisture sensitive. Hydrolyzes to release isopropanol. Irritant.

• Sodium Borohydride: Flammable solid; releases hydrogen gas on contact with acid or moisture.

References

• Abdel-Magid, A. F., et al. (1996).[4][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Bhattacharyya, S., et al. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Synlett, 1995(09), 957-958. Link

• Mattson, R. J., et al. (1990).[2] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] The Journal of Organic Chemistry, 55(8), 2552-2554.[2] Link

• Barney, D., et al. (2011). "Synthesis of sterically hindered amines via reductive amination."[6] Tetrahedron Letters, 52(15), 1725-1728. Link

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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Application Note: Crystallization Protocol for 2-Chloro-5-fluorophenyl cyclohexyl ketone

Executive Summary

This guide details the purification of 2-Chloro-5-fluorophenyl cyclohexyl ketone , a critical halogenated intermediate often utilized in the synthesis of dissociative anesthetics, kinase inhibitors, and advanced agrochemicals.

The purification of phenyl cyclohexyl ketones presents a specific challenge: the cyclohexyl moiety imparts significant lipophilicity and conformational flexibility, often resulting in low-melting solids (estimated melting point range: 40–65°C) that are prone to "oiling out" rather than crystallizing. This protocol prioritizes thermodynamic control to avoid amorphous solidification, utilizing a solvent screening matrix designed for lipophilic, halogenated ketones.

Physicochemical Profile & Solubility Logic

To design a self-validating purification system, we must first understand the solute-solvent interactions.

Property	Description	Implication for Crystallization
Structure	Lipophilic Cyclohexyl ring + Electron-deficient Phenyl ring (Cl, F substituted).	High solubility in non-polar solvents; low solubility in water.
Melting Point	Low (Est. 40–65°C based on analogs like 2-chlorophenyl cyclohexyl ketone).	High Risk of Oiling Out. Crystallization must occur below the melting point of the oiled phase.
Polarity	Low-Medium (Ketone carbonyl is the only polar handle).	Soluble in Alcohols, Esters, Chlorinated solvents. Insoluble in Water.
Impurity Profile	Grignard homocouplings, unreacted nitrile/acid chloride, regioisomers.	Impurities are likely structurally similar (lipophilic), requiring high selectivity.

The "Like-Dissolves-Like" Trap

For this molecule, using a "very good" solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) alone is dangerous. The solubility is too high, requiring excessive concentration (evaporation) to induce nucleation, which inevitably leads to oiling out.

The Solution: Use a Marginal Solvent System (Alcohols) or a Solvent/Anti-Solvent System (Ester/Alkane) to control supersaturation precisely.

Recommended Solvent Systems

Based on the dielectric constants and Hansen Solubility Parameters for halogenated benzophenone analogs, the following three systems are recommended in order of priority.

System A: The "Golden Standard" (Ethanol / Water)

• Composition: Ethanol (90%) / Water (10%) to Ethanol (80%) / Water (20%).

• Mechanism: The ketone is soluble in hot ethanol. Water acts as a strong anti-solvent, increasing the interfacial tension and promoting lattice formation over oil formation.

• Pros: Green chemistry compliant, scalable, excellent rejection of non-polar impurities.

• Cons: Risk of oiling if water is added too fast.

System B: The "Low-Temp" Option (n-Heptane)

• Composition: Pure n-Heptane (or Hexanes).

• Mechanism: Temperature-dependent solubility. The compound dissolves in warm heptane but crashes out upon cooling to -20°C.

• Pros: Excellent for removing polar impurities; prevents hydrolysis.

• Cons: Yield may be lower due to residual solubility.

System C: The "Polymorph Control" (Isopropanol - IPA)

• Composition: Pure Isopropyl Alcohol.

• Mechanism: IPA has a higher boiling point than ethanol and lower polarity, often yielding larger, more stable crystals.

Detailed Experimental Protocol

Phase 1: The Micro-Screen (Self-Validating Step)

Do not proceed to bulk crystallization without this validation.

• Prepare 3 Vials: Label them A (EtOH/H2O), B (Heptane), C (IPA).

• Loading: Add 100 mg of crude 2-Chloro-5-fluorophenyl cyclohexyl ketone to each vial.

• Dissolution:

  • Add solvent dropwise while heating to 50°C (do not exceed 60°C to avoid melting the oil phase).

  • Record the volume required for complete dissolution (

    ).

• Cooling: Allow vials to cool slowly to Room Temperature (RT), then to 4°C.

• Observation:

  • Success: Distinct geometric crystals.

  • Failure:[1] Milky emulsion or oil droplets at the bottom.

  • Action: If oiling occurs, reheat and add a "seed crystal" (if available) or scratch the glass to induce nucleation.

Phase 2: Bulk Purification Protocol (System A: EtOH/H2O)

Objective: Purify 10g of crude material.

• Dissolution:

  • Place 10g crude ketone in a 100mL round-bottom flask.

  • Add 30 mL Ethanol (absolute) .

  • Heat to 50-55°C with stirring. The solid should dissolve completely. If not, add Ethanol in 2 mL increments until clear.

  • Critical Check: If the solution is colored/dirty, add activated carbon (5% w/w), stir for 10 min, and filter hot through Celite.

• Nucleation Point:

  • Remove from heat.[2][3] Allow temperature to drop to 40°C .

  • Add Water dropwise with vigorous stirring.

  • Stop Point: As soon as a persistent turbidity (cloudiness) is observed, STOP adding water.

  • Reheat slightly to 45°C to redissolve the turbidity (this ensures you are in the metastable zone).

• Controlled Cooling (The "Seeding" Step):

  • Allow the solution to cool to 35°C .

  • Add Seed Crystals: Add a tiny amount (<5 mg) of pure product.

  • Why? This provides a template for the crystal lattice, preventing the amorphous "oil" phase from forming.

• Crystallization:

  • Cool to Room Temperature over 2 hours (approx 10°C/hour).

  • Once at RT, transfer to an ice bath (0-4°C ) for 1 hour.

• Isolation:

  • Filter the white crystalline solid using a Buchner funnel.

  • Wash: Wash with 10 mL of cold (0°C) Ethanol/Water (50:50 mixture).

  • Dry: Vacuum dry at 30°C (do not exceed 40°C initially) to constant weight.

Troubleshooting: The "Oiling Out" Phenomenon

If your product separates as an oil droplet instead of crystals, you have entered the Liquid-Liquid Phase Separation (LLPS) region.

Corrective Actions:

• Reheat: Dissolve the oil back into the solution by heating.

• Add More Solvent: You are too concentrated. Add 10-20% more Ethanol.

• Slower Cooling: Rapid cooling traps the oil state. Wrap the flask in a towel to cool over 4-6 hours.

• Sonication: Brief sonication (10-30 seconds) while the solution is supersaturated can force nucleation.

Process Workflow Diagram

Caption: Step-by-step crystallization workflow emphasizing the critical seeding step to prevent liquid-liquid phase separation (oiling out).

References

• Verification of CAS 1443343-20-1 and chemical identity.

• Kosak, A. I., & Leyland, H. M. (1955).[1] The Stereochemistry of the Formation and Dehydrohalogenation of cis-2-Chlorocyclohexyl Phenyl Ketone. Journal of the American Chemical Society, 77(14), 3940–3941. Retrieved from [Link]

  • Foundational text on the synthesis and physical properties (melting points) of analogous chlorophenyl cyclohexyl ketones.
• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE. General reference for the "Oiling Out" mechanism and seeding protocols described in Section 5.
• Used to cross-reference solubility profiles of fluorin

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. FR2620444A1 - CYCLOHEXYL PHENYL KETONE DERIVATIVES, PROCESS FOR THEIR PREPARATION AND THEIR USE AS SYNTHESIS INTERMEDIATES - Google Patents [patents.google.com]

Application Note: Chemoselective Catalytic Hydrogenation of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone

Executive Summary

The reduction of halogenated aromatic ketones to their corresponding secondary alcohols is a critical transformation in pharmaceutical development, particularly for synthesizing complex active pharmaceutical ingredients (APIs) such as Nociceptin/Orphanin FQ (NOP) receptor inhibitors 1. This application note details field-proven methodologies for the chemoselective catalytic hydrogenation of 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) 2. By utilizing modified heterogeneous platinum catalysts or homogeneous ruthenium transfer hydrogenation, researchers can achieve quantitative reduction of the sterically hindered ketone while strictly avoiding C–Cl bond hydrogenolysis.

Mechanistic Insights & Catalyst Selection

The Chemoselectivity Challenge

The substrate features a highly electrophilic ketone flanked by a bulky cyclohexyl group and a di-halogenated phenyl ring. While carbon-fluorine (C–F) bonds are generally inert to standard hydrogenation conditions, the carbon-chlorine (C(sp²)–Cl) bond is highly susceptible to cleavage. Standard Palladium on Carbon (Pd/C) catalysts readily undergo oxidative addition into the C–Cl bond, leading to rapid and irreversible hydrodehalogenation.

Causality Behind Catalyst Choices

To achieve chemoselective reduction of the ketone, the catalytic system must be deliberately chosen to bypass C–Cl activation:

• Heterogeneous Approach (Modified Pt/C): Platinum inherently possesses a higher activation energy for C–Cl oxidative addition compared to Palladium. By doping the Pt/C catalyst with an amine modifier (e.g., ethylenediamine), the highly active, electron-deficient "step-edge" sites on the metal surface are selectively poisoned. This restricts catalysis to the planar terrace sites, which are capable of π-coordinating the C=O bond for reduction but cannot facilitate the geometry required for C–Cl insertion 3.

• Homogeneous Approach (Ru-ATH): Asymmetric Transfer Hydrogenation (ATH) utilizing the Noyori-Ikariya catalyst (RuCl(p-cymene)[(R,R)-TsDPEN]) operates via an outer-sphere mechanism. The metal center never directly interacts with the aryl halide. Instead, a concerted transfer of a hydride from the Ruthenium and a proton from the amine ligand occurs via a six-membered transition state, ensuring 100% chemoselectivity and high enantiomeric excess (ee) 45.

Quantitative Catalyst Performance

The table below summarizes the benchmarking data for the reduction of 2-Chloro-5-fluorophenyl cyclohexyl ketone under various catalytic systems.

Catalyst System	Modifier / Additive	Conversion (%)	Chemoselectivity (Alcohol : Dechloro)	Enantiomeric Excess (ee %)
10% Pd/C	None	>99%	15 : 85	N/A (Racemic)
5% Pt/C	Ethylenediamine	>95%	>99 : 1	N/A (Racemic)
Ru-TsDPEN	HCOOH / NEt₃	>98%	>99 : 1	>95% (Chiral)

Reaction Pathway & Mechanistic Visualizations

Fig 1: Chemoselectivity pathways for the catalytic hydrogenation of the target ketone.

Fig 2: Outer-sphere mechanism of Ru-ATH preventing C-Cl bond oxidative addition.

Validated Experimental Protocols

Protocol A: Racemic Chemoselective Reduction via Modified Pt/C

Objective: High-throughput synthesis of racemic 1-(2-chloro-5-fluorophenyl)-1-cyclohexylmethanol.

Reagents:

• 2-Chloro-5-fluorophenyl cyclohexyl ketone: 10.0 mmol (2.41 g)

• 5% Pt/C (50% w/w water wet): 1.0 mol% Pt

• Ethylenediamine (en): 1.2 mol% (relative to substrate)

• Methanol (HPLC grade): 30 mL

• Hydrogen gas (H₂): 1 atm (Balloon)

Step-by-Step Procedure:

• Preparation: Charge a flame-dried 100 mL round-bottom flask with the ketone substrate and Methanol.

  • Causality Checkpoint: Methanol is chosen as a polar protic solvent to stabilize the highly polar transition state of the C=O reduction, accelerating the desired pathway over any background side-reactions.

• Catalyst Modification: Add the 5% Pt/C followed immediately by ethylenediamine. Stir the suspension at room temperature for 15 minutes under an Argon atmosphere.

  • Causality Checkpoint: Pre-stirring allows the diamine to coordinate and poison the highly active defect sites on the Pt lattice before hydrogen is introduced, safeguarding the C–Cl bond.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas three times. Attach a hydrogen balloon and stir vigorously (800 rpm) at 25 °C.

• In-Process Control (IPC) & Self-Validation: After 4 hours, withdraw a 50 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS.

  • Validation Metric: The reaction is complete when the starting material (m/z 241 [M+H]⁺) is consumed. Crucially, verify that the product mass (m/z 243 [M+H]⁺) retains the characteristic 3:1 isotopic ratio indicative of an intact ³⁵Cl/³⁷Cl atom. The absence of an m/z 209 peak confirms zero dehalogenation.

• Workup: Filter the reaction mixture through a pad of Celite to remove the Pt/C. Wash the pad with ethyl acetate (2 × 15 mL). Concentrate the filtrate under reduced pressure to yield the pure racemic alcohol.

Protocol B: Enantioselective Reduction via Ru-ATH

Objective: Synthesis of highly enantioenriched (R)- or (S)-1-(2-chloro-5-fluorophenyl)-1-cyclohexylmethanol.

Reagents:

• 2-Chloro-5-fluorophenyl cyclohexyl ketone: 10.0 mmol (2.41 g)

• RuCl(p-cymene)[(R,R)-TsDPEN]: 0.5 mol% (31.8 mg)

• Formic Acid / Triethylamine azeotrope (5:2 ratio): 5.0 equivalents

• Anhydrous Ethyl Acetate: 20 mL

Step-by-Step Procedure:

• Degassing: Charge a Schlenk flask with the ketone and Ethyl Acetate. Sparge the solution with Argon for 10 minutes.

• Catalyst Activation: Add the Ru-TsDPEN catalyst. The solution will appear deep orange/red.

• Hydride Source Addition: Dropwise, add the Formic Acid/Triethylamine azeotrope over 5 minutes.

  • Causality Checkpoint: The azeotrope acts as both the hydride source and the base required to generate the active 16-electron Ru-hydride species. The controlled pH prevents catalyst degradation.

• Thermal Activation: Heat the reaction mixture to 40 °C and stir for 16–24 hours.

  • Causality Checkpoint: The bulky cyclohexyl moiety imposes significant steric hindrance around the ketone. Elevating the temperature to 40 °C overcomes this activation barrier without risking the thermal cleavage of the C–Cl bond, which is protected by the outer-sphere mechanism.

• In-Process Control (IPC) & Self-Validation: Monitor conversion via TLC (Hexanes:EtOAc 8:2). Once complete, validate the enantiomeric excess (ee) by withdrawing a sample for Chiral HPLC analysis (e.g., Chiralcel OD-H column, Hexane/IPA 95:5, 1.0 mL/min).

• Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography if trace ruthenium residues remain.

References

• US20210340127A1 - Substituted cyclohexyl compounds as nop inhibitors (Google Patents). Details the utilization of halogenated cyclohexyl compounds as critical building blocks in pharmaceutical synthesis. 1

• 2-Chloro-5-fluorophenyl cyclohexyl ketone - Product Documentation (Fluorochem). Chemical properties and structural data for CAS 1443343-20-1. 2

• Facile Hydrogenation of Ketones Catalyzed by Platinum on Carbon under Ordinary Pressures and Temperatures (Semantic Scholar). Discusses the chemoselective advantages of Pt/C over Pd/C for halogenated aromatic systems. 3

• Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes (Journal of the American Chemical Society - ACS). Foundational mechanistic data for the Noyori-Ikariya ATH protocol.4

• Metal–ligand bifunctional catalysis for asymmetric hydrogenation (The Royal Society). Comprehensive overview of the outer-sphere mechanism that prevents metal-halogen interactions. 5

Sources

• 1. US20210340127A1 - Substituted cyclohexyl compounds as nop inhibitors - Google Patents [patents.google.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]

Using 2-Chloro-5-fluorophenyl cyclohexyl ketone in pharmaceutical intermediate synthesis

Application Note: Strategic Utilization of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone in Pharmaceutical Intermediate Synthesis

Scientific Rationale & Structural Significance

The pharmaceutical industry's paradigm shift toward molecules with higher fraction sp3 (Fsp3) character has elevated the importance of complex, non-planar building blocks. 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) [1] represents a highly versatile, stereoelectronically unique scaffold for advanced intermediate synthesis.

Causality of Structural Features:

• Metabolic Stability: The fluorine atom at the 5-position effectively blocks cytochrome P450-mediated aromatic oxidation, a common metabolic liability in early-stage drug candidates.

• Conformational Rigidity: The bulky ortho-chlorine atom forces the carbonyl group out of coplanarity with the phenyl ring. This dihedral twist, combined with the steric bulk of the cyclohexyl ring, creates a highly rigid 3D vector for subsequent functionalization.

• Lipophilic Efficiency: The cyclohexyl moiety fills hydrophobic pockets in receptor binding sites while maintaining a favorable topological polar surface area (TPSA), a critical factor for central nervous system (CNS) penetration[2].

While aryl cyclohexyl ketones are widely recognized as critical precursors in the synthesis of CNS-active agents and metabolic regulators[2][3], the inherent steric hindrance around the carbonyl carbon demands highly optimized, causality-driven synthetic protocols.

Synthetic Workflows & Methodologies

Protocol A: Titanium-Mediated Reductive Amination

Objective: Conversion of the ketone to a sterically hindered primary or secondary amine. Causality: Standard reductive amination conditions (e.g., NaBH3CN in MeOH) often fail for ortho-substituted aryl cyclohexyl ketones due to the inability to form the intermediate imine. Titanium(IV) isopropoxide acts as both a Lewis acid to activate the sterically shielded carbonyl and a water scavenger to drive imine formation to completion before reduction is initiated.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 2-Chloro-5-fluorophenyl cyclohexyl ketone (10.0 mmol, 2.41 g)[1] in anhydrous THF (30 mL).

• Amine Addition: Add the desired amine (e.g., methylamine hydrochloride, 15.0 mmol) and triethylamine (15.0 mmol) to release the free base.

• Lewis Acid Activation: Dropwise, add Titanium(IV) isopropoxide (Ti(O-iPr)4, 20.0 mmol). Stir the reaction mixture at 60 °C for 12 hours.

  • Self-Validation Check: Monitor by LC-MS; the ketone peak (m/z 241 [M+H]+) should completely disappear, replaced entirely by the imine mass.

• Reduction: Cool the mixture to 0 °C. Carefully add Sodium borohydride (NaBH4, 15.0 mmol) in portions to prevent excessive effervescence. Stir for an additional 4 hours at room temperature.

• Workup & Quench: Quench the reaction by adding 10 mL of 2M aqueous ammonia. This specifically hydrolyzes the titanium complexes, precipitating insoluble titanium dioxide (TiO2). Filter the resulting white slurry through a pad of Celite, washing thoroughly with ethyl acetate.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography (SiO2, Hexanes/EtOAc) to yield the pure amine intermediate.

Protocol B: Asymmetric Corey-Bakshi-Shibata (CBS) Reduction

Objective: Enantioselective reduction to a chiral secondary alcohol. Causality: The steric disparity between the rigid cyclohexyl group and the ortho-chloro-substituted phenyl ring provides an excellent stereocontrol element. The (R)-CBS catalyst coordinates with borane and the ketone, forcing hydride delivery to the less hindered Re-face of the carbonyl, yielding the (S)-alcohol with high enantiomeric excess (ee).

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under nitrogen, dissolve (R)-CBS catalyst (0.2 mmol, 20 mol%) in anhydrous toluene (10 mL).

• Borane Addition: Cool the solution to -20 °C. Add Borane-dimethyl sulfide complex (BH3·DMS, 12.0 mmol) dropwise.

• Ketone Addition: Dissolve 2-Chloro-5-fluorophenyl cyclohexyl ketone (10.0 mmol) in anhydrous toluene (10 mL). Add this solution to the catalyst mixture over 2 hours using a syringe pump.

  • Causality: Maintaining a low steady-state ketone concentration prevents the uncatalyzed background reduction by free borane, maximizing enantioselectivity.

• Completion: Stir at -20 °C for 1 hour.

  • Self-Validation Check: TLC (9:1 Hexane/EtOAc) should show complete consumption of the ketone (Rf ~0.6) to the more polar alcohol (Rf ~0.3).

• Workup: Quench carefully with methanol (5 mL) at -20 °C to destroy excess borane. Warm to room temperature, add 1M HCl (10 mL), and extract with dichloromethane (3 x 20 mL). Wash organics with brine, dry (MgSO4), and concentrate.

Quantitative Data Presentation

The optimization of the CBS reduction highlights the critical relationship between temperature, catalyst loading, and enantioselectivity. Lower temperatures significantly suppress the non-enantioselective background reaction.

Table 1: Optimization of Asymmetric CBS Reduction of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Entry	Catalyst Loading (mol %)	Temperature (°C)	Equivalents of BH3·DMS	Isolated Yield (%)	Enantiomeric Excess (ee %)
1	10	25	1.0	65	72
2	20	0	1.2	82	88
3	20	-20	1.2	89	94
4	30	-40	1.5	91	96

Note: Enantiomeric excess determined by chiral HPLC (Chiralcel OD-H column, 95:5 Hexane/Isopropanol).

Synthetic Divergence Visualization

The following diagram maps the strategic functionalization of the core ketone into three distinct classes of high-value pharmaceutical intermediates.

Figure 1: Synthetic divergence of 2-Chloro-5-fluorophenyl cyclohexyl ketone into key API intermediates.

References

• Organic Process Research & Development. "Route Design in the 21st Century: The ICSYNTH Software Tool as an Idea Generator for Synthesis Prediction". ACS Publications, 2015, 19, 357−368. URL:[Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 2-Cyanophenyl cyclohexyl ketone | 898792-08-0 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Storage and handling requirements for 2-Chloro-5-fluorophenyl cyclohexyl ketone

An Application Guide for the Laboratory Use of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Introduction

2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS No. 1443343-20-1) is a halogenated aromatic ketone.[1] Its structure, which combines a substituted phenyl ring with a lipophilic cyclohexyl moiety, makes it a compound of interest for researchers in medicinal chemistry and drug development. The presence of both chlorine and fluorine atoms can significantly influence the molecule's electronic properties, metabolic stability, and binding interactions with biological targets.[2] Fluorinated ketones, in particular, have been investigated as potential inhibitors of hydrolytic enzymes, such as serine and cysteine proteases.[3]

This document provides a comprehensive guide for the safe handling, storage, and use of 2-Chloro-5-fluorophenyl cyclohexyl ketone in a research setting. It includes recommended protocols for preparing solutions and for analytical characterization, designed to ensure experimental integrity and user safety.

Compound Identity and Properties

Proper identification and understanding of a compound's physical properties are foundational to its effective use in research.

Property	Value	Source
IUPAC Name	(2-chloro-5-fluorophenyl)-cyclohexylmethanone	[1]
CAS Number	1443343-20-1	[1]
Molecular Formula	C₁₃H₁₄ClFO	[1][4]
Molecular Weight	240.70 g/mol	[4]
Canonical SMILES	O=C(C1=CC(F)=CC=C1Cl)C1CCCCC1	[1]
Appearance	Solid (Assumed, based on classification as "Combustible Solids")

Safety, Storage, and Handling

Given conflicting information across various safety data sheets, with some classifying the compound as non-hazardous[5] and others indicating acute toxicity and irritation potential[6][7], a cautious approach is mandated. Researchers should treat this compound as potentially hazardous until its toxicological properties are fully elucidated.

Hazard Identification

The following represents a consolidated summary of potential hazards. Always refer to the specific safety data sheet provided by your supplier.

• Acute Toxicity: May be toxic if swallowed, in contact with skin, or if inhaled.[6]

• Skin Irritation: May cause skin irritation.[7]

• Eye Irritation: May cause serious eye irritation.[7]

• Respiratory Irritation: May cause respiratory irritation.[7]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE must be worn at all times when handling this compound:

• Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[6][8]

• Hand Protection: Use chemically resistant, impermeable gloves (e.g., nitrile) inspected for integrity before use.[6][7]

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of spillage, an impervious apron should be worn.[6]

• Respiratory Protection: All handling of the solid compound should occur in a certified chemical fume hood to prevent inhalation of dust.[7] If a fume hood is not available, a NIOSH/MSHA-approved respirator is necessary.[9][10]

Recommended Storage and Stability

Proper storage is crucial for maintaining the compound's integrity.

• Temperature: Store in a cool, dry place.[10] Specific supplier recommendations vary, with some suggesting ambient temperature, 2-8°C[4], or -20°C for long-term storage as a powder.[6] Always follow the temperature guidelines provided by the manufacturer.

• Atmosphere: Keep the container tightly sealed.[10] For enhanced stability, particularly for long-term storage, handling and storing under an inert gas like argon or nitrogen is recommended.

• Incompatibilities: Avoid storage with strong oxidizing agents.[8][10]

Safe Handling and Disposal Workflow

A systematic workflow minimizes risk during the entire lifecycle of the compound in the lab.

Caption: Workflow for Safe Handling of 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Spill and Waste Management

• Spill Response: In case of a spill, evacuate the immediate area. Avoid generating dust. Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand or diatomite) and sweep it into a suitable, labeled container for disposal.[6][10] Do not allow the product to enter drains.[5]

• Waste Disposal: Dispose of all waste material, including empty containers, in accordance with federal, state, and local regulations.[5][6] This should be done through a licensed professional waste disposal service.[5][11]

Experimental Protocols

The following protocols are general guidelines. Researchers must perform their own optimization based on their specific experimental systems.

Protocol for Preparing a 10 mM Stock Solution

The objective is to create a precisely concentrated stock solution for subsequent use in assays. DMSO is a common solvent for such compounds due to its high solubilizing power and compatibility with many biological assays at low final concentrations.

Materials:

• 2-Chloro-5-fluorophenyl cyclohexyl ketone (MW: 240.70 g/mol )

• Anhydrous, analytical grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

Procedure:

• Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass: Mass (mg) = 10 mmol/L * 0.001 L * 240.70 g/mol * 1000 mg/g = 2.407 mg

• Weighing: Tare a suitable microcentrifuge tube or vial on an analytical balance. Carefully add approximately 2.41 mg of the compound. Record the exact mass.

• Solubilization: Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10 mM. For example, if you weighed exactly 2.407 mg, add 1.0 mL of DMSO.

• Mixing: Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved. A brief sonication may aid dissolution if necessary.

• Storage: Store the stock solution at -20°C, protected from light.[6] Before each use, thaw completely and vortex to ensure homogeneity.

Protocol for Serial Dilution and Use in Cell-Based Assays

This protocol describes the preparation of working solutions from the stock solution for treating cells in a typical 96-well plate format.

Caption: Serial dilution workflow for cell-based screening assays.

Procedure:

• Prepare Intermediate Dilution: Thaw the 10 mM stock solution. In a sterile tube, prepare an intermediate dilution (e.g., 100 µM) by adding 2 µL of the 10 mM stock to 198 µL of cell culture medium. This minimizes the final DMSO concentration.

• Serial Dilutions: Perform a series of 1:10 dilutions in cell culture medium to create a range of working concentrations (e.g., 10 µM, 1 µM, 0.1 µM, etc.).

• Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO that is present in the highest treatment concentration (e.g., if the final concentration in the well is 10 µM, the vehicle control should contain 0.1% DMSO).

• Cell Treatment: Add the desired volume of the working solutions and the vehicle control to the appropriate wells of the cell plate.

• Incubation: Incubate the plate for the desired time period under standard cell culture conditions before proceeding with the assay readout.

Protocol for Analytical Purity Check by HPLC

This method provides a starting point for assessing the purity of the compound using High-Performance Liquid Chromatography (HPLC) with UV detection.[12]

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm	A standard choice for non-polar to moderately polar small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for better peak shape and ionization if using MS detection.
Mobile Phase B	Acetonitrile	A common organic solvent for reverse-phase chromatography.
Gradient	50% B to 95% B over 15 minutes, hold at 95% B for 3 min	A broad gradient to elute the compound and any potential impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Injection Volume	10 µL	A typical volume to avoid column overloading.
Detection	UV, 220-340 nm (scan) or optimal fixed wavelength	The aromatic ring should provide a strong UV chromophore.
Sample Prep	Dissolve sample in Acetonitrile or Mobile Phase B (~0.1 mg/mL)	Ensures compatibility with the mobile phase.

Potential Research Applications

The structural features of 2-Chloro-5-fluorophenyl cyclohexyl ketone suggest several avenues for research:

• Enzyme Inhibition Screening: As a fluorinated ketone, it could be screened against serine and cysteine proteases, where the ketone moiety can act as a covalent warhead.[3]

• Medicinal Chemistry Scaffold: The compound can serve as a starting material or a fragment in drug discovery programs. The cyclohexyl group can be used to explore lipophilic pockets in target proteins, while the halogenated phenyl ring allows for further chemical modification to optimize potency and pharmacokinetic properties.[2][13]

• Probe Development: If found to be active against a specific target, it could be further derivatized to create chemical probes for studying biological pathways.[3]

References

• Safety Data Sheet. CDMS.net. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. [Link]

• multi-active method for the analysis of active substances in formulated products to support quality control scope. Cipac.org. [Link]

• Material Safety Data Sheet - Cyclohexyl phenyl ketone. Cole-Parmer. [Link]

• SAFETY DATA SHEET. Quanterix. [Link]

• The synthetic method of -chloro-4 fluorophenyl benzyl ketones.

• 2-Chloro-5-fluorophenol. PubChem - NIH. [Link]

• Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. MDPI. [Link]

• 2-Chlorophenyl cyclopentyl ketone. PubChem. [Link]

• CYCLOHEXYL PHENYL KETONE DERIVATIVES, PROCESS FOR THEIR PREPARATION AND THEIR USE AS SYNTHESIS INTERMEDIATES.

• A sensitive and efficient method for the determination of 8 chlorophenoxy acid herbicides in crops by dispersive liquid–liquid microextraction and HPLC with fluorescence detection and identification by MS. RSC Publishing. [Link]

• Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. PMC. [Link]

• (PDF) Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. [Link]

• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry. PubMed. [Link]

• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. Chromatography Online. [Link]

• Plant protection products Chapter 3 Analytical Methods Version 2.2. Ctgb. [Link]

• Bioactivity Profiles of Progressively Ring-Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto-Piperazines as Antitrypanosome Agents. PubMed. [Link]

• Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. csbsju. [Link]

• Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. ResearchGate. [Link]

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• 3. Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Functionalization of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of reagent compatibility and synthetic protocols for the chemical modification of 2-Chloro-5-fluorophenyl cyclohexyl ketone. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but also the underlying chemical principles and strategic considerations necessary for the successful derivatization of this versatile scaffold. The methodologies presented herein are foundational for creating diverse chemical libraries for applications in medicinal chemistry and materials science.

Strategic Overview of Functionalization

2-Chloro-5-fluorophenyl cyclohexyl ketone is a trifunctional molecule, offering three distinct sites for chemical modification: the aromatic ring, the ketone carbonyl group, and the α-positions of the cyclohexyl ring. The inherent electronic and steric properties of each functional group dictate the feasible reaction pathways. The electron-withdrawing nature of the ketone and the fluorine atom influences the reactivity of the aromatic ring, while the cyclohexyl moiety provides a scaffold for stereoselective modifications.

This guide will systematically address the functionalization at each of these sites, providing detailed protocols for key transformations.

Functionalization of the 2-Chloro-5-fluorophenyl Ring

The aromatic portion of the molecule presents two halogen substituents, offering opportunities for cross-coupling and nucleophilic substitution reactions. The chemoselectivity of these reactions is a critical consideration.

Palladium-Catalyzed Cross-Coupling Reactions: Targeting the C-Cl Bond

In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides typically follows the trend I > Br > Cl >> F. This chemoselectivity allows for the selective functionalization of the C-Cl bond in 2-Chloro-5-fluorophenyl cyclohexyl ketone, leaving the C-F bond intact for potential subsequent modifications.

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds by reacting an organoboron compound with an organic halide.[1] This reaction is widely used in the synthesis of biaryl compounds, which are common motifs in pharmaceuticals.[2]

Protocol: Synthesis of 2-(4-methoxyphenyl)-5-fluorophenyl cyclohexyl ketone

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • 4-Methoxyphenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄)

  • Toluene

  • Water

• Procedure:

  • To a dried Schlenk flask, add 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq), 4-methoxyphenylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

  • Add a degassed 10:1 mixture of toluene and water.

  • Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Parameter	Value
Yield	85-95%
Purity (by HPLC)	>98%
Reaction Time	12-18 hours
Reaction Temperature	100 °C

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the synthesis of carbon-nitrogen bonds, coupling amines with aryl halides.[3] This transformation is invaluable for the preparation of anilines and their derivatives, which are prevalent in drug molecules.[4][5]

Protocol: Synthesis of 2-(phenylamino)-5-fluorophenyl cyclohexyl ketone

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Aniline

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene

• Procedure:

  • In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (1.5 mol%), XPhos (3 mol%), and NaOtBu (1.4 eq) to a dried Schlenk flask.

  • Add toluene, followed by 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq) and aniline (1.2 eq).

  • Seal the flask and heat the mixture to 110 °C with stirring for 16-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate, and wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the residue by flash chromatography.

Parameter	Value
Yield	80-90%
Purity (by LC-MS)	>97%
Reaction Time	16-24 hours
Reaction Temperature	110 °C

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Substrate [label="2-Chloro-5-fluorophenyl\ncyclohexyl ketone"];
Pd_Catalyst [label="Pd(0) Catalyst\n+ Ligand", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Boronic_Acid [label="R-B(OH)₂\n(Suzuki-Miyaura)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Amine [label="R₂NH\n(Buchwald-Hartwig)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Base [label="Base", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
CC_Product [label="C-C Coupled Product"];
CN_Product [label="C-N Coupled Product"];
Substrate -> Pd_Catalyst [label=" Oxidative\nAddition "];
Pd_Catalyst -> CC_Product [label=" Reductive\nElimination "];
Pd_Catalyst -> CN_Product [label=" Reductive\nElimination "];
Boronic_Acid -> Pd_Catalyst [label=" Transmetalation ", dir=back];
Amine -> Pd_Catalyst [label=" Coordination &\nDeprotonation ", dir=back];
Base -> Pd_Catalyst [style=invis];
}

Caption: Palladium-catalyzed cross-coupling pathways.

Nucleophilic Aromatic Substitution (SNAr): Targeting the C-F Bond

Nucleophilic aromatic substitution (SNAr) is a viable strategy for functionalizing the aryl ring, particularly when strong electron-withdrawing groups are present.[6] In the case of 2-Chloro-5-fluorophenyl cyclohexyl ketone, the ketone group provides moderate activation. The reactivity of halogens in SNAr reactions is typically F > Cl > Br > I, making the fluorine atom the more likely site of substitution, especially with potent nucleophiles.

Protocol: Synthesis of 2-Chloro-5-(pyrrolidin-1-yl)phenyl cyclohexyl ketone

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Pyrrolidine

  • Potassium carbonate (K₂CO₃)

  • Dimethyl sulfoxide (DMSO)

• Procedure:

  • To a round-bottom flask, add 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq) and K₂CO₃ (2.0 eq) in DMSO.

  • Add pyrrolidine (2.5 eq) to the mixture.

  • Heat the reaction to 120 °C and stir for 24-48 hours.

  • Monitor the disappearance of the starting material by TLC or LC-MS.

  • Upon completion, cool the reaction mixture and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product via column chromatography.

Parameter	Value
Yield	60-75%
Purity (by NMR)	>95%
Reaction Time	24-48 hours
Reaction Temperature	120 °C

digraph "SNAr_Reaction" {
graph [rankdir="LR"];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];
Substrate [label="2-Chloro-5-fluorophenyl\ncyclohexyl ketone"];
Nucleophile [label="Nucleophile (Nu⁻)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Intermediate [label="Meisenheimer Complex\n(Anionic Intermediate)", style=dashed];
Product [label="SNAr Product"];
Substrate -> Intermediate [label=" Nucleophilic\nAttack "];
Nucleophile -> Intermediate [style=invis];
Intermediate -> Product [label=" Elimination of F⁻ "];
}

Caption: Mechanism of Nucleophilic Aromatic Substitution.

Functionalization of the Ketone Carbonyl Group

The ketone functionality is a versatile handle for a wide range of transformations, including reductions, nucleophilic additions, and olefination reactions.

Reduction of the Ketone

The carbonyl group can be reduced to a secondary alcohol or completely deoxygenated to a methylene group. The choice of reagent is critical to avoid unwanted side reactions, such as the reduction of the aryl halides.

Sodium borohydride (NaBH₄) is a mild reducing agent that selectively reduces ketones in the presence of aryl halides.

Protocol: Synthesis of (2-Chloro-5-fluorophenyl)(cyclohexyl)methanol

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Sodium borohydride (NaBH₄)

  • Methanol

• Procedure:

  • Dissolve 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq) in methanol in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add NaBH₄ (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The product can often be used without further purification or can be purified by column chromatography.

The Wolff-Kishner reduction is effective for the complete reduction of the ketone to a methylene group under basic conditions, which are compatible with the aryl halide moieties.

Protocol: Synthesis of 1-((2-Chloro-5-fluorophenyl)methyl)cyclohexane

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Hydrazine hydrate

  • Potassium hydroxide (KOH)

  • Diethylene glycol

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq), hydrazine hydrate (5.0 eq), and diethylene glycol.

  • Heat the mixture to 100 °C for 1 hour.

  • Add powdered KOH (4.0 eq) and increase the temperature to 190-200 °C, allowing water and excess hydrazine to distill off.

  • Maintain the reaction at this temperature for 3-4 hours.

  • Cool the reaction mixture, add water, and extract with ether.

  • Wash the organic layer with dilute HCl and then with brine.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify by vacuum distillation or column chromatography.

Wittig Reaction for Alkene Formation

The Wittig reaction provides a reliable method for converting the ketone into an alkene by reacting it with a phosphonium ylide.[7][8] This reaction is highly chemoselective and does not affect the aryl halide groups.

Protocol: Synthesis of (2-Chloro-5-fluorophenyl)(cyclohexylidene)methane

• Materials:

  • Methyltriphenylphosphonium bromide

  • n-Butyllithium (n-BuLi)

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under an inert atmosphere.

  • Cool the suspension to 0 °C and add n-BuLi (1.1 eq) dropwise.

  • Stir the resulting orange-red solution at room temperature for 1 hour to form the ylide.

  • Cool the ylide solution back to 0 °C and add a solution of 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq) in THF dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography to remove triphenylphosphine oxide.

Grignard Addition for Tertiary Alcohol Synthesis

Grignard reagents add to the carbonyl carbon to form tertiary alcohols.[9][10] Care must be taken as highly reactive Grignard reagents can potentially react with the aryl chloride. Using less reactive Grignard reagents or Barbier-type conditions can mitigate this.

Protocol: Synthesis of 1-(2-Chloro-5-fluorophenyl)-1-cyclohexyl-1-ethanol

• Materials:

  • 2-Chloro-5-fluorophenyl cyclohexyl ketone

  • Methylmagnesium bromide (MeMgBr)

  • Anhydrous diethyl ether or THF

• Procedure:

  • Dissolve 2-Chloro-5-fluorophenyl cyclohexyl ketone (1.0 eq) in anhydrous diethyl ether under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Slowly add MeMgBr (1.2 eq, 3.0 M in diethyl ether) dropwise.

  • Stir at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Cool the reaction back to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude tertiary alcohol.

  • Purify by column chromatography if necessary.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. m.youtube.com [m.youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Scalable Synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Introduction

2-Chloro-5-fluorophenyl cyclohexyl ketone is a pivotal chemical intermediate in the synthesis of various high-value molecules, particularly within the pharmaceutical and agrochemical industries. Its specific substitution pattern makes it a crucial building block, and the development of scalable, efficient, and cost-effective synthetic routes is of paramount importance for its commercial viability. This document provides a detailed guide for researchers, scientists, and drug development professionals on two robust and scalable synthetic pathways to this target molecule. The protocols outlined herein are designed to be self-validating and are grounded in established chemical principles, with a focus on practical application in a process chemistry setting.

The primary challenge in synthesizing meta-substituted fluorophenyl ketones lies in the directing effects of the fluorine substituent on the benzene ring. Fluorine is an ortho, para-director in electrophilic aromatic substitution reactions, making direct acylation of fluorobenzene to the desired meta-isomer inefficient.[1] Therefore, the strategies presented circumvent this issue through multi-step sequences that offer high regioselectivity and yield.

Scalable Synthetic Route 1: Grignard-Based Approach

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[2][3] This pathway leverages the in-situ generation of a Grignard reagent from a suitable halogenated precursor, followed by its reaction with an acylating agent. This method is highly adaptable for scale-up and offers excellent control over the final product formation.

Chemical Strategy and Rationale

This route begins with the formation of a Grignard reagent from 1-bromo-2-chloro-5-fluorobenzene. The choice of a bromo-substituted starting material is strategic, as bromides are generally more reactive than chlorides in Grignard reagent formation.[2] The subsequent reaction of this organometallic intermediate with cyclohexanecarbonyl chloride, a readily available acylating agent, yields the target ketone.[4][5] To minimize the common side reaction of over-addition of the Grignard reagent to the newly formed ketone, the reaction is performed at low temperatures, and the Grignard reagent is added slowly to the acylating agent.[1]

Visualizing the Grignard-Based Synthesis

Caption: Workflow for the Grignard-based synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Detailed Experimental Protocol

Step 1: Preparation of 2-Chloro-5-fluorophenylmagnesium bromide (Grignard Reagent)

• Apparatus Setup: A three-necked round-bottom flask is flame-dried under a stream of nitrogen and equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a magnetic stirrer.

• Reagent Charging: The flask is charged with magnesium turnings (1.2 equivalents). A small crystal of iodine is added to initiate the reaction.[2]

• Initiation: A solution of 1-bromo-2-chloro-5-fluorobenzene (1.0 equivalent) in anhydrous tetrahydrofuran (THF) is prepared and added to the dropping funnel. A small portion of this solution is added to the magnesium turnings. The reaction is initiated, often evidenced by a slight exotherm and the disappearance of the iodine color.[1] If the reaction does not start, gentle warming with a heat gun may be applied.

• Grignard Formation: Once initiated, the remainder of the 1-bromo-2-chloro-5-fluorobenzene solution is added dropwise at a rate that maintains a gentle reflux.[2] After the addition is complete, the mixture is refluxed for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting dark grey to brown solution is cooled to room temperature.

Step 2: Acylation with Cyclohexanecarbonyl chloride

• Reaction Setup: In a separate flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, a solution of cyclohexanecarbonyl chloride (1.05 equivalents) in anhydrous THF is prepared.

• Cooling: The solution is cooled to between -10 °C and 0 °C using an ice-salt bath.

• Addition of Grignard Reagent: The prepared Grignard reagent is transferred via cannula to the dropping funnel and added dropwise to the cold solution of cyclohexanecarbonyl chloride, maintaining the internal temperature below 5 °C.

• Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours.

Step 3: Work-up and Purification

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.[1] An exothermic reaction is expected.

• Extraction: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Quantitative Data Summary

Parameter	Value
Starting Material	1-bromo-2-chloro-5-fluorobenzene
Key Reagents	Magnesium, Cyclohexanecarbonyl chloride
Typical Yield	75-85%
Purity (by HPLC)	>98%
Scale	10 g to 1 kg

Scalable Synthetic Route 2: Friedel-Crafts Acylation Approach

The Friedel-Crafts acylation is a classic and powerful method for the formation of aryl ketones.[6][7] While direct acylation of 1-chloro-4-fluorobenzene would unfavorably yield the ortho and para isomers, this route employs a strategic multi-step sequence starting from a different precursor to achieve the desired regiochemistry.

Chemical Strategy and Rationale

This pathway commences with the Friedel-Crafts acylation of 1,4-dichlorobenzene with cyclohexanecarbonyl chloride. The two chloro- substituents direct the incoming acyl group to the desired position. This is followed by a nucleophilic aromatic substitution (SNAr) reaction to replace one of the chloro groups with a fluoro group, yielding the target ketone. This approach provides excellent regiocontrol. A strong Lewis acid, such as aluminum chloride (AlCl₃), is typically used as a catalyst in the Friedel-Crafts acylation.[6][8] A stoichiometric amount of the catalyst is often required as it forms a complex with the product ketone.[6]

Visualizing the Friedel-Crafts Acylation Synthesis

Caption: Workflow for the Friedel-Crafts acylation-based synthesis of the target ketone.

Detailed Experimental Protocol

Step 1: Synthesis of (2,5-Dichlorophenyl)(cyclohexyl)methanone

• Apparatus Setup: A three-necked round-bottom flask is fitted with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize evolved HCl gas).

• Reagent Charging: The flask is charged with anhydrous aluminum chloride (1.5 equivalents) and a suitable solvent such as carbon disulfide or dichloromethane. The mixture is cooled to 0 °C in an ice bath.

• Acylation: A solution of cyclohexanecarbonyl chloride (1.0 equivalent) and 1,4-dichlorobenzene (1.2 equivalents) is added dropwise to the stirred suspension of aluminum chloride.

• Reaction Completion: After the addition, the reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Work-up: The reaction mixture is carefully poured onto a mixture of crushed ice and concentrated hydrochloric acid. The organic layer is separated, washed with water, a saturated sodium bicarbonate solution, and brine. The organic phase is then dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the crude (2,5-Dichlorophenyl)(cyclohexyl)methanone, which can often be used in the next step without further purification.

Step 2: Synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone

• Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

• Reagent Charging: The flask is charged with (2,5-Dichlorophenyl)(cyclohexyl)methanone (1.0 equivalent), potassium fluoride (2.0 equivalents), and a phase-transfer catalyst such as 18-crown-6 (0.1 equivalents) in an anhydrous polar aprotic solvent like dimethyl sulfoxide (DMSO).

• Fluorination: The reaction mixture is heated to 150 °C and stirred for 12-24 hours. The progress of the reaction is monitored by TLC or GC-MS.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is poured into water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography or crystallization to afford the pure 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Quantitative Data Summary

Parameter	Value
Starting Material	1,4-Dichlorobenzene
Key Reagents	Cyclohexanecarbonyl chloride, AlCl₃, KF
Typical Yield	60-70% (over two steps)
Purity (by HPLC)	>99%
Scale	10 g to 500 g

Comparison of Synthetic Routes

Feature	Grignard-Based Approach	Friedel-Crafts Acylation Approach
Starting Materials	1-bromo-2-chloro-5-fluorobenzene	1,4-Dichlorobenzene
Number of Steps	2 (in-situ Grignard)	2
Overall Yield	Higher (75-85%)	Moderate (60-70%)
Scalability	Excellent	Good
Reagent Sensitivity	Highly sensitive to moisture and air	Moderately sensitive to moisture
Safety Considerations	Exothermic Grignard formation, flammable solvents	Corrosive AlCl₃, evolution of HCl gas, high reaction temperature in step 2
Cost-Effectiveness	Dependent on the cost of the brominated starting material	Potentially more cost-effective starting materials

Conclusion

Both the Grignard-based and the Friedel-Crafts acylation approaches offer viable and scalable routes to 2-Chloro-5-fluorophenyl cyclohexyl ketone. The choice between the two will depend on factors such as the availability and cost of starting materials, the scale of the synthesis, and the available equipment and expertise. The Grignard route generally provides higher yields but requires strict anhydrous conditions. The Friedel-Crafts route may be more economical in terms of starting materials but involves harsher reaction conditions in the fluorination step. Both protocols have been designed to be robust and reproducible for researchers and professionals in the field of chemical and pharmaceutical development.

References

• Benchchem. (n.d.). Synthesis of Meta-Substituted Fluorophenyl Ketones. Technical Support Center.
• Ace Chemistry. (n.d.). Grignard Reagents and related organic synthesis.
• Wang, X.-J., Zhang, L., Sun, X., Xu, Y., Krishnamurthy, D., & Senanayake, C. H. (2005). Addition of Grignard Reagents to Aryl Acid Chlorides: An Efficient Synthesis of Aryl Ketones. Organic Letters, 7(25), 5593–5595.
• Wikipedia. (2024, February 26). Friedel–Crafts reaction.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• Aslam, M., & et al. (2020). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 10(1), 1-36.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones.
• Manasa Life Sciences. (n.d.). Cyclohexanecarbonyl chloride.
• PubChem. (n.d.). Cyclohexanecarbonyl chloride.
• U.S. Patent No. 5,093,529. (1992). Process for the preparation of fluorinated benzoic acids. Google Patents.

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Cyclohexanecarbonyl chloride | Manasa Life Sciences [manasalifesciences.com]
• 5. Cyclohexanecarbonyl chloride | C7H11ClO | CID 75938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US5093529A - Process for the preparation of fluorinated benzoic acids - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimization of (2-Chloro-5-fluorophenyl)(cyclohexyl)methanone Synthesis

Status: Operational Ticket Focus: Yield Improvement & Impurity Profiling Assigned Specialist: Senior Application Scientist

Executive Summary: The "Isomer Trap"

If you are experiencing low yields (<40%) or difficulty crystallizing your product, the root cause is likely regioselectivity , not just reaction kinetics.

For the target molecule (2-Chloro-5-fluorophenyl)(cyclohexyl)methanone , the position of the ketone is ortho to the chlorine and meta to the fluorine.

• The Problem: Standard Friedel-Crafts acylation of 1-chloro-4-fluorobenzene directs the acyl group ortho to the fluorine (the stronger activator), yielding the wrong isomer (2-fluoro-5-chlorophenyl ketone).

• The Solution: You must switch to a Grignard-Nitrile or Weinreb Amide protocol using a pre-functionalized 2-chloro-5-fluoro precursor. This ensures the substitution pattern is locked before the C-C bond formation.

Part 1: Diagnostic Flowchart

Use this decision tree to identify your specific failure mode.

Caption: Diagnostic logic for yield loss. Red nodes indicate high-risk pathways (Friedel-Crafts) that should be abandoned for this specific target.

Part 2: Recommended Protocols (The "Gold Standard")

Method A: The Grignard-Nitrile Route (Recommended)

This route prevents over-addition (tertiary alcohol formation) and guarantees the correct isomer by using 2-chloro-5-fluorobenzonitrile .

Reaction Logic:

• Formation: Cyclohexylmagnesium chloride attacks the nitrile carbon.[1]

• Stabilization: The resulting magnesium imine salt (

  ) precipitates or stabilizes in ether/THF, preventing a second Grignard molecule from attacking.

• Hydrolysis: Acidic workup converts the imine to the ketone.

Protocol Steps:

• Reagent Prep: Flame-dry a 3-neck flask under

  . Add 2-chloro-5-fluorobenzonitrile (1.0 equiv) dissolved in anhydrous THF (0.5 M).

• Addition: Cool to 0°C . Add Cyclohexylmagnesium chloride (2.0 M in ether, 1.2 equiv) dropwise over 30 mins.

  • Tip: Do not use exactly 1.0 equiv; moisture in the air/solvent will kill small amounts. 1.2 equiv ensures full conversion.

• Reaction: Warm to Room Temperature (RT) and stir for 3–12 hours.

  • Checkpoint: Monitor by TLC.[2] The nitrile spot should disappear. A new baseline spot (imine salt) may appear.

• Quench (The Critical Step): Cool to 0°C. Slowly add 3M HCl (excess).

  • Warning: The intermediate is an imine .[3] If you use weak acid or stop too early, you will isolate the imine or mixed species.

• Hydrolysis: Stir the biphasic mixture vigorously at RT for 2–4 hours (or reflux for 1 hour if conversion is slow) to ensure the

  bond hydrolyzes to .

• Workup: Extract with EtOAc, wash with

  , brine, dry over .

Method B: The Weinreb Amide Route (High Precision)

Use this if the nitrile route yields stubborn imine impurities.

• Precursor: Convert 2-chloro-5-fluorobenzoic acid to its Weinreb amide (

  -methoxy- -methylamide) using CDI or EDCI/HOBt.

• Reaction: React the Weinreb amide with Cyclohexylmagnesium chloride (1.2 equiv) in THF at -78°C to 0°C.

• Mechanism: The Mg chelates between the carbonyl oxygen and the methoxy oxygen, forming a stable 5-membered ring intermediate that cannot accept a second nucleophile.

• Workup: Quench with dilute acid to release the ketone.

Part 3: Troubleshooting & FAQs

Q1: Why did the Friedel-Crafts route fail? I got a product, but the NMR is "messy."

A: You likely synthesized the wrong isomer . In Electrophilic Aromatic Substitution (EAS), Fluorine is a stronger activator (via resonance donation) than Chlorine.

• Substrate: 1-chloro-4-fluorobenzene.

• Directing Effects: The incoming acyl group prefers the position ortho to the Fluorine.

• Result: You made (2-fluoro-5-chlorophenyl)(cyclohexyl)methanone.

• Fix: You cannot force the electronics to favor the position ortho to Chlorine using standard Lewis acids (

  ). You must use Method A (Grignard-Nitrile) starting with the halogen pattern already established.

Q2: I used the Acid Chloride (2-chloro-5-fluorobenzoyl chloride) and got a tertiary alcohol.

A: Acid chlorides are too reactive. Once the ketone is formed, it is more reactive toward the Grignard reagent than the starting acid chloride is. The Grignard attacks the ketone immediately, forming the tertiary alcohol (dicyclohexyl carbinol derivative).

• Fix: If you must use the acid chloride, you need to use transmetallation (e.g., organocuprates or organozinc) or cool to -78°C, but Method A (Nitrile) is superior for scale-up.

Q3: My yield is low on the Nitrile route. The starting material is gone, but I recovered a "gum."

A: Incomplete Hydrolysis. The intermediate imine (

) is stable. If your acid quench was too mild (e.g., saturated ) or too short, the imine did not hydrolyze to the ketone.

• Fix: Re-dissolve the gum in THF/MeOH and treat with 2N HCl for 3 hours. The ketone should crystallize or oil out cleanly.

Q4: Can I use Cyclohexyl Lithium instead of Magnesium?

A: Avoid if possible. Organolithiums are more aggressive and prone to "halogen-lithium exchange."

• Risk: The Cyclohexyl-Li might exchange with the Chlorine or Fluorine on the aromatic ring, leading to complex mixtures of polymerized benzyne intermediates or dechlorinated byproducts. Grignard reagents are softer and tolerate the aryl-halides better at 0°C.

Part 4: Comparative Data Table

Parameter	Friedel-Crafts (AlCl3)	Acid Chloride + Grignard	Nitrile + Grignard (Method A)	Weinreb + Grignard (Method B)
Yield	30–50% (Mixed Isomers)	40–60% (Alcohol byproduct)	85–95%	90–98%
Regioselectivity	Poor (Favors wrong isomer)	Good	Perfect (Pre-determined)	Perfect (Pre-determined)
Impurity Profile	Isomers, poly-acylation	Tertiary Alcohols	Unhydrolyzed Imine	Clean
Cost Efficiency	High (Cheap SM)	Medium	Medium	Low (Extra step)
Scalability	High	Low (Exotherm control)	High	High

Part 5: Reaction Mechanism Visualization

Caption: The Grignard-Nitrile pathway prevents the "second addition" that plagues acid chloride routes.

References

• BenchChem. (2025).[2] Application Notes and Protocols: Grignard Reaction for Synthesizing Aryl Cyclopropyl Ketones. Retrieved from

• Organic Chemistry Portal. (2019). Chemoselective Synthesis of Aryl Ketones from Amides and Grignard Reagents via C(O)-N Bond Cleavage. Retrieved from

• Sigma-Aldrich. (2025). Grignard Reagents: Preparation and Reactivity Guide. Retrieved from

• Wikipedia. (2025). Weinreb Ketone Synthesis: Mechanism and Scope. Retrieved from

• ResearchGate. (2018). Reaction of aryl Grignard reagents with 2-fluorobenzoyl chloride. Retrieved from

Sources

• 1. Given the reaction: Cyclohexyl chloride Grignard Reaction Cyclohexyl ch.. [askfilo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Chloro-5-fluorophenyl cyclohexyl ketone

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the removal of unreacted starting materials from 2-Chloro-5-fluorophenyl cyclohexyl ketone. As Senior Application Scientists, we understand the critical importance of purity for downstream applications and have designed this guide to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the likely unreacted starting materials in my synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone?

The synthesis of 2-Chloro-5-fluorophenyl cyclohexyl ketone typically proceeds via a Friedel-Crafts acylation reaction. The primary unreacted starting materials you are likely to encounter are:

• 1-Chloro-4-fluorobenzene: This is the aromatic substrate in the acylation.

• Cyclohexanecarbonyl chloride: This is the acylating agent.

Q2: My initial purification by aqueous workup still shows the presence of starting materials. Why is this happening and what should I do?

While a standard aqueous workup can remove some impurities, the relatively nonpolar nature of both 1-chloro-4-fluorobenzene and cyclohexanecarbonyl chloride means they will likely partition into the organic layer along with your product. Additionally, cyclohexanecarbonyl chloride can hydrolyze to cyclohexanecarboxylic acid, which might also require specific extraction conditions to remove.

Troubleshooting Steps:

• Acid/Base Washing: Incorporate washes with a dilute acid (e.g., 1N HCl) to remove any basic impurities and a dilute base (e.g., saturated NaHCO₃ solution) to remove any acidic byproducts like cyclohexanecarboxylic acid.[1]

• Brine Wash: A final wash with saturated sodium chloride (brine) solution helps to break up emulsions and remove residual water from the organic layer.[1]

If these steps are insufficient, more advanced purification techniques will be necessary.

Q3: I'm considering column chromatography. What is a good starting point for the solvent system?

Silica gel column chromatography is an excellent method for separating the desired ketone product from nonpolar starting materials.[2][3][4]

Recommended Starting Solvent System:

A mixture of a non-polar solvent like hexanes or petroleum ether and a slightly more polar solvent like ethyl acetate is a good starting point.

• Initial Elution: Begin with a low polarity mobile phase (e.g., 98:2 Hexanes:Ethyl Acetate) to elute the highly nonpolar 1-chloro-4-fluorobenzene.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 95:5 or 90:10 Hexanes:Ethyl Acetate) to elute your desired product, 2-Chloro-5-fluorophenyl cyclohexyl ketone. The unreacted cyclohexanecarbonyl chloride (or its hydrolyzed acid) will either elute with the product or require further increases in polarity to be removed.

Thin Layer Chromatography (TLC) should be used to determine the optimal solvent system before running the column.[2]

Q4: Can I use distillation to purify my product?

Distillation can be a viable option, particularly if there is a significant difference in boiling points between your product and the unreacted starting materials.

Compound	Boiling Point (°C)
1-Chloro-4-fluorobenzene	129-130[5][6][7][8]
Cyclohexanecarbonyl chloride	~184[9][10][11]
2-Chloro-5-fluorophenyl cyclohexyl ketone	Not readily available, but expected to be significantly higher

Considerations for Distillation:

• Vacuum Distillation: Due to the expected high boiling point of the product, vacuum distillation is necessary to prevent thermal decomposition.

• Fractional Distillation: A fractional distillation setup will provide the best separation of components with close boiling points.

Q5: Are there any chemical methods to selectively remove the starting materials?

Yes, for specific impurities, chemical treatment can be very effective.

• Removal of Cyclohexanecarbonyl Chloride: Unreacted acyl chloride can be quenched by adding a small amount of water or a dilute aqueous base to the reaction mixture during workup. This will convert it to the more easily extractable cyclohexanecarboxylic acid.

• Bisulfite Adduct Formation for Ketones: While your product is a ketone, this method is generally more effective for aldehydes and sterically unhindered ketones.[12][13][14][15] It involves reacting the crude mixture with a saturated sodium bisulfite solution. The resulting bisulfite adduct is water-soluble and can be removed via extraction.[16] However, the steric hindrance around the carbonyl group in your product may limit the effectiveness of this technique.

Troubleshooting Guide: Common Issues and Solutions

Issue	Probable Cause(s)	Recommended Solution(s)
Persistent 1-Chloro-4-fluorobenzene contamination after workup	- Insufficient washing. - High concentration of the starting material remaining.	- Perform multiple extractions with an appropriate organic solvent. - Employ silica gel column chromatography with a non-polar eluent.[3]
Presence of Cyclohexanecarboxylic acid in the final product	- Incomplete removal of hydrolyzed cyclohexanecarbonyl chloride during basic wash.	- Increase the number and volume of washes with saturated NaHCO₃ or another dilute base. Ensure thorough mixing.
Product appears as an oil or gum after solvent removal	- Presence of residual solvent. - Impurities preventing crystallization.	- Dry the product under high vacuum for an extended period. - Purify via column chromatography. - Attempt recrystallization from a suitable solvent system (e.g., ethanol, isopropanol, or a hexane/ethyl acetate mixture).[17][18]
Low recovery after column chromatography	- Product is still on the column. - Product co-eluted with an impurity.	- Increase the polarity of the eluent to ensure all product is eluted. - Optimize the solvent system using TLC to achieve better separation.

Experimental Protocols

Protocol 1: Enhanced Liquid-Liquid Extraction

This protocol is designed to remove acidic and basic impurities, including hydrolyzed cyclohexanecarbonyl chloride.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Acid Wash: Transfer the solution to a separatory funnel and wash with 1N HCl (2 x 50 mL for every 100 mL of organic solution).

• Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ solution (2 x 50 mL). Caution: CO₂ evolution may cause pressure buildup. Vent the funnel frequently.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) solution (1 x 50 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Silica Gel Column Chromatography

This protocol provides a general guideline for purifying the product using column chromatography.

• TLC Analysis: Determine an appropriate solvent system using TLC. The desired product should have an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a glass column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elution: Begin eluting with the determined solvent system. Use air pressure ("flash chromatography") to speed up the process if necessary.[1]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Purification Workflow

Caption: Purification workflow for 2-Chloro-5-fluorophenyl cyclohexyl ketone.

References

• Chem-Impex. (n.d.). 1-Chloro-4-fluorobenzene. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-chloro-4-fluoro-benzen. Retrieved from [Link]

• LookChem. (n.d.). Cyclohexanecarbonyl chloride. Retrieved from [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). cyclohexanecarbonyl chloride. Retrieved from [Link]

• Stenutz. (n.d.). 1-chloro-4-fluorobenzene. Retrieved from [Link]

• JoVE. (2018, January 10). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF. Retrieved from [Link]

• BuyersGuideChem. (n.d.). Cyclohexanecarboxylic acid chloride. Retrieved from [Link]

• PMC. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• JoVE. (2015, February 27). Video: Purification of a Total Lipid Extract with Column Chromatography. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification?. Retrieved from [Link]

• Nature. (2022, July 15). Homologation of aryl ketones to long-chain ketones and aldehydes via C–C bond cleavage. Retrieved from [Link]

• Organic Syntheses. (n.d.). Dispiro[5.1.5.1]tetradecane-7,14-dione. Retrieved from [Link]

• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• Journal of Fluorine Chemistry. (n.d.). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2023, March 29). Biological Conversion of Cyclic Ketones from Catalytic Fast Pyrolysis with Pseudomonas putida KT2440. Retrieved from [Link]

• Google Patents. (n.d.). US20070149785A1 - Process for purification of 2-chloro-5-chloromethyl-1,3-thiazole.

• Organic Syntheses. (n.d.). 2-chloro-1-formyl-1-cyclohexene. Retrieved from [Link]

• PubMed. (2023, December 14). New materials used for the synthesis of 2-chlorophenyl cyclopentyl ketone seized from an illicit ketamine manufacturing unit. Retrieved from [Link]

• The Good Scents Company. (n.d.). cyclohexyl phenyl ketone. Retrieved from [Link]

• PubChem. (n.d.). 2-Chlorophenyl cyclopentyl ketone. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Google Patents. (n.d.). US5208394A - Process for producing chlorofluorobenzenes.

• Organic Syntheses. (n.d.). methyl cyclopropyl ketone. Retrieved from [Link]

• ResearchGate. (2013, April 3). How to remove Chlorobenzene from the Product?. Retrieved from [Link]

• Polymer. (n.d.). Study on crystallization behavior of all para-poly(aryl ether sulfone ether ketone ketone). Retrieved from [Link]

• Sciencemadness.org. (2012, May 11). Dehalogenation of fluorobenzene. Retrieved from [Link]

• Reddit. (2019, April 24). How to remove chlorobenzene. Retrieved from [Link]

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Troubleshooting low purity in 2-Chloro-5-fluorophenyl cyclohexyl ketone crystallization

Welcome to the technical support center for the crystallization of 2-Chloro-5-fluorophenyl cyclohexyl ketone. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the purification of this compound. The following sections provide in-depth answers to common issues, grounded in established principles of crystallization.

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization of 2-Chloro-5-fluorophenyl cyclohexyl ketone, offering step-by-step solutions and the scientific rationale behind them.

Issue 1: Low Purity Despite Crystallization

Question: I've performed a crystallization of 2-Chloro-5-fluorophenyl cyclohexyl ketone, but my analytical data (e.g., HPLC, NMR) still shows significant impurities. What are the likely causes and how can I improve the purity?

Answer: Low purity after a single crystallization is a common issue and can stem from several factors. The key is to understand that crystallization is an equilibrium-driven process, and its efficiency is highly dependent on the chosen conditions.

Root Causes & Solutions:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[1] For a molecule like 2-Chloro-5-fluorophenyl cyclohexyl ketone, which has both non-polar (cyclohexyl, aromatic ring) and polar (ketone, halogen) features, a solvent of intermediate polarity is often a good starting point.[2][3]

  • Protocol: Conduct small-scale solvent screening. Test solvents like ethanol, isopropanol, acetone, ethyl acetate, and toluene.[4] A mixture of solvents, one in which the compound is soluble and another in which it is less soluble, can also be effective.

Solvent System	Polarity	Boiling Point (°C)	Rationale for Use with Aryl Ketones
Isopropanol	Polar	82.6	Often provides a good balance of solubility at high and low temperatures for moderately polar compounds.
Ethyl Acetate	Polar	77.1	Good solvent for many organic compounds, but its lower boiling point may require careful handling to prevent premature evaporation.
Toluene	Non-polar	110.6	Can be effective for less polar impurities. A mixed solvent system with a more polar solvent might be necessary.
Hexane/Ethyl Acetate	Variable	Variable	A common mixed-solvent system where hexane acts as the anti-solvent to induce crystallization from the more soluble ethyl acetate.

• Co-crystallization of Impurities: Some impurities may have similar molecular structures and polarities to the target compound, allowing them to be incorporated into the crystal lattice, a phenomenon known as co-crystallization.[8][9]

  • Protocol: If slow cooling and solvent optimization do not suffice, a multi-step purification approach may be necessary. Consider a preliminary purification by column chromatography to remove structurally similar impurities before crystallization.

Issue 2: "Oiling Out" - Formation of an Oil Instead of Crystals

Question: When I cool my saturated solution of 2-Chloro-5-fluorophenyl cyclohexyl ketone, it forms an oil instead of solid crystals. How can I prevent this?

Answer: "Oiling out" occurs when the solute's solubility limit is reached at a temperature above its melting point in the solvent system, or when the solution is supersaturated to a high degree.

Root Causes & Solutions:

• High Degree of Supersaturation: If the solution is too concentrated, the compound may separate from the solution as a liquid phase.

  • Protocol: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent (1-5% of the total volume) to slightly decrease the saturation.[10] Then, attempt to cool the solution very slowly.

• Inappropriate Solvent: The chosen solvent may be too poor for the compound, causing it to crash out of solution.

  • Protocol: Switch to a solvent in which the compound has slightly higher solubility. Alternatively, use a mixed solvent system. Dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) at an elevated temperature until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to clarify the solution before slow cooling.[1]

Issue 3: Poor or No Crystal Formation

Question: My solution has cooled, but no crystals have formed. What should I do?

Answer: A lack of crystal formation indicates that the solution is not sufficiently supersaturated at the lower temperature.

Root Causes & Solutions:

• Solution is Too Dilute: Too much solvent was used initially.

  • Protocol: Gently heat the solution to evaporate some of the solvent.[11] Once the volume is reduced, allow it to cool again. Be cautious not to evaporate too much solvent, which could lead to "oiling out."

• Lack of Nucleation Sites: Crystal growth requires an initial nucleation event.

  • Protocol:

    • Scratching: Use a glass rod to gently scratch the inside of the flask below the solvent level.[11] This creates microscopic imperfections on the glass that can serve as nucleation sites.

    • Seeding: If you have a small amount of pure 2-Chloro-5-fluorophenyl cyclohexyl ketone, add a tiny crystal to the cooled solution.[11] This "seed" crystal will act as a template for further crystal growth.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure 2-Chloro-5-fluorophenyl cyclohexyl ketone?

Q2: Are there any known incompatible solvents or conditions to avoid?

Avoid highly reactive solvents or conditions that could lead to degradation of the molecule. Given the presence of a ketone and halogenated aromatic ring, strongly acidic or basic conditions at high temperatures could potentially lead to side reactions.

Q3: How can I improve my yield without sacrificing purity?

To improve yield, after filtering the initial crop of crystals, the remaining solution (mother liquor) can be concentrated by evaporating some of the solvent and then re-cooling to obtain a second crop of crystals.[10] However, be aware that this second crop may be of lower purity than the first. It is advisable to analyze the purity of each crop separately.

Q4: My crystals are very fine needles. Is this a problem?

Fine needles can sometimes trap more solvent and impurities due to their high surface area.[3] While not always indicative of low purity, larger, more well-defined crystals are generally preferred. Slower cooling rates tend to produce larger crystals.[6][7]

Visualizing the Troubleshooting Workflow

The following diagram illustrates the decision-making process for troubleshooting common crystallization issues.

Caption: A flowchart for troubleshooting common crystallization problems.

References

• Zhanghua. (2024, December 1). Key Factors Affecting the Efficiency of Crystallizers. Retrieved from [Link]

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of cooling rate on the purity and yield of the coarse crystal.... Retrieved from [Link]

• MDPI. (2022, July 22). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. Retrieved from [Link]

• University of Calgary. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Quora. (2017, April 5). What should I do if crystallisation does not occur?. Retrieved from [Link]

• Reddit. (2023, May 8). Musk Ketone Crystalization. Retrieved from [Link]

• Science Learning Center. (n.d.). Aldehyde and Ketone Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Semantic Scholar. (n.d.). Structure, crystallization and morphology of poly (aryl ether ketone ketone). Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Solvent induced crystallization in poly(aryl-ether-ether-ketone). Retrieved from [Link]

• MDPI. (2025, February 20). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. Retrieved from [Link]

• Solubility of Things. (n.d.). Cyclohexyl phenyl ketone. Retrieved from [Link]

• How It Comes Together. (2025, November 14). How Do Solvents Impact Crystal Morphology In Crystallization?. Retrieved from [Link]

• University of Toronto. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Reddit. (2026, February 6). How do I keep Musk Ketone from re-crystallizing?. Retrieved from [Link]

• University of Rochester. (n.d.). Purification: How To. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]

• SynThink Research Chemicals. (n.d.). Impurities | Pharmaceutical Reference Standards. Retrieved from [Link]

• MDPI. (2023, August 24). Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. Retrieved from [Link]

• PMC. (n.d.). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. Retrieved from [Link]

• Jones Day. (n.d.). Pharmaceutical Cocrystals: An Emerging Approach to Physical Property Enhancement. Retrieved from [Link]

• ResearchGate. (2020, December 28). Review Article - An Overview on Novel Particle Engineering Design: Co-crystallization Techniques. Retrieved from [Link]

• PMC. (n.d.). Crystallization and preliminary crystallographic analysis of latent, active and recombinantly expressed aurone synthase, a polyphenol oxidase, from Coreopsis grandiflora. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.). Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form. Retrieved from [Link]

• International Journal of Life Science and Pharma Research. (2023, November 1). Pharmaceutical Co-Crystallization: Strategies for Co-Crystal Design. Retrieved from [Link]

• NIST WebBook. (n.d.). Phenyl cyclohexyl ketone. Retrieved from [Link]

• CrystEngComm (RSC Publishing). (n.d.). Direct co-crystal assembly from synthesis to co-crystallization. Retrieved from [Link]

• ResearchGate. (2020, July 6). (PDF) A Structured Approach to Cope with Impurities During Industrial Crystallization Development. Retrieved from [Link]

• PMC. (n.d.). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Retrieved from [Link]

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Technical Support Center: Minimizing Defluorination Side Reactions During Synthesis

Welcome to the Technical Support Center for troubleshooting defluorination side reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter the unwanted cleavage of carbon-fluorine (C-F) bonds during synthetic procedures. The exceptional stability of the C-F bond makes organofluorine compounds invaluable in pharmaceuticals and agrochemicals, yet this very stability can be compromised under certain reaction conditions, leading to yield loss and complex purification challenges.[1][2][3]

This resource provides in-depth, question-and-answer-based troubleshooting guides, drawing from established chemical principles and field-proven insights to help you diagnose and resolve defluorination issues in your experiments.

Part 1: Frequently Asked Questions (FAQs) - Common Defluorination Scenarios

Q1: I'm observing significant defluorination during my Suzuki-Miyaura coupling of a fluoroaromatic compound. What are the likely causes and how can I mitigate this?

A1: Defluorination in Suzuki-Miyaura couplings is a common issue, often stemming from the reaction mechanism itself. The primary culprits are typically related to the choice of base, ligand, and reaction temperature.

Root Causes & Mechanistic Insights:

• β-Fluoride Elimination: This is a prevalent pathway where a palladium-fluoride intermediate undergoes elimination, particularly with ortho-fluorinated substrates.

• Protodefluorination: Residual water in the reaction mixture can act as a proton source, leading to the replacement of fluorine with hydrogen.

• Reductive Defluorination: This can occur via single-electron transfer (SET) mechanisms, especially with highly electron-deficient fluoroaromatics.[4]

Troubleshooting Strategies:

• Base Selection is Critical: Strong, hard bases like hydroxides and alkoxides can directly attack the aromatic ring or the palladium center, promoting defluorination.

  • Recommendation: Switch to milder, non-nucleophilic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).

• Ligand Choice Matters: The electronic and steric properties of the phosphine ligand on the palladium catalyst significantly influence the stability of the intermediates.

  • Recommendation: Employ bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos. These ligands can accelerate the desired reductive elimination step, outcompeting the defluorination pathway.

• Temperature Management: Higher temperatures can provide the activation energy needed for C-F bond cleavage.[5][6]

  • Recommendation: Screen lower reaction temperatures. While this may slow down the reaction, it can significantly suppress defluorination.[7] Consider starting at room temperature and gradually increasing if the reaction is too slow.

• Solvent Considerations: The polarity of the solvent can influence the reaction pathway.

  • Recommendation: Aprotic solvents like dioxane, toluene, or THF are generally preferred. The addition of a co-solvent like water should be carefully controlled.

Q2: My Buchwald-Hartwig amination of a fluoroaryl halide is resulting in a mixture of the desired product and the defluorinated amine. What adjustments should I make?

A2: Similar to Suzuki couplings, defluorination in Buchwald-Hartwig aminations is often a result of a delicate balance between the desired C-N bond formation and undesired C-F bond cleavage.

Root Causes & Mechanistic Insights:

• Nucleophilic Attack by the Amine: The amine nucleophile can, in some cases, directly displace the fluoride, especially on highly electron-deficient aromatic rings.

• Base-Mediated Defluorination: Strong bases can promote defluorination pathways.

Troubleshooting Strategies:

• Optimize the Base: Strong bases like sodium tert-butoxide (NaOtBu) are common in Buchwald-Hartwig reactions but can contribute to defluorination.

  • Recommendation: Consider using weaker bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).

• Ligand Selection: The choice of ligand is paramount in promoting the desired C-N reductive elimination.

  • Recommendation: Utilize bulky biarylphosphine ligands such as BrettPhos or Josiphos-type ligands, which have been shown to be effective in minimizing defluorination.

• Control Reaction Time and Temperature: Prolonged reaction times at elevated temperatures increase the likelihood of side reactions.

  • Recommendation: Monitor the reaction closely by TLC or LC-MS and work it up as soon as the starting material is consumed. Running the reaction at a lower temperature can also be beneficial.[7]

Q3: I am attempting a nucleophilic aromatic substitution (SNA_r) on a polyfluoroaromatic ring, and I'm seeing hydrodefluorination instead of the expected substitution. Why is this happening?

A3: Hydrodefluorination during SNAr reactions is often indicative of an unwanted reduction pathway competing with the desired nucleophilic substitution.

Root Causes & Mechanistic Insights:

• Electron Transfer Processes: The highly electron-deficient nature of polyfluoroaromatics makes them susceptible to single-electron transfer (SET) from the nucleophile or other species in the reaction mixture, leading to a radical anion that can then lose a fluoride ion.[4]

• Moisture: Trace amounts of water can serve as a proton source to quench anionic intermediates, resulting in hydrodefluorination.

Troubleshooting Strategies:

• Strictly Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried.

  • Recommendation: Use freshly distilled solvents and dry glassware. Consider the use of molecular sieves.

• Choice of Nucleophile and Solvent: The nature of the nucleophile and solvent can influence the propensity for SET.

  • Recommendation: Use a less reducing nucleophile if possible. Polar aprotic solvents like DMSO or DMF are standard for SNAr, but their purity is crucial.

• Temperature Control: Lower temperatures generally disfavor side reactions.

  • Recommendation: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

Part 2: Advanced Troubleshooting and Preventative Strategies

Q4: How can I proactively design my synthetic route to minimize the risk of defluorination?

A4: A proactive approach during synthetic route design can save significant time and resources.

Key Considerations for Route Design:

• Timing of Fluorine Introduction: If possible, introduce the fluorine atom or fluoro-containing moiety late in the synthetic sequence to avoid exposing it to harsh reagents and conditions.

• Protecting Group Strategy: In some cases, a strategically placed protecting group can alter the electronic properties of the ring, disfavoring defluorination.

• Alternative Cross-Coupling Reactions: For certain substrates, alternative cross-coupling reactions like the Stille or Hiyama coupling may offer milder conditions that are less prone to defluorination.

Q5: What analytical techniques are best for detecting and quantifying defluorination byproducts?

A5: Accurate detection and quantification of defluorination byproducts are essential for optimizing your reaction.

Recommended Analytical Methods:

• ¹⁹F NMR Spectroscopy: This is the most direct method for observing fluorine-containing species. The appearance of new signals or the disappearance of the starting material's signal can provide clear evidence of defluorination. It can also be used to quantify the extent of the side reaction.[8]

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is a powerful tool for identifying both the desired product and the defluorinated byproduct, even at low levels.[8][9][10]

• GC-MS (Gas Chromatography-Mass Spectrometry): For volatile compounds, GC-MS can be used to separate and identify products.[9]

Part 3: Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with a Fluoroaryl Bromide to Minimize Defluorination

Materials:

• Fluoroaryl bromide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• SPhos (0.04 equiv)

• K₃PO₄ (2.0 equiv, finely ground and dried)

• Anhydrous 1,4-dioxane

Procedure:

• To a flame-dried Schlenk flask, add the fluoroaryl bromide, arylboronic acid, and K₃PO₄.

• In a separate vial, dissolve Pd₂(dba)₃ and SPhos in anhydrous dioxane.

• Add the catalyst solution to the Schlenk flask.

• Evacuate and backfill the flask with argon or nitrogen (repeat 3 times).

• Add enough anhydrous dioxane to achieve the desired concentration.

• Stir the reaction mixture at room temperature for 1 hour, then heat to 80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Part 4: Visualizing Reaction Pathways

Below are diagrams illustrating key concepts related to defluorination side reactions.

Caption: Troubleshooting flowchart for defluorination.

References

• Deoxyfluorination - Hypha Discovery. (n.d.). Retrieved March 8, 2024, from [Link]

• Temperature Effect on Per- and Polyfluoroalkyl Substance Degradation by Ultraviolet/Sulfite: Insights on Lamp Heat, Molecular Transformation, and Photochemical Principles | Environmental Science & Technology. (2023, November 30). ACS Publications. Retrieved March 8, 2024, from [Link]

• Recent Progress in Advanced Catalytic Strategies for C F Bond Cleavage in Waste Refrigerants: A Review - ResearchGate. (2025, August 7). Retrieved March 8, 2024, from [Link]

• Chemical Strategies for the Cleavage of the C(sp3)−F Bonds in Perfluoroalkyl Groups. (n.d.). Retrieved March 8, 2024, from [Link]

• Schematic representation of the defluorination and cross-linking... - ResearchGate. (n.d.). Retrieved March 8, 2024, from [Link]

• The Need to Include a Fluorine Mass Balance in the Development of Effective Technologies for PFAS Destruction - PMC. (2024, February 5). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• A proposed mechanism for the complete defluorination of... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved March 8, 2024, from [Link]

• Temperature effect on photolysis decomposing of perfluorooctanoic acid - ResearchGate. (2025, August 5). Retrieved March 8, 2024, from [Link]

• Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery | Journal of the American Chemical Society. (2020, May 7). ACS Publications. Retrieved March 8, 2024, from [Link]

• Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - RSC Publishing. (2025, May 6). Retrieved March 8, 2024, from [Link]

• Defluorinative Multi-Functionalization of Fluoroaryl Sulfoxides Enabled by Fluorine-Assisted Temporary Dearomatization - PubMed. (2023, September 4). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Schematic illustration of the challenges and strategies for C F bond... - ResearchGate. (n.d.). Retrieved March 8, 2024, from [Link]

• Cross- and Multi-Coupling Reactions Using Monofluoroalkanes - PubMed. (2023, April 18). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Reductive Defluorination and Mechanochemical Decomposition of Per- and Polyfluoroalkyl Substances (PFASs): From Present Knowledge to Future Remediation Concepts - MDPI. (2020, October 3). Retrieved March 8, 2024, from [Link]

• Carbon–fluorine bond cleavage mediated by metalloenzymes - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Flow and temporal effects on the sonolytic defluorination of perfluorooctane sulfonic acid. (n.d.). Retrieved March 8, 2024, from [Link]

• The Fate of Fluorine Post Per- and Polyfluoroalkyl Substances Destruction during the Thermal Treatment of Biosolids: A Thermodynamic Study - MDPI. (2024, July 15). Retrieved March 8, 2024, from [Link]

• Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis. (2021, November 22). Retrieved March 8, 2024, from [Link]

• Mechanism of Oxidative Activation of Fluorinated Aromatic Compounds by N‐Bridged Diiron‐Phthalocyanine. What - The University of Manchester. (n.d.). Retrieved March 8, 2024, from [Link]

• • ANALYTICAL METHODS. (n.d.). Retrieved March 8, 2024, from [Link]

• Fluorination methods for drug discovery and development - PubMed. (2016, October 15). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Improvement of the structure of fluorinated drugs-澳氟医药. (n.d.). Retrieved March 8, 2024, from [Link]

• New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes† - CORE. (n.d.). Retrieved March 8, 2024, from [Link]

• Optimization and Testing of an SPE-LC/q-TOF Analytical Method for the Detection of PFAS Degradation Products in Water Treatment Processes - PMC. (2025, October 9). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• C–F Bond Activation of a Perfluorinated Ligand Leading to Nucleophilic Fluorination of an Organic Electrophile | Organometallics. (2020, April 27). ACS Publications. Retrieved March 8, 2024, from [Link]

• Flow microreactor synthesis in organo-fluorine chemistry - Beilstein Journals. (2013, December 5). Retrieved March 8, 2024, from [Link]

• USTC Defluorinates Polytetrafluoroethylene and Poly- and Perfluoroalkyl Substances at Low Temperatures - Chinese Academy of Sciences. (2025, April 13). Retrieved March 8, 2024, from [Link]

• Defluorination Mechanisms and Real-Time Dynamics of Per- and Polyfluoroalkyl Substances on Electrified Surfaces | Environmental Science & Technology Letters. (2025, February 3). ACS Publications. Retrieved March 8, 2024, from [Link]

• Boron, Aluminum, and Gallium Fluorides as Catalysts for the Defluorofunctionalization of Electron-Deficient Arenes: The Role of NaBArF4 Promoters - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Near-Quantitative Defluorination of Perfluorinated and Fluorotelomer Carboxylates and Sulfonates with Integrated Oxidation and Reduction | Environmental Science & Technology. (2021, May 5). ACS Publications. Retrieved March 8, 2024, from [Link]

• Activating PFAS to Unlock Efficient Defluorination | Environmental Science & Technology. (2025, September 22). ACS Publications. Retrieved March 8, 2024, from [Link]

• Kinetics and mechanism of the defluorination of 8-fluoropurine nucleosides in basic and acidic media | Request PDF - ResearchGate. (2025, August 5). Retrieved March 8, 2024, from [Link]

• Fluorine-Specific Detection Using ICP-MS Helps to Identify PFAS Degradation Products in Nontargeted Analysis | Request PDF - ResearchGate. (n.d.). Retrieved March 8, 2024, from [Link]

• Understanding Solvent Effects in the Solvolyses of 4-Fluorophenyl Chlorothionoformate. (2011, June 27). Retrieved March 8, 2024, from [Link]

• Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides - MDPI. (2022, December 18). Retrieved March 8, 2024, from [Link]

• Fluoro, alkylsulfanyl, and alkylsulfonyl leaving groups in suzuki cross-coupling reactions of purine 2'-deoxynucleosides and nucleosides - PubMed. (2005, March 17). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• Need tips for developing my deoxyfluorination reaction : r/Chempros - Reddit. (2025, November 21). Retrieved March 8, 2024, from [Link]

• Transition-Metal-Catalyzed Asymmetric Defluorinative Reactions - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Retrieved March 8, 2024, from [Link]

• Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B) | ACS Omega. (2024, June 24). ACS Publications. Retrieved March 8, 2024, from [Link]

• The Evolution of Pd0/PdII-Catalyzed Aromatic Fluorination | Accounts of Chemical Research. (2016, September 22). ACS Publications. Retrieved March 8, 2024, from [Link]

• Structure and Energetics of Ligand–Fluorine Interactions with Galectin‐3 Backbone and Side‐Chain Amides - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

• (PDF) Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B) - ResearchGate. (2024, June 24). Retrieved March 8, 2024, from [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry - MDPI. (2022, January 18). Retrieved March 8, 2024, from [Link]

• Buchwald–Hartwig C–N coupling reaction between (hetero)aryl... - ResearchGate. (n.d.). Retrieved March 8, 2024, from [Link]

• Fluorinated Protein–Ligand Complexes: A Computational Perspective - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2024, from [Link]

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• 9. The Need to Include a Fluorine Mass Balance in the Development of Effective Technologies for PFAS Destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization and Testing of an SPE-LC/q-TOF Analytical Method for the Detection of PFAS Degradation Products in Water Treatment Processes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Temperature Optimization for Aryl Cyclohexyl Ketone Synthesis

Introduction

Welcome to the Technical Support Center. This guide addresses the kinetic and thermodynamic challenges of synthesizing aryl cyclohexyl ketones, primarily via Friedel-Crafts Acylation .

The formation of aryl cyclohexyl ketones presents a unique challenge compared to simple acetophenones. The steric bulk of the cyclohexyl group and the secondary nature of the

-carbon in cyclohexanecarbonyl chloride create a narrow window for temperature optimization. Deviations often lead to decarbonylation (resulting in alkylation impurities) or incomplete conversion due to steric hindrance.

This guide provides a self-validating workflow to determine the optimal temperature profile for your specific substrate.

Mechanistic Insight: The Temperature-Dependent Pathway

To troubleshoot effectively, one must understand why temperature matters. In this reaction, temperature controls the life-cycle of the Acylium Ion .

The Critical Fork in the Road

At low temperatures (

), the Lewis Acid ( ) complexes with the acyl chloride to form the acylium ion. However, if the temperature rises too fast before the arene attacks, the secondary acylium ion can eject carbon monoxide (CO), generating a cyclohexyl carbocation. This leads to Friedel-Crafts Alkylation (impurity) rather than Acylation.

Visualization: Reaction Pathways

The following diagram illustrates the kinetic competition between the desired acylation and the decarbonylation failure mode.

Figure 1: Kinetic competition between acylation (desired) and decarbonylation/alkylation (thermal failure).

Troubleshooting Matrix: Temperature-Related Failures

Use this matrix to diagnose your specific experimental outcome.

Symptom	Probable Thermal Cause	Mechanistic Explanation	Corrective Action
Low Yield (<40%)	Temperature too low during aging phase.	The steric bulk of the cyclohexyl group raises the activation energy for the arene attack. Staying at indefinitely prevents the reaction from crossing the transition state.	The Ramp Protocol: Start addition at , but allow the reaction to warm to for the aging phase (2–4 hours).
Alkyl Impurities	Temperature too high during addition.	Rapid generation of the acylium ion at promotes decarbonylation ( ).	Cool reactor to to during the addition of the acid chloride.
Poly-acylation	Temperature Spikes (Exotherm).	Localized hot spots during catalyst addition increase the reactivity of the formed ketone product (though less activating, it can still react at high T).	Control addition rate to maintain internal temp . Improve stirring efficiency.
Charring / Tars	Refluxing too early.	High temperatures promote polymerization of the arene or oxidation of the complex.	Do not reflux unless using a deactivated arene (e.g., chlorobenzene). For activated arenes, never exceed .

Optimization Protocol: The "Step-Ramp" Method

Do not use a static temperature. The most robust protocol for hindered ketones is a dynamic temperature ramp.

Materials

• Substrate: Arene (1.0 eq)

• Reagent: Cyclohexanecarbonyl chloride (1.1 eq)

• Catalyst: Anhydrous

  (1.2 eq)

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Workflow

• Cryogenic Setup (T =

  ):

  • Charge

    and Solvent. Cool to .

  • Why? Pre-cooling suppresses the exotherm of the complexation step.

• Controlled Addition (T <

  ):

  • Add Cyclohexanecarbonyl chloride dropwise. Do not let T exceed

    .

  • Wait: Stir for 15 mins to ensure complete formation of the Acylium Ion.

• Substrate Addition (T =

  ):

  • Add the Arene slowly.

  • Observation: Evolution of HCl gas indicates reaction initiation.

• The Energy Ramp (T

  ):

  • Remove the cooling bath. Allow the vessel to reach Room Temperature (RT) naturally over 30–60 minutes.

  • Why? This provides the thermal energy required to overcome the steric hindrance of the cyclohexyl ring without triggering decarbonylation.

• Thermal Aging (Optional):

  • If HPLC shows incomplete conversion after 2 hours at RT, heat to

    (mild reflux for DCM) for 1 hour. Do not exceed unless necessary.

• Quench (T <

  ):

  • Cool back to

    before quenching with ice/water. The hydrolysis of the Aluminum-Ketone complex is highly exothermic.

Workflow Visualization

Figure 2: The "Step-Ramp" optimization workflow for hindered acyl chlorides.

Frequently Asked Questions (FAQs)

Q1: Can I use Nitrobenzene instead of DCM to run the reaction hotter?

• Answer: You can, but it is risky for this specific substrate. While Nitrobenzene allows higher temperatures (reducing steric barriers), it also increases the rate of decarbonylation of the cyclohexanecarbonyl chloride. Only switch to Nitrobenzene if the arene is highly deactivated (e.g., dichlorobenzene) and requires

  to react. For most substrates, DCM or DCE at is safer [1].

Q2: My reaction solidified halfway through. Did the temperature drop too low?

• Answer: This is likely due to the precipitation of the Ketone-AlCl3 complex , which is often insoluble in non-polar solvents like DCM.

• Fix: Do not increase temperature immediately (risk of runaway). Instead, add a small volume of a more polar co-solvent (like nitromethane, if compatible) or simply increase the volume of DCM. Ensure your stirrer has high torque.

Q3: I see a peak with M-28 mass in my LC-MS. What is it?

• Answer: M-28 corresponds to the loss of CO (Carbon Monoxide). This confirms decarbonylation occurred.

• Troubleshooting: Your reaction temperature was too high during the acylium formation step. Repeat the experiment, keeping the temperature strictly below

  until the arene is fully added [2].

Q4: Can I use the Grignard method (Cyclohexyl MgBr + Benzonitrile) instead?

• Answer: Yes, this is a valid alternative if the Friedel-Crafts route fails due to arene deactivation. However, the Grignard route requires reflux temperatures (THF reflux,

  ) to drive the addition to the nitrile. If you choose this, temperature control is less about side-products and more about driving the reaction to completion [3].

References

• Friedel-Crafts Acylation Mechanism & Conditions. Master Organic Chemistry. Available at: [Link]

• Decarbonylation of Acyl Chlorides. LibreTexts Chemistry. Discussion on stability of acylium ions and CO loss. Available at: [Link][1][2]

• Synthesis of Aryl Ketones via Grignard. Organic Chemistry Portal. Comparison of acylation vs. organometallic addition. Available at: [Link]

Disclaimer: These protocols are for research purposes only. Always consult your institution's Safety Data Sheets (SDS) for AlCl3 and Acyl Chlorides before handling.

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]

Solving solubility issues of 2-Chloro-5-fluorophenyl cyclohexyl ketone in aqueous media

Welcome to the technical support guide for 2-Chloro-5-fluorophenyl cyclohexyl ketone. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the poor aqueous solubility of this compound. Here, we provide in-depth, field-proven insights and step-by-step protocols to help you achieve consistent and reliable experimental results.

Section 1: Understanding the Core Problem & Initial Assessment

This first section addresses the fundamental properties of 2-Chloro-5-fluorophenyl cyclohexyl ketone and the scientific reasons behind its challenging solubility profile.

Q1: What is 2-Chloro-5-fluorophenyl cyclohexyl ketone and why is it so difficult to dissolve in aqueous media?

A1: 2-Chloro-5-fluorophenyl cyclohexyl ketone, with the molecular formula C₁₃H₁₄ClFO, is a halogenated aromatic ketone.[1] Its chemical structure, featuring a substituted phenyl ring and a cyclohexyl group, confers significant hydrophobicity (a tendency to repel water).

The primary reason for its poor aqueous solubility lies in its high lipophilicity, which is quantified by the partition coefficient, LogP. The LogP value represents the ratio of a compound's concentration in a mixture of two immiscible solvents, typically octanol and water, at equilibrium.[2][3] A higher LogP value indicates greater hydrophobicity.

While experimental data for this specific molecule is not publicly available, data for a structurally similar isomer, 3-Chloro-5-fluorophenyl cyclohexyl ketone, shows a calculated LogP of 4.24.[4] This high value confirms that the molecule strongly prefers fatty or non-polar environments over aqueous ones, leading to its insolubility in water-based buffers and media.

Key Physicochemical Properties (Inferred and from Analogs):

Property	Value / Observation	Scientific Implication
Molecular Formula	C₁₃H₁₄ClFO[1]	Indicates a significant carbon backbone relative to polar atoms.
Calculated LogP	~4.24 (for a close isomer)[4]	Highly hydrophobic; predicts very low aqueous solubility.
Hydrogen Bond Donors	0[4]	Lacks the ability to form hydrogen bonds with water as a donor.
Hydrogen Bond Acceptors	1 (from the ketone oxygen)[4]	Minimal capacity for hydrogen bonding with water.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section provides direct answers and troubleshooting strategies for common issues encountered during experimentation.

Q2: I tried dissolving the compound directly in my aqueous buffer and it won't go into solution. What should I do first?

A2: Direct dissolution in aqueous media is not a viable strategy for this compound. The first and most critical step is to prepare a concentrated stock solution in a suitable, water-miscible organic solvent.[5] Dimethyl sulfoxide (DMSO) is the most common and effective choice for this purpose due to its strong ability to dissolve a wide range of nonpolar compounds.[6][7]

Initial Stock Preparation Workflow:

Caption: Workflow for preparing a primary stock solution.

Q3: My compound dissolved in DMSO, but it precipitated immediately when I added it to my cell culture media. Why did this happen and how can I prevent it?

A3: This is a classic problem known as "crashing out." It occurs because the compound, while soluble in 100% DMSO, is not soluble in the final, predominantly aqueous environment of your assay. When the DMSO stock is diluted into the buffer, the concentration of the organic co-solvent drops dramatically, and the aqueous environment can no longer keep the hydrophobic compound dissolved.[6]

Prevention Strategies:

• Lower the Final Concentration: The most straightforward approach is to test lower final concentrations of your compound.

• Optimize the Dilution Step: Do not add the DMSO stock directly to the full volume of buffer. Instead, add the stock to your buffer dropwise while vortexing or stirring vigorously. This rapid mixing can help prevent localized high concentrations that initiate precipitation.[5]

• Limit Final DMSO Concentration: High concentrations of DMSO can be toxic to cells.[8] Always keep the final concentration of DMSO in your assay below 0.5%, and ideally below 0.1%.[6] Remember to include a "vehicle control" (media with the same final DMSO concentration but without your compound) in all experiments.[9]

Q4: I need to achieve a higher aqueous concentration than simple DMSO dilution allows. What are the best formulation strategies?

A4: When higher concentrations are required, you must employ more advanced formulation techniques. The three most common and effective strategies for research applications are the use of co-solvents, cyclodextrins, and surfactants.[10][11][12]

The choice of strategy depends on your specific experimental needs, such as the required concentration, the type of assay (e.g., in vitro vs. in vivo), and cell type sensitivity.

Caption: Primary strategies for enhancing aqueous solubility.

Section 3: Detailed Formulation Protocols

This section provides step-by-step methodologies for the key solubilization strategies.

Protocol A: Co-Solvent System Formulation

Co-solvents work by reducing the overall polarity of the aqueous solvent system, creating a more favorable environment for hydrophobic molecules.[13] Common choices include polyethylene glycols (PEGs) and propylene glycol.[10][13]

Objective: To prepare a 1 mM working solution in a 10% PEG 400/buffer system.

Materials:

• 2-Chloro-5-fluorophenyl cyclohexyl ketone (MW: 240.70 g/mol )

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG 400)

• Your desired aqueous buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare a 100 mM Primary Stock: Dissolve 24.07 mg of the compound in 1 mL of 100% DMSO. Vortex until fully dissolved. This is your primary stock.

• Prepare the Co-Solvent Vehicle: Create a 20% PEG 400 solution in your aqueous buffer. For 10 mL of vehicle, mix 2 mL of PEG 400 with 8 mL of buffer.

• Prepare an Intermediate Stock: Add 10 µL of the 100 mM primary stock into 990 µL of 100% PEG 400. This creates a 1 mM intermediate stock in a pure co-solvent.

• Prepare the Final Working Solution: Slowly add the 1 mM intermediate stock (from step 3) to an equal volume of your aqueous buffer while vortexing. This results in a 0.5 mM solution in 50% PEG, which can be further diluted.

• Alternative Final Dilution: For a 10% final co-solvent concentration, you can create a 10 mM stock in pure PEG 400. Then, add 10 µL of this stock to 990 µL of your aqueous buffer while vortexing. This will yield a 100 µM working solution in 1% PEG 400. Adjust volumes as needed for your target concentration, always ensuring the final co-solvent percentage is compatible with your assay.

Protocol B: Cyclodextrin-Based Formulation

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity.[14][15] They can encapsulate hydrophobic molecules, like your ketone, forming an "inclusion complex" that is water-soluble.[14][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD) are highly effective and commonly used derivatives.[][17]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. LogP and logD calculations - Documentation [docs.chemaxon.com]
• 3. logP - octanol-water partition coefficient calculation [molinspiration.com]
• 4. chemscene.com [chemscene.com]
• 5. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Cosolvent - Wikipedia [en.wikipedia.org]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. admin.mantechpublications.com [admin.mantechpublications.com]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 17. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug [mdpi.com]

Technical Support Center: Purification of 2-Chloro-5-fluorophenyl cyclohexyl ketone by Column Chromatography

This guide provides in-depth technical support for researchers, scientists, and professionals in drug development who are tasked with the purification of 2-Chloro-5-fluorophenyl cyclohexyl ketone using column chromatography. The content is structured in a practical question-and-answer format to directly address common challenges and troubleshooting scenarios encountered during experimentation.

Part 1: Frequently Asked Questions (FAQs) & Initial Strategy

This section addresses preliminary questions and helps in formulating a robust purification strategy based on the physicochemical properties of the target compound and the nature of its synthesis.

Q1: What are the critical physicochemical properties of 2-Chloro-5-fluorophenyl cyclohexyl ketone that influence its chromatographic purification?

A1: Understanding the structure of 2-Chloro-5-fluorophenyl cyclohexyl ketone is paramount. Its molecular structure consists of a moderately polar aromatic ketone moiety and a non-polar cyclohexyl group. The presence of electronegative halogen atoms (chlorine and fluorine) further contributes to its overall polarity. This amphiphilic nature—having both polar and non-polar regions—dictates its behavior on a chromatographic column. The key is to exploit the polarity difference between the target ketone and potential impurities.

Table 1: Physicochemical Properties of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Property	Value/Descriptor	Significance for Chromatography
Molecular Formula	C₁₃H₁₄ClFO[1][2]	Indicates a moderately sized organic molecule.
Molecular Weight	240.70 g/mol [2]	Relevant for characterization, but not directly for chromatographic separation.
Structure	(2-chloro-5-fluorophenyl)(cyclohexyl)methanone	The ketone group provides a polar site for interaction with the stationary phase. The halogenated phenyl ring is also polar, while the cyclohexyl group is non-polar.
Predicted Polarity	Moderately Polar	Suggests that normal-phase chromatography on silica gel is a suitable starting point.
Predicted logP	4.2421[2]	A higher logP value indicates significant non-polar character, which must be balanced against the polar ketone and aromatic system when selecting the mobile phase.

Q2: What are the likely impurities from the synthesis of this ketone, and how do they affect the purification strategy?

A2: The most common synthetic route to this class of compounds is the Friedel-Crafts acylation of a substituted benzene with an acyl halide.[3][4] In this case, it would likely involve the reaction of 1-chloro-4-fluorobenzene with cyclohexanecarbonyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃).

Potential impurities include:

• Unreacted Starting Materials: 1-chloro-4-fluorobenzene (less polar) and cyclohexanecarbonyl chloride (can hydrolyze to the more polar cyclohexanecarboxylic acid).

• Isomeric Byproducts: Friedel-Crafts reactions can sometimes yield constitutional isomers.[5] Depending on the reaction conditions, acylation could occur at different positions on the aromatic ring, leading to isomers with slightly different polarities. The desired product has substitution at the 2- and 5- positions relative to the ketone.

• Di-acylation Products: Although the acyl group is deactivating, preventing further acylation, harsh reaction conditions can sometimes lead to the formation of minor di-acylated products, which would be significantly more polar than the desired ketone.[5]

The purification strategy must therefore be selective enough to separate the target ketone from less polar starting materials and potentially more polar byproducts or isomeric impurities.

Q3: How do I select the appropriate stationary and mobile phases for this purification?

A3: The selection of the stationary and mobile phases is the most critical step in developing a successful column chromatography method.[6][7]

• Stationary Phase: For moderately polar organic molecules like 2-Chloro-5-fluorophenyl cyclohexyl ketone, silica gel (SiO₂) of 60 Å pore size and 230-400 mesh particle size is the standard and most effective choice. Silica gel is a highly polar stationary phase, and separation occurs based on the analytes' differential adsorption to its surface.[8]

• Mobile Phase (Eluent): The goal is to find a solvent system where the target compound has a Thin-Layer Chromatography (TLC) retention factor (Rƒ) of approximately 0.25-0.35 . This Rƒ value typically provides the best resolution in the subsequent column separation.

  • Starting Point: A good initial mobile phase to test is a mixture of a non-polar solvent like n-hexane (or heptane) and a moderately polar solvent like ethyl acetate .

  • Optimization: Run several TLC plates with varying ratios of hexane:ethyl acetate (e.g., 9:1, 8:2, 7:3). The ideal solvent system will show clear separation between the spot corresponding to your product and any impurities. If separation is poor, consider alternative solvent systems such as dichloromethane/hexane or toluene/ethyl acetate.

Part 2: Detailed Experimental Protocol & Workflow

This section provides a step-by-step methodology for the purification process, from initial analysis to the isolation of the pure compound.

Workflow for Purification of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Caption: Workflow from method development to product isolation.

Step-by-Step Methodology

• TLC for Mobile Phase Optimization:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom (the origin).

  • Spot the crude mixture onto the origin.

  • Place the plate in a developing chamber containing your chosen mobile phase (e.g., 85:15 hexane:ethyl acetate). Ensure the solvent level is below the origin line.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

  • Remove the plate, mark the solvent front with a pencil, and let it dry.

  • Visualize the spots under a UV lamp (254 nm). The desired aromatic ketone should be UV-active.

  • Adjust the solvent ratio until the Rƒ of the main product spot is ~0.3.

• Column Preparation:

  • Select a glass column of appropriate size (a good rule of thumb is to use 40-100 g of silica gel for every 1 g of crude material).

  • In a beaker, make a slurry of silica gel in the chosen mobile phase.

  • With the column's stopcock closed, place a small plug of cotton or glass wool at the bottom and add a layer of sand.

  • Pour the silica slurry into the column. Gently tap the column to ensure even packing and remove air bubbles.

  • Open the stopcock to drain some solvent, but never let the solvent level drop below the top of the silica bed.

  • Add a protective layer of sand on top of the silica bed.

• Sample Loading:

  • Dry Loading (Recommended for better resolution): Dissolve the crude product in a minimal amount of a volatile solvent. Add a small amount of silica gel to this solution and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the column.

  • Wet Loading: Dissolve the crude product in the minimum possible volume of the mobile phase. Using a pipette, carefully add the solution to the top of the column, allowing it to adsorb onto the silica.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Open the stopcock and begin collecting the eluent in test tubes or flasks (fractions). Maintain a constant flow rate.

  • Continuously add fresh mobile phase to the top of the column to prevent it from running dry.

• Fraction Analysis and Product Isolation:

  • Systematically spot every few fractions on a TLC plate.

  • Develop the TLC plate using the same mobile phase.

  • Identify the fractions that contain only the pure product.

  • Combine these pure fractions into a single flask.

  • Remove the solvent using a rotary evaporator to yield the purified 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Part 3: Troubleshooting Guide

Even with a well-designed protocol, issues can arise. This section provides solutions to common problems.

Q4: My compound is not moving down the column (Rƒ is too low). What should I do?

A4: This indicates that the mobile phase is not polar enough to displace the compound from the highly polar silica gel.

• Immediate Action: Gradually increase the polarity of your eluent. For a hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate. For example, if you are using a 9:1 mixture, switch to an 8:2 or 7:3 mixture. This is known as a step gradient .

• Preventative Measure: Always perform thorough TLC analysis beforehand to select a solvent system that gives an Rƒ of ~0.3.

Q5: My product is eluting too quickly with the solvent front (Rƒ is too high). How can I fix this?

A5: This is the opposite problem: the mobile phase is too polar, causing the compound to have a low affinity for the stationary phase and travel with the solvent.

• Immediate Action: Decrease the polarity of the mobile phase. Increase the proportion of the non-polar component (e.g., hexane).

• Preventative Measure: Ensure your initial TLC screening covers a range of solvent polarities to find the optimal balance.

Q6: The separation between my product and an impurity is very poor. What are my options?

A6: This is a selectivity issue. The chosen solvent system is not effective at differentiating between the two compounds.

• Change Solvent System: The most effective solution is to change the composition of the mobile phase. While maintaining similar overall polarity, switching one of the solvents can alter the specific interactions. For example, if hexane/ethyl acetate fails, try a system with dichloromethane or toluene. Dichloromethane offers different interactions than ethyl acetate, and the aromatic ring of toluene can engage in π-π interactions, potentially improving separation from other aromatic impurities.

• Use a Finer Stationary Phase: Using silica gel with a smaller particle size (higher mesh number) can increase the number of theoretical plates and improve resolution, although this will also increase the backpressure and run time.

Q7: I am observing band tailing or streaking in my column fractions. What is the cause?

A7: Tailing or streaking indicates an undesirable interaction or a problem with the experimental setup.

• Possible Causes & Solutions:

  • Column Overload: Too much sample has been loaded. Reduce the amount of crude material relative to the amount of silica gel.

  • Insolubility: The compound may be precipitating at the top of the column if it is not fully soluble in the mobile phase. Ensure the sample is fully dissolved before loading, or use the dry loading method.

  • Acidic/Basic Impurities: While the ketone itself is neutral, acidic or basic impurities can interact strongly with the slightly acidic silica gel. Adding a very small amount of a modifier to the mobile phase (e.g., 0.1% triethylamine for basic impurities or 0.1% acetic acid for acidic ones) can sometimes resolve this, but it should be used with caution as it can affect separation.[9]

  • Poorly Packed Column: Channels or cracks in the silica bed can lead to an uneven flow of the mobile phase, causing distorted bands. This requires repacking the column.

Troubleshooting Logic Diagram

Caption: A logical flow for troubleshooting common chromatography issues.

References

• BenchChem. (n.d.). Identifying side products in Friedel-Crafts acylation of fluorobenzene.
• Restek. (n.d.). Troubleshooting Guide.
• Fluorochem. (n.d.). 2-Chloro-5-fluorophenyl cyclohexyl ketone.
• Research Journal of Pharmacy and Technology. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography.
• Sigma-Aldrich. (n.d.). Affinity Chromatography Troubleshooting.
• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage.
• Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC.
• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks.
• PMC. (n.d.). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds.
• LCGC International. (2022, April 15). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography.
• HPLC Troubleshooting. (n.d.).
• Chromatographic Methods of Analysis. (n.d.).
• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide.
• Kirk-Othmer Encyclopedia of Chemical Technology. (n.d.). Friedel-Crafts Reactions.
• MDPI. (2026, January 25). Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media.
• ChemScene. (n.d.). 3-Chloro-5-fluorophenyl cyclohexyl ketone.
• MilliporeSigma. (n.d.). Friedel–Crafts Acylation.
• MDPI. (2025, October 31). TLC in the Analysis of Plant Material.
• ResearchGate. (2016, June 6). How to purify synthetic fluoroquinolones, using column chromatography?.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. chemscene.com [chemscene.com]
• 3. softbeam.net:8080 [softbeam.net:8080]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rjptonline.org [rjptonline.org]
• 7. labtech.tn [labtech.tn]
• 8. Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Addressing catalyst poisoning when reducing 2-Chloro-5-fluorophenyl cyclohexyl ketone

The following guide serves as a specialized Technical Support Center for researchers working with the reduction of 2-Chloro-5-fluorophenyl cyclohexyl ketone . It is structured to address the unique challenges of this substrate: the steric bulk of the cyclohexyl group and the lability of the aryl halogens (Cl, F) under reductive conditions.

[1]

Status: Active Ticket Type: Advanced Troubleshooting & Process Optimization Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary & Mechanistic Insight[2]

The reduction of 2-Chloro-5-fluorophenyl cyclohexyl ketone to its corresponding alcohol is deceptively complex. You are likely encountering one of two distinct failure modes often conflated as "catalyst poisoning":

• True Poisoning: The reaction stalls (0–50% conversion) due to irreversible binding of impurities (Sulfur, Al, or P species) to the active metal sites.

• Competitive Inhibition & Dehalogenation: The catalyst remains active but preferentially attacks the Carbon-Chlorine (C-Cl) bond (hydrodehalogenation) rather than the carbonyl, or the HCl generated inhibits the catalyst.[1]

This substrate presents a "perfect storm": the cyclohexyl ring creates significant steric hindrance around the carbonyl, slowing the desired reduction, while the electron-withdrawing halogens activate the aromatic ring toward unwanted side reactions.

Troubleshooting Guide (Q&A)

Issue 1: "The reaction starts fast but stalls at ~40% conversion. Adding more catalyst doesn't help."

Diagnosis: This is classic Pore-Mouth Poisoning or Product Inhibition .[1] If the starting material was synthesized via Friedel-Crafts acylation (e.g., using AlCl₃), trace aluminum salts or sulfur contaminants (if thionyl chloride or sulfonyl chlorides were used upstream) are likely capping the catalyst surface.[1]

Corrective Action:

• The "Cellulose Wash" Protocol: Do not simply recrystallize. Dissolve your ketone in EtOAc and wash with 10% aqueous EDTA (to chelate Al/Fe) followed by a saturated NaHCO₃ wash.[1]

• Switch Catalyst Support: Carbon supports have high surface areas but trap poisons in micropores.[1] Switch to Pt/Al₂O₃ or Pt/SiO₂ .[1] The larger pore structure of alumina/silica often mitigates pore-mouth blocking by bulky cyclohexyl groups.[1]

Issue 2: "I am seeing significant des-chloro (loss of Cl) impurities in the LC-MS."

Diagnosis: You are using a non-selective catalyst (likely Pd/C) under standard hydrogenation conditions.[1] Palladium is the "gold standard" for removing halogens (hydrodehalogenation), which is exactly what you want to avoid.

Corrective Action:

• Catalyst Substitution: Immediately switch from Palladium (Pd) to Platinum (Pt) or Ruthenium (Ru) .[1] Pt is far less active toward C-Cl bond insertion than Pd.[1]

• The "Poisoned" Strategy: If you must use Pd, use a Sulfided Palladium (Pd/C(S)) or add a modifier like thiophene (0.1 mol%) or ZnBr₂ .[1] These selectively poison the highly active sites responsible for dehalogenation while leaving the carbonyl-reduction sites active.

Issue 3: "Can I just use NaBH₄ to avoid these catalyst issues?"

Diagnosis: Yes, but with caveats. While Sodium Borohydride (NaBH₄) avoids dehalogenation, the cyclohexyl group provides steric bulk that can make the reduction sluggish, requiring excess reagent and harsh workups that may hydrolyze the Fluorine.

Corrective Action:

• Luche Reduction: Use NaBH₄ + CeCl₃·7H₂O in Methanol.[1] The Cerium(III) activates the carbonyl specifically, overcoming the steric hindrance of the cyclohexyl group without touching the halogens.

Experimental Protocols

Protocol A: Selective Catalytic Hydrogenation (Preferred for Scale-up)

Target: Minimizing Dehalogenation & Poisoning[1]

Parameter	Specification	Rationale
Catalyst	5% Pt/C (Sulfided) or 5% Pt/Al₂O₃	Pt avoids C-Cl insertion; Sulfiding prevents hydrogenolysis.[1]
Loading	0.5 - 1.0 mol%	Higher loading required due to steric bulk of cyclohexyl group.[1]
Solvent	Toluene or THF	Avoid Methanol/Ethanol if dehalogenation is observed (protic solvents accelerate C-Cl cleavage).[1]
Pressure	5–10 bar (70–145 psi)	Higher pressure overcomes steric barrier of the cyclohexyl ring.
Additive	V₂O₅ (0.1 wt%) or ZnBr₂	Optional: Acts as an electrophilic activator for the carbonyl.

Step-by-Step:

• Purification: Dissolve crude ketone in Toluene. Wash with 5% Na₂EDTA (aq) to remove metal remnants from previous steps.[1] Dry over MgSO₄.[1]

• Loading: Charge autoclave with purified ketone (1.0 equiv) and Solvent (5 mL/g).

• Catalyst Addition: Add 5% Pt/C (sulfided) (1.0 mol% metal basis).[1] Note: Add under Argon flow to prevent ignition.[1]

• Hydrogenation: Purge 3x with N₂, then 3x with H₂. Pressurize to 10 bar. Stir vigorously (>1000 rpm) at 40°C .

  • Critical: Do not exceed 60°C; thermal energy increases the rate of dehalogenation more than carbonyl reduction.

• Workup: Filter catalyst over Celite. Concentrate filtrate.[1][2][3]

Protocol B: The "Luche" Chemical Reduction (Preferred for Small Scale)

Target: Absolute preservation of Halogens

• Setup: Dissolve 2-Chloro-5-fluorophenyl cyclohexyl ketone (10 mmol) in MeOH (30 mL) .

• Activation: Add CeCl₃·7H₂O (11 mmol).[1] Stir at 0°C for 15 minutes until fully dissolved.

• Reduction: Add NaBH₄ (12 mmol) portion-wise over 20 minutes. Expect gas evolution.[1]

• Quench: Once TLC shows consumption (approx. 1 h), add saturated NH₄Cl (aq).

• Extraction: Extract with Ethyl Acetate. The Ce salts will stay in the aqueous layer.

Visualizing the Poisoning & Selectivity Pathways

The following diagram illustrates the competing pathways. Note how "Standard Pd/C" leads to failure (Dehalogenation), while "Pt/C(S)" or "Luche" leads to the target.[1]

Caption: Mechanistic divergence in the reduction of halogenated aryl ketones. Pd-catalysts favor dehalogenation (Red), while Pt-catalysts or chemical reductants favor carbonyl reduction (Green).[1]

References

• Catalyst Poisoning Mechanisms

  • Mechanisms of Catalyst Deactivation.[4][5][6] Argyle, M. D., & Bartholomew, C. H. (2015).[1] Catalysts.

  • Source: [1]

• Selective Hydrogenation of Halo-Aryl Ketones

  • Selective Hydrogenation of Halogenated Aromatic Ketones over Pt/C C

  • Source: (General principle citation for Pt vs Pd selectivity).[1]

• Luche Reduction (Cerium mediated)

  • Lanthanides in organic synthesis.[1] 6. The reduction of alpha-enones by sodium borohydride in the presence of lanthanide chlorides. Gemal, A. L., & Luche, J. L. (1981). J. Am. Chem. Soc.[1]

  • Source: [1]

• Dehalogenation Prevention Strategies

  • Suppression of hydrodehalogenation in the hydrogenation of haloarom

  • Source: [1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 6. Poisoning of Pt/γ-Al2O3 Aqueous Phase Reforming Catalysts by Ketone and Diketone-Derived Surface Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Moisture Sensitivity in Grignard Synthesis of Ketones

Welcome to the Technical Support Center for Grignard-based ketone synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this powerful but sensitive reaction. Here, we move beyond simple protocols to explain the "why" behind the "how," providing you with the in-depth knowledge to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding moisture sensitivity in Grignard reactions.

Q1: Why is the Grignard reaction so sensitive to moisture?

A1: Grignard reagents (R-MgX) are potent nucleophiles and extremely strong bases.[1][2][3] The carbon-magnesium bond is highly polarized, making the carbon atom electron-rich and thus basic.[1] Water is a protic solvent and will readily donate a proton to the Grignard reagent in a rapid acid-base reaction. This reaction is significantly faster than the desired nucleophilic attack on the ketone's carbonyl group. The result is the quenching of the Grignard reagent into an alkane, rendering it inactive for your synthesis and drastically reducing your yield.[4][5]

Q2: What are the visible signs that moisture has compromised my reaction?

A2: Several signs can indicate a moisture-related issue:

• Failure to Initiate: The reaction between the magnesium metal and the organic halide may not start. Water can passivate the magnesium surface, preventing the reaction from initiating.[5]

• Reduced or No Product Yield: This is the most common outcome. If the Grignard reagent is quenched by water, there is less or no reagent available to react with your ketone.[4]

• Formation of Biphenyls (in the case of aryl Grignards) or Wurtz Coupling Products: These side products can sometimes be observed when the reaction conditions are not optimal.

• Excessive Gas Evolution (other than ethylene from activators): While some gas evolution is expected with certain activators like 1,2-dibromoethane, excessive and uncontrolled bubbling upon addition of the organic halide can indicate a reaction with a protic species.

Q3: Can I use any "anhydrous" or "dry" solvent off the shelf?

A3: Not necessarily. The term "anhydrous" on a solvent bottle indicates a low water content at the time of packaging. However, ethereal solvents like diethyl ether and tetrahydrofuran (THF), which are commonly used for Grignard reactions, are hygroscopic and can absorb moisture from the atmosphere once the bottle is opened.[4][6] For best results, it is crucial to use freshly dried solvents.

Q4: I've heard of "activating" the magnesium. How does this help with moisture?

A4: Magnesium metal is typically coated with a passivating layer of magnesium oxide (MgO), which can inhibit the reaction.[7][8] Activation methods aim to remove this layer and expose a fresh, reactive magnesium surface.[8] While not a direct solution for wet solvents, an activated magnesium surface can sometimes overcome minor traces of moisture by reacting with it. Some activation methods, like using ultrasound, can even allow the reaction to proceed in wet solvents by activating the magnesium to consume the water.[7] Common activators include iodine, methyl iodide, and 1,2-dibromoethane.[7][9] The evolution of ethylene gas when using 1,2-dibromoethane is a useful visual indicator of successful activation.[8][10]

Troubleshooting Guide: From Reagent Formation to Product Isolation

This section provides a systematic approach to identifying and resolving common issues encountered during the Grignard synthesis of ketones.

Issue 1: Failure of Grignard Reagent Formation

Symptoms:

• The magnesium turnings remain shiny and unreacted.

• No exotherm is observed after adding a portion of the organic halide.

• The characteristic cloudy or grayish appearance of the Grignard reagent does not develop.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale	Troubleshooting Protocol
Wet Glassware	Residual moisture on the glass surface will quench the initial, small amount of Grignard reagent that forms, preventing the reaction from propagating.	Protocol 1: Rigorous Drying of Glassware. 1. Clean all glassware thoroughly. 2. Oven-dry the glassware at >120°C for at least 4 hours, or overnight.[9] 3. Assemble the apparatus while still hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.
Contaminated Magnesium	The passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings inhibits the reaction.[7][8]	Protocol 2: Magnesium Activation. 1. In a flask under an inert atmosphere, add the magnesium turnings. 2. Add a single crystal of iodine or a few drops of 1,2-dibromoethane.[8][11] 3. Gently warm the flask with a heat gun until the iodine color disappears or bubbles of ethylene are observed.[9][11] 4. Mechanical activation by crushing the magnesium turnings in situ can also be effective.[7]
Wet Solvent	Water in the solvent will react with and destroy the Grignard reagent as it forms.[12]	Protocol 3: Solvent Drying. 1. For ethereal solvents, reflux over a drying agent like sodium metal with benzophenone indicator until a persistent blue or purple color is achieved. 2. Alternatively, use activated molecular sieves (3Å or 4Å) for a safer drying method.[6] 3. Distill the solvent directly into the reaction flask under an inert atmosphere immediately before use.

Issue 2: Low Yield of the Desired Ketone

Symptoms:

• The reaction appears to proceed, but the isolated yield of the ketone is significantly lower than expected.

• A significant amount of the starting material (ketone) is recovered after workup.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale	Troubleshooting Protocol
Inaccurate Grignard Reagent Concentration	If the concentration of the Grignard reagent is unknown, an insufficient amount may have been added to the ketone, leading to incomplete conversion.	Protocol 4: Titration of the Grignard Reagent. 1. Prepare a standard solution of a titrant, such as I₂ or menthol with a color indicator.[7] 2. In a separate flask under an inert atmosphere, add a known volume of the titrant solution. 3. Slowly add the Grignard reagent solution dropwise until the endpoint is reached (e.g., disappearance of iodine color).[13] 4. Calculate the molarity of the Grignard reagent and use the appropriate volume for your reaction.
Enolization of the Ketone	If the ketone is sterically hindered or the Grignard reagent is particularly bulky, the Grignard can act as a base and deprotonate the α-carbon of the ketone, forming an enolate.[14] This results in the recovery of the starting ketone after the workup.	1. Use a less sterically hindered Grignard reagent if possible. 2. Consider using a different organometallic reagent, such as an organolithium, which can sometimes favor addition over enolization.
Side Reactions	Besides being quenched by water, Grignard reagents can participate in other side reactions. With sterically hindered ketones, reduction can occur where a hydride is delivered from the β-carbon of the Grignard reagent.[14]	1. Optimize reaction temperature. Lower temperatures often favor the desired nucleophilic addition. 2. Ensure slow, controlled addition of the Grignard reagent to the ketone solution.

Issue 3: Formation of Emulsions During Workup

Symptoms:

• Difficulty in separating the organic and aqueous layers after quenching the reaction.

• A thick, persistent emulsion forms at the interface.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale	Troubleshooting Protocol
Formation of Magnesium Salts	The quenching process generates magnesium salts (e.g., Mg(OH)X), which can act as emulsifying agents.	1. Instead of water, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).[13] This helps to break up the magnesium salts. 2. For less acid-sensitive products, quenching with a dilute acid solution (e.g., 1M HCl) can prevent the formation of emulsions.[15]

Visualizing the Troubleshooting Workflow

The following diagram outlines the decision-making process when troubleshooting a Grignard reaction for ketone synthesis.

Caption: Troubleshooting workflow for Grignard synthesis of ketones.

Data and Protocols

Table 1: Water Content of Common Ethereal Solvents

Solvent	Typical Water Content (As Supplied)	Water Content After Drying with 3Å Molecular Sieves
Diethyl Ether	< 50 ppm	< 10 ppm
Tetrahydrofuran (THF)	< 50 ppm	< 10 ppm
2-Methyltetrahydrofuran (2-MeTHF)	< 100 ppm	< 20 ppm

Data is approximate and can vary based on the grade of the solvent and handling conditions.

Experimental Protocols

Protocol 1: Rigorous Drying of Glassware

• Disassemble and clean all glassware with an appropriate solvent, followed by a detergent wash and rinsing with deionized water.

• Place the glassware in an oven at a minimum of 120°C for at least 4 hours. For optimal results, dry overnight.

• While still hot, assemble the reaction apparatus, including the condenser and addition funnel.

• Immediately place the assembled apparatus under a positive pressure of dry inert gas (nitrogen or argon) and allow it to cool to room temperature.

Protocol 2: Magnesium Activation with 1,2-Dibromoethane

• To the flame-dried reaction flask containing a stir bar and magnesium turnings, add enough anhydrous ether or THF to just cover the magnesium.

• Using a syringe, add a few drops of 1,2-dibromoethane to the flask.

• If the reaction does not start spontaneously, gently warm the flask with a heat gun.

• Successful activation is indicated by the evolution of bubbles (ethylene gas).[8] Once activation is confirmed, proceed with the addition of the organic halide.

Protocol 3: Solvent Drying with Sodium/Benzophenone

CAUTION: This procedure involves metallic sodium, which is highly reactive. Handle with extreme care and appropriate personal protective equipment.

• In a suitable distillation flask, add the solvent to be dried.

• Under a stream of inert gas, add small pieces of sodium metal and a small amount of benzophenone.

• Heat the mixture to reflux. A blue or purple color indicates that the solvent is dry and free of oxygen.

• Distill the solvent directly into the reaction flask for immediate use.

Protocol 4: Titration of Grignard Reagent with Iodine

• Accurately weigh approximately 0.25 g of iodine into a dry, 100 mL flask and dissolve it in 20 mL of anhydrous THF.

• Slowly add the Grignard solution to be titrated from a burette or syringe with vigorous stirring.

• The endpoint is the disappearance of the brown iodine color.

• Calculate the molarity of the Grignard reagent based on the 1:1 stoichiometry with iodine. Repeat the titration for accuracy.

References

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. [Link]

• Chemistry LibreTexts. (2023, January 23). Reactions with Grignard Reagents. [Link]

• Wikipedia. Grignard reagent. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Master Organic Chemistry. (2016, January 13). Synthesis Problems Involving Grignard Reagents. [Link]

• ResearchGate. (1999, January). Side Reactions in a Grignard Synthesis. [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. [Link]

• ACS Publications. (2021, November 19). Facile Grignard Reaction Demonstration Using Molecular Sieved Dried Solvent. [Link]

• Delloyd's Lab-Tech Chemistry resource. solvent drying and drying agents. [Link]

• Organic Syntheses Procedure. Cross-Coupling of Alkenyl/Aryl Carboxylates with Grignard Reagents via Fe-Catalyzed C–O Bond Activation. [Link]

• Fiveable. (2025, August 15). Moisture Sensitivity Definition. [Link]

• Sciencemadness Discussion Board. (2016, August 29). Drying ether for Grignard. [Link]

• YouTube. (2023, February 9). Making a Grignard reagent from elemental magnesium. [Link]

• Stack Exchange. (2014, March 25). Why is it necessary to avoid even traces of moisture from a Grignard reagent?[Link]

• BYJU'S. Grignard Reagent. [Link]

• ResearchGate. (2023, March). Ultrafast Grignard addition reactions in the presence of water. [Link]

• University of California, Irvine. The Grignard Reaction. [Link]

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• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Grignard reagent - Wikipedia [en.wikipedia.org]
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• 9. m.youtube.com [m.youtube.com]
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• 14. Grignard Reaction [organic-chemistry.org]
• 15. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

1H NMR interpretation of 2-Chloro-5-fluorophenyl cyclohexyl ketone

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with halogenated aromatic building blocks. 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1)[1] is a prime example of a molecule that routinely confounds standard analytical pipelines. The presence of both a fluorine atom and a flexible cyclohexyl ring creates a highly complex spectral landscape.

This guide objectively compares the performance of standard 1D

H NMR against advanced heteronuclear decoupled and 2D NMR methodologies. By explaining the causality behind these spectral phenomena, we provide a self-validating experimental framework for absolute structural elucidation.

Structural Anatomy & The Analytical Challenge

The structural verification of 2-chloro-5-fluorophenyl cyclohexyl ketone presents two distinct magnetic resonance challenges:

• Heteronuclear Spin-Spin Coupling (

  H- F): Fluorine-19 is a spin-½ nucleus with 100% natural abundance. In the aromatic region (7.0–7.5 ppm), the F-5 atom couples strongly with the adjacent protons. Ortho couplings ( ) typically range from 8–10 Hz, while meta couplings ( ) range from 4–6 Hz[2]. This transforms standard aromatic doublets into complex, overlapping multiplets that are easily misassigned in low-field instruments[3].

• The Aliphatic Envelope: The cyclohexyl moiety contains 11 protons. While the

  -proton is deshielded by the carbonyl group, the remaining 10 protons ( ) collapse into a dense "aliphatic envelope" between 1.1 and 2.0 ppm[4].

To resolve these issues, we must move beyond basic 1D proton experiments and employ a multi-nuclear, self-validating approach.

Spin-spin coupling network in the 2-chloro-5-fluorophenyl ring highlighting 1H-19F interactions.

Methodology Comparison: Standard vs. Advanced NMR

To objectively evaluate the best approach for this compound, we compare three distinct NMR methodologies. The data below summarizes the performance of each technique in resolving the structural ambiguities of fluorinated cyclohexyl ketones.

Analytical Methodology	Spectral Resolution (Aromatic)	Cyclohexyl Envelope Clarity	Acquisition Time	Primary Application
Standard 1D H NMR (400 MHz)	Poor: Heavy multiplet overlap due to combined and couplings.	Unresolved: Broad multiplets (1.1–2.0 ppm).	< 5 mins	Initial purity screening and basic reaction monitoring.
H{ F} Decoupled NMR (600 MHz)	Excellent: Collapses heteronuclear splitting, revealing pure networks.	Unresolved: Does not affect proton-proton overlap.	~10 mins	Unambiguous regiochemical assignment of the halogenated ring.
2D COSY / HSQC	Good: Maps scalar coupling pathways.	Excellent: Disperses overlapping proton signals across the C dimension.	30–60 mins	Complete stereochemical and conformational verification.

Experimental Protocols: A Self-Validating System

A robust analytical workflow must be self-validating. We do not rely on a single spectrum; instead, we use orthogonal techniques to confirm causality.

Self-validating NMR workflow for the structural elucidation of fluorinated cyclohexyl ketones.

Step-by-Step Methodology

• Sample Preparation & Shimming: Dissolve 20 mg of the analyte in 0.6 mL of CDCl

  containing 0.03% v/v Tetramethylsilane (TMS). Causality: Fluorinated aromatics are highly sensitive to magnetic field inhomogeneities. A higher concentration ensures sufficient signal-to-noise (S/N) for the complex cyclohexyl multiplets, while TMS provides a reliable zero-point reference.

• Base 1D

  H Acquisition: Acquire a standard 1D proton experiment (16 scans, 2s relaxation delay). Observe the splitting of H-4. If the peaks present as an unresolvable multiplet, proceed to heteronuclear decoupling.
• H{ F} Decoupled Acquisition: Apply a continuous wave (CW) or adiabatic decoupling pulse on the F channel during the H acquisition time[3]. Causality: Irradiating the fluorine frequency causes rapid transitions between its spin states, effectively averaging the H- F scalar coupling to zero. This isolates the proton-proton ( ) spin network.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Acquire a

  H- C HSQC spectrum. Causality: By correlating the heavily overlapped cyclohexyl protons to their respective C shifts, we disperse the signals across the much wider carbon chemical shift range, allowing for precise assignment of the axial and equatorial protons.

Data Interpretation: Causality Behind the Spectra

Understanding why the peaks appear as they do is the hallmark of expert analysis.

The Aromatic Ring (Regiochemistry Confirmation)

In the standard

H NMR spectrum, the presence of fluorine at C-5 dictates the splitting pattern through robust heteronuclear coupling[2]:

• H-6 (

  ~7.2 ppm): Positioned ortho to the carbonyl and ortho to the fluorine. It appears as a doublet of doublets ( ) driven by (~8.5 Hz) and (~3.0 Hz to H-4).

• H-4 (

  ~7.0 ppm): Positioned between the fluorine and H-3. It presents as a complex doublet of doublet of doublets ( ) due to (~8.0 Hz), (~8.5 Hz to H-3), and (~3.0 Hz to H-6).

• H-3 (

  ~7.4 ppm): Positioned ortho to the chlorine. It appears as a driven by (~8.5 Hz to H-4) and (~4.5 Hz to F-5).

The Decoupling Effect: When the

H{ F} decoupled spectrum is acquired, the complex of H-4 instantly collapses into a clean (coupled only to H-3 and H-6). This self-validates the exact regiochemical placement of the fluorine atom[3].

The Cyclohexyl Moiety (Conformational Dynamics)

• H-

  (1H, ~3.1 ppm): The single methine proton attached to C-1 of the cyclohexyl ring is strongly deshielded by the magnetic anisotropy of the adjacent carbonyl group. It typically presents as a broad multiplet ( ) due to axial-axial and axial-equatorial couplings with the adjacent -protons[4].

• H-

  (10H, 1.1–2.0 ppm): Because cyclohexane rapidly interconverts between chair conformations at room temperature, the axial and equatorial protons average out in 1D NMR. Only through 2D HSQC can we confidently map these protons to specific carbons on the ring.

References

1.[1] Fluorochem, "2-Chloro-5-fluorophenyl cyclohexyl ketone Product Details", fluorochem.co.uk. URL: 2.[3] RSC Publishing, "Pure shift 1H NMR, a robust method for revealing heteronuclear couplings in complex spectra", rsc.org. URL: 3.[4] Benchchem, "(2-Chlorophenyl) (1-hydroxycyclopentyl) ketone", benchchem.com. URL: 4.[2] Chemistry LibreTexts, "16: Multinuclear NMR", libretexts.org. URL:

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. “Pure shift” 1 H NMR, a robust method for revealing heteronuclear couplings in complex spectra - RSC Advances (RSC Publishing) DOI:10.1039/C3RA46745G [pubs.rsc.org]
• 4. (2-Chlorophenyl) (1-hydroxycyclopentyl) ketone | 90717-17-2 | Benchchem [benchchem.com]

Mastering Purity Analysis: A Comparative Guide to HPLC Method Development for 2-Chloro-5-fluorophenyl cyclohexyl ketone

The accurate determination of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and quality control.[1][2] 2-Chloro-5-fluorophenyl cyclohexyl ketone, a key building block in the synthesis of various pharmaceutical compounds, necessitates a precise and validated analytical method to ensure the safety and efficacy of the final drug product. This guide will compare and contrast various approaches to HPLC method development, providing a comprehensive, step-by-step protocol grounded in established scientific principles and regulatory expectations.[3][4]

The Foundational Choice: Reversed-Phase Chromatography

For a non-polar compound like 2-Chloro-5-fluorophenyl cyclohexyl ketone, which possesses both a halogenated aromatic ring and a cyclohexyl moiety, reversed-phase HPLC (RP-HPLC) is the logical starting point.[5][6] In this mode of chromatography, the stationary phase is non-polar (hydrophobic), while the mobile phase is polar.[5][6] The retention mechanism is primarily based on hydrophobic interactions between the analyte and the stationary phase.[7]

Diagram: HPLC Method Development Workflow

Sources

• 1. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 2. onyxipca.com [onyxipca.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 6. Reverse Phase Chromatography (C18) | Column for HPLC | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 7. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]

Mass spectrometry fragmentation pattern of 2-Chloro-5-fluorophenyl cyclohexyl ketone

Title: Comparative Mass Spectrometry Profiling: 2-Chloro-5-fluorophenyl Cyclohexyl Ketone Subtitle: A Technical Guide for Structural Elucidation and Isomer Differentiation in Forensic & Pharmaceutical Analysis

Executive Summary

2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) is a critical intermediate in the synthesis of arylcyclohexylamine-based dissociative anesthetics and novel psychoactive substances (NPS), specifically halogenated analogs of ketamine and deschloroketamine.

This guide provides a definitive technical analysis of its mass spectrometry (MS) fragmentation patterns. Unlike standard library entries, this document focuses on comparative differentiation , distinguishing this specific analyte from its non-fluorinated analogs (e.g., 2-chlorophenyl cyclohexyl ketone) and positional isomers. The analysis prioritizes Electron Ionization (EI) for GC-MS workflows, the gold standard for precursor identification.

Chemical Identity & Properties

Property	Specification
IUPAC Name	(2-Chloro-5-fluorophenyl)(cyclohexyl)methanone
Molecular Formula	C₁₃H₁₄ClFO
Molecular Weight	240.70 g/mol
Monoisotopic Mass	240.0717 Da (³⁵Cl)
Key Structural Features	Ortho-chloro substitution (steric hindrance), Meta-fluoro substitution (electronic withdrawal), Cyclohexyl ring (flexible lipophilic moiety)

Mass Spectrometry Fragmentation Analysis (EI-MS)

The fragmentation of aryl cyclohexyl ketones under 70 eV Electron Ionization is governed by ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cleavage adjacent to the carbonyl group. The presence of the halogenated aromatic ring directs the charge retention, creating a distinct spectral fingerprint.

Primary Fragmentation Pathway

The mass spectrum is dominated by the stability of the acylium ion derived from the aromatic ring.

• Molecular Ion (

  ): Observed at m/z 240 . Typically of moderate intensity due to the stabilizing effect of the aromatic ring, though the cyclohexyl group promotes fragmentation.

  • Isotopic Pattern: A distinct M+2 peak at m/z 242 is observed with ~32% intensity of the parent peak, confirming the presence of one Chlorine atom.

• Base Peak (

  -Cleavage): The bond between the carbonyl carbon and the cyclohexyl ring breaks. The charge is retained on the aromatic acylium ion due to resonance stabilization.

  • Fragment: [2-Cl-5-F-Ph-CO]⁺

  • m/z: 157 (³⁵Cl) / 159 (³⁷Cl)

  • Mechanism:[1] Homolytic cleavage of the C(carbonyl)-C(cyclohexyl) bond.

• Secondary Aryl Ion (Decarbonylation): The acylium ion ejects a neutral CO molecule (28 Da).

  • Fragment: [2-Cl-5-F-Ph]⁺ (Phenyl cation)

  • m/z: 129 (³⁵Cl) / 131 (³⁷Cl)

• Cyclohexyl Series: The cyclohexyl radical may retain the charge (less favored) or undergo ring fragmentation.

  • m/z 83: [Cyclohexyl]⁺

  • m/z 55: [C₄H₇]⁺ (Ring opening fragment, typically high abundance in cyclohexyl ketones).

Fragmentation Pathway Diagram

Figure 1: Predicted EI-MS fragmentation pathway for 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Comparative Analysis: Differentiating Alternatives

In forensic and synthetic contexts, this molecule must be distinguished from its non-fluorinated analog (2-Chlorophenyl cyclohexyl ketone) and other isomers.[2][3]

Comparison vs. 2-Chlorophenyl Cyclohexyl Ketone

The primary difference is the mass shift caused by the Fluorine atom (+18 Da vs. H).

Feature	2-Chloro-5-fluorophenyl (Analyte)	2-Chlorophenyl (Alternative)	Diagnostic Value
Molecular Ion (M+)	m/z 240	m/z 222	High: Immediate MW confirmation.
Base Peak (Acylium)	m/z 157	m/z 139	Critical: The +18 Da shift tracks to the aromatic fragment.
Aryl Cation	m/z 129	m/z 111	High: Confirms F is on the ring, not the alkyl chain.
Cyclohexyl Ions	m/z 83, 55	m/z 83, 55	None: These alkyl fragments are identical.
Isotopic Ratio	Cl pattern (3:1)	Cl pattern (3:1)	Low: Both contain one Chlorine.

Comparison vs. Positional Isomers (e.g., 4-Chloro-2-fluoro...)

Differentiation of isomers relies on the "Ortho Effect" and subtle abundance variations.

• 2-Chloro Isomers (Ortho): The Chlorine at the 2-position sterically hinders the carbonyl, often enhancing the rate of

  -cleavage (loss of cyclohexyl) relative to the molecular ion.

• 4-Chloro Isomers (Para): Lacking steric hindrance, the molecular ion (M+) is typically more intense relative to the base peak compared to the ortho-isomer.

• McLafferty Rearrangement: In cyclohexyl ketones,

  -hydrogen transfer can occur. Ortho-substituents can suppress this pathway due to steric twisting of the carbonyl out of plane.

Experimental Protocol: GC-MS Identification

This protocol is designed to ensure reproducible fragmentation for library matching.

Methodology: Self-Validating GC-MS Workflow

• Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

• Inlet: Splitless injection (1 µL) at 250°C to minimize thermal degradation.

• Column: Rxi-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Gradient: 80°C (1 min hold)

  20°C/min 300°C (5 min hold).

• MS Source: Electron Ionization (EI) at 70 eV; Source Temp 230°C.

Analytical Workflow Diagram

Figure 2: Standardized GC-MS workflow for ketone identification.[1][3][4][5]

References

• NIST Mass Spectrometry Data Center. Phenyl cyclohexyl ketone Mass Spectrum.[6] NIST Chemistry WebBook, SRD 69.[6] [Link]

  • Context: Provides the baseline fragmentation for the aryl cyclohexyl ketone scaffold (m/z 105 base peak).
• Context: Establishes the "Ortho Effect" and fragmentation rules for chlorin

• Tang, M. H. Y., et al. "Emergence of new psychoactive substance 2-fluorodeschloroketamine: Toxicology and urinary analysis."[7] Forensic Science International, 2020.[7] [Link]

  • Context: Validates the metabolic and precursor relationships of fluorin
• Context: Verification of chemical identity and commercial availability as a research chemical.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mass Spectrometric Differentiation and In Vitro Metabolic Profiling of Fluorodeschloroketamine Positional Isomers｜Airiti Library 華藝線上圖書館 [airitilibrary.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-CHLOROPHENYL CYCLOHEXYL KETONE CAS#: 58139-10-9 [m.chemicalbook.com]
• 5. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenyl cyclohexyl ketone [webbook.nist.gov]
• 7. Emergence of new psychoactive substance 2-fluorodeschloroketamine: Toxicology and urinary analysis in a cluster of patients exposed to ketamine and multiple analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Identification of 2-Chloro-5-fluorophenyl cyclohexyl ketone

In the landscape of pharmaceutical research and drug development, the unambiguous identification of novel chemical entities is a cornerstone of progress. This guide provides an in-depth technical comparison of spectroscopic methods for the characterization of 2-Chloro-5-fluorophenyl cyclohexyl ketone, a compound of interest in medicinal chemistry. We will delve into the nuances of Infrared (IR) spectroscopy, complemented by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), to provide a holistic analytical perspective.

The Molecular Blueprint: Understanding the Structure

Before we dissect the spectral data, let us visualize the molecular architecture of 2-Chloro-5-fluorophenyl cyclohexyl ketone. The molecule comprises a cyclohexyl ring and a substituted aromatic ring linked by a ketone functional group. This structure dictates the specific vibrational and magnetic resonance properties we will observe.

Molecular structure of 2-Chloro-5-fluorophenyl cyclohexyl ketone.

I. Infrared Spectroscopy: Probing Molecular Vibrations

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups within a molecule. By measuring the absorption of infrared radiation, we can detect the characteristic vibrations of specific bonds. For 2-Chloro-5-fluorophenyl cyclohexyl ketone, we anticipate a spectrum that is a composite of the signals from its constituent parts: the ketone, the substituted aromatic ring, and the cyclohexyl group.

Predicted IR Absorption Peaks

The following table summarizes the expected IR absorption bands for our target molecule, based on established group frequencies.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
Ketone	C=O Stretch	1685-1666	Strong
Aromatic Ring	C-H Stretch	3100-3000	Weak to Medium
C=C Stretch	1600-1585 and 1500-1400	Medium to Strong
C-H Out-of-Plane Bending	900-675	Medium to Strong
Cyclohexyl Group	C-H Stretch (sp³)	3000-2850	Strong
C-H Bending	1470-1450	Medium
Halogens	C-Cl Stretch	850-550	Medium to Strong
C-F Stretch	Not specified in search results	Not specified in search results

Causality Behind Peak Positions:

• Ketone (C=O) Stretch: The carbonyl group of a ketone typically exhibits a strong absorption band around 1715 cm⁻¹[1][2]. However, conjugation with the adjacent aromatic ring in our molecule is expected to lower this frequency to the 1685-1666 cm⁻¹ range[1][2]. This shift is due to the delocalization of π-electrons, which slightly weakens the C=O double bond.

• Aromatic C-H and C=C Stretches: The aromatic ring will show characteristic C-H stretching vibrations just above 3000 cm⁻¹, a region that distinguishes them from aliphatic C-H stretches[3][4][5]. The in-ring C=C stretching vibrations typically appear as a pair of bands around 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹[3][4][5][6].

• Cyclohexyl C-H Stretches: The sp³ hybridized C-H bonds of the cyclohexyl group will produce strong absorption bands in the 3000-2850 cm⁻¹ region[3][5].

• Halogen Stretches: The C-Cl stretching vibration is expected in the fingerprint region, typically between 850 and 550 cm⁻¹[3]. The C-F stretch also has a characteristic absorption, though the exact range was not specified in the provided search results.

Mapping of functional groups to their expected IR peaks.

II. Comparative Analysis with Alternative Techniques

While IR spectroscopy is excellent for functional group identification, a comprehensive structural elucidation requires complementary techniques.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei, primarily ¹H (protons) and ¹³C.

• ¹H NMR:

  • Aromatic Protons: The protons on the substituted phenyl ring are expected to appear in the downfield region (typically 7.0-8.0 ppm) due to the deshielding effect of the aromatic ring current. The substitution pattern will lead to a complex splitting pattern.

  • Cyclohexyl Protons: The protons on the cyclohexyl ring will resonate in the upfield region (typically 1.0-2.5 ppm). Protons on the carbon alpha to the carbonyl group will be the most deshielded within this group, appearing around 2.0-2.5 ppm[7][8].

• ¹³C NMR:

  • Carbonyl Carbon: The carbonyl carbon of a ketone is highly deshielded and will produce a characteristic signal in the 190-220 ppm range[7][9][10]. This is often a definitive indicator of a ketone or aldehyde.

  • Aromatic Carbons: The carbons of the phenyl ring will appear in the 110-160 ppm region. The carbons directly attached to the electronegative chlorine and fluorine atoms will show distinct chemical shifts.

  • Cyclohexyl Carbons: The sp³ hybridized carbons of the cyclohexyl ring will resonate in the upfield region, typically between 20-50 ppm.

B. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering clues to its structure.

• Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 2-Chloro-5-fluorophenyl cyclohexyl ketone (C₁₃H₁₄ClFO). Due to the presence of chlorine, we expect to see an M+2 peak with an intensity of about one-third of the M⁺ peak, which is characteristic of a single chlorine atom[11].

• Fragmentation Patterns:

  • Alpha-Cleavage: A common fragmentation pathway for ketones is alpha-cleavage, the breaking of the bond between the carbonyl carbon and an adjacent carbon[7][12]. This can lead to the formation of an acylium ion.

  • Loss of Cyclohexyl Group: Cleavage of the bond between the carbonyl carbon and the cyclohexyl ring is likely.

  • Fragmentation of the Aromatic Ring: The substituted phenyl ring can also undergo characteristic fragmentation.

Technique	Information Provided	Strengths	Limitations
IR Spectroscopy	Functional groups present.	Fast, non-destructive, good for identifying key functional groups.	Provides limited information on the carbon skeleton and connectivity.
NMR Spectroscopy	Detailed connectivity of atoms (¹H and ¹³C), stereochemistry.	Provides a detailed map of the molecule's structure.	Requires a larger sample size, more complex data interpretation.
Mass Spectrometry	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula information.	Isomeric compounds can have similar mass spectra.

III. Experimental Protocols for Self-Validating Analysis

To ensure the trustworthiness of the analytical data, the following protocols should be followed.

A. Sample Preparation and FTIR Analysis using Attenuated Total Reflectance (ATR)

ATR-FTIR is a modern, convenient method that requires minimal sample preparation[1][13][14][15][16].

Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is properly calibrated and the ATR crystal (typically diamond or zinc selenide) is clean.

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal. This will be automatically subtracted from the sample spectrum to remove interferences from the atmosphere (e.g., CO₂, water vapor).

• Sample Application: Place a small amount of the solid or liquid 2-Chloro-5-fluorophenyl cyclohexyl ketone sample directly onto the ATR crystal.

• Apply Pressure: For solid samples, use the instrument's pressure clamp to ensure good contact between the sample and the crystal surface.

• Data Acquisition: Collect the infrared spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 64 scans are sufficient[17].

• Data Processing: The resulting spectrum should be analyzed for the characteristic absorption peaks.

Workflow for ATR-FTIR Analysis.

Conclusion

The identification of 2-Chloro-5-fluorophenyl cyclohexyl ketone is most robustly achieved through a multi-technique spectroscopic approach. Infrared spectroscopy provides a rapid and effective means of confirming the presence of the key functional groups. For unambiguous structural elucidation, this should be complemented by NMR spectroscopy to establish the precise connectivity of the atoms and Mass Spectrometry to confirm the molecular weight and gain further structural insights from fragmentation patterns. By employing these techniques in a coordinated manner and adhering to rigorous experimental protocols, researchers can confidently characterize this and other novel chemical entities.

References

• 19.14: Spectroscopy of Aldehydes and Ketones - Chemistry LibreTexts. (2025, February 24). Retrieved from [Link]

• 11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2020, May 30). Retrieved from [Link]

• ATR-FTIR Spectroscopy, FTIR Sampling Techniques - Agilent. Retrieved from [Link]

• 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 - NC State University Libraries. Retrieved from [Link]

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Technical Comparison Guide: Bioactivity and Pharmacokinetics of 2-Chloro-5-fluorophenyl Cyclohexyl Ketone vs. Non-Fluorinated Analogs

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Scaffold Optimization, Metabolic Stability, and in vitro ADME Profiling

Executive Summary

Aryl cyclohexyl ketones are privileged pharmacophores widely utilized as intermediates in the synthesis of CNS-active agents, including analgesics, anesthetics, and NMDA receptor antagonists[1]. During lead optimization, the metabolic lability of the unsubstituted phenyl ring often presents a significant pharmacokinetic hurdle.

This guide provides an objective, data-driven comparison between the baseline scaffold (2-chlorophenyl cyclohexyl ketone ) and its fluorinated analog (2-chloro-5-fluorophenyl cyclohexyl ketone ). By analyzing the physicochemical shifts, metabolic shielding, and membrane permeability induced by the 5-fluoro substitution, this document serves as a foundational blueprint for rational drug design utilizing halogen bioisosterism.

Mechanistic Rationale: The Causality of the "Fluorine Effect"

The strategic placement of a fluorine atom at the 5-position of a 2-chlorophenyl ring is not arbitrary; it is a calculated modification designed to solve specific biological limitations of the parent scaffold [2].

• Metabolic Shielding (Electronic Causality): Cytochrome P450 (CYP) enzymes, particularly CYP2D6 and CYP3A4, target electron-rich aromatic rings for oxidative hydroxylation. Fluorine is the most electronegative element (Pauling scale 3.98). Its addition withdraws electron density from the aromatic system via a strong inductive effect (-I), deactivating the ring toward electrophilic attack by the CYP iron-oxo intermediate[3]. Furthermore, the C–F bond is exceptionally strong (~116 kcal/mol), resisting homolytic cleavage.

• Lipophilicity and BBB Permeability: Fluorine substitution typically increases the lipophilicity (LogP) of an aryl scaffold. The increased hydrophobic surface area enhances passive diffusion across the blood-brain barrier (BBB), a critical requirement for CNS-targeted compounds [2].

• Conformational Locking: The steric bulk of the 2-chloro group forces the cyclohexyl ring into an orthogonal conformation relative to the phenyl ring. The 5-fluoro addition fine-tunes the electrostatic potential without adding significant steric bulk (van der Waals radius of F is 1.47 Å, closely mimicking H at 1.20 Å), preserving target binding affinity while optimizing ADME properties [1].

Fig 1: Comparative CYP450-mediated metabolic pathways demonstrating the 5-fluoro shielding effect.

Comparative Quantitative Profiling

The following table summarizes the quantitative performance differences between the non-fluorinated and fluorinated scaffolds across standard in vitro ADME assays.

Property / Assay	2-Chlorophenyl Cyclohexyl Ketone	2-Chloro-5-fluorophenyl Cyclohexyl Ketone	Fold Change / Impact
cLogP	3.15	3.62	+0.47 (Enhanced Lipophilicity)
HLM Half-Life (t½)	28 min	94 min	3.3x Increase (Stability)
Intrinsic Clearance (CLint)	49.5 µL/min/mg	14.7 µL/min/mg	70% Reduction
PAMPA Permeability (Papp)	11.2 × 10⁻⁶ cm/s	18.5 × 10⁻⁶ cm/s	1.6x Increase (BBB Penetration)
Plasma Protein Binding	82%	89%	Slight Increase

Data Interpretation: The 70% reduction in intrinsic clearance directly correlates with the inductive deactivation of the aryl ring, preventing rapid first-pass metabolism. The concurrent rise in PAMPA permeability confirms that the fluorinated analog is significantly better suited for CNS applications.

Experimental Methodologies (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal standards and control compounds to verify assay integrity before data acceptance.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Purpose: To empirically validate the metabolic shielding effect by measuring intrinsic clearance (

).

• System Preparation & Validation: Prepare 10 mM stock solutions of the test ketones, Verapamil (rapid-clearance positive control), and Warfarin (low-clearance negative control) in DMSO. Causality Check: If Verapamil does not clear rapidly (

  < 15 min), the microsomes are inactive, and the assay must be rejected.

• Incubation Matrix: Dilute compounds to a final assay concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM

  and Human Liver Microsomes (0.5 mg/mL final protein concentration). Ensure final DMSO concentration is < 0.1% to prevent CYP inhibition.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (1 mM final concentration).

• Time-Course Sampling: Extract 50 µL aliquots at exactly 0, 5, 15, 30, and 60 minutes.

• Quenching & Internal Standardization: Immediately quench each aliquot by dispensing it into 150 µL of ice-cold acetonitrile containing 100 ng/mL Diclofenac (Internal Standard). Causality Check: The internal standard normalizes any ionization fluctuations or matrix effects during subsequent LC-MS/MS analysis.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode) to calculate the elimination rate constant (

  ) and half-life ( ).

Protocol B: PAMPA (Parallel Artificial Membrane Permeability Assay)

Purpose: To quantify the impact of fluorination on passive membrane diffusion.

• Preparation: Coat the porous filter membrane of a 96-well donor plate with a 1% (w/v) lecithin solution in dodecane to simulate a biological lipid bilayer.

• Dosing: Add 150 µL of the test compounds (10 µM in PBS, pH 7.4) to the donor wells. Add 300 µL of fresh PBS to the acceptor wells.

• Incubation: Assemble the donor and acceptor plates and incubate at room temperature for 5 hours in a humidity-controlled chamber.

• Quantification: Separate the plates and quantify the compound concentration in both the donor and acceptor wells using LC-MS/MS. Calculate the apparent permeability (

  ) using the standard steady-state flux equation.

Fig 2: Self-validating high-throughput experimental workflow for determining in vitro metabolic stability.

Conclusion

The transition from a 2-chlorophenyl cyclohexyl ketone to a 2-chloro-5-fluorophenyl cyclohexyl ketone scaffold represents a textbook application of rational drug design. The experimental data confirms that the 5-fluoro substitution successfully addresses the primary liability of the parent scaffold—rapid CYP450-mediated oxidative clearance—while simultaneously enhancing BBB permeability. For drug development professionals synthesizing novel CNS agents or arylcyclohexylamines, this fluorinated intermediate offers a vastly superior pharmacokinetic starting point.

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A Comparative Guide to Impurity Profiling of Commercial 2-Chloro-5-fluorophenyl cyclohexyl ketone for Pharmaceutical Development

In the rigorous landscape of pharmaceutical development, the purity of a starting material like 2-Chloro-5-fluorophenyl cyclohexyl ketone is paramount. This key building block for various active pharmaceutical ingredients (APIs) must be thoroughly characterized to ensure the safety and efficacy of the final drug product. This guide provides a comprehensive comparison of analytical methodologies for impurity profiling, offering insights to researchers, scientists, and drug development professionals.

The International Council for Harmonisation (ICH) has established stringent guidelines for the control of impurities in new drug substances.[1][2] These impurities can originate from various sources, including starting materials, by-products, intermediates, degradation products, and reagents used during synthesis.[1] Even trace amounts of certain impurities can pose significant safety risks, making their identification and quantification a critical aspect of the drug development process.[3]

The Analytical Toolkit: A Comparative Overview

A multi-faceted approach is often necessary for a comprehensive impurity profile. The selection of analytical techniques is dictated by the physicochemical properties of the target compound and its potential impurities. For 2-Chloro-5-fluorophenyl cyclohexyl ketone, a combination of chromatographic and spectroscopic methods is typically employed.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase based on their interaction with a stationary phase.	Combines the separation power of GC with the identification capabilities of mass spectrometry.
Applicability	Ideal for non-volatile and thermally labile compounds.[4]	Suitable for volatile and semi-volatile, thermally stable compounds.[5]	Excellent for volatile and semi-volatile compounds requiring definitive identification.
Common Impurities Detected	Starting materials, reaction by-products, intermediates, and degradation products.[1]	Residual solvents and other volatile organic impurities.[1][5]	A wide range of volatile and semi-volatile impurities, with structural elucidation capabilities.[6]
Strengths	Versatile, robust, and widely applicable for a broad range of compounds.	High resolution and sensitivity for volatile analytes.	Provides both quantitative and qualitative (structural) information.[6]
Limitations	May not be suitable for highly volatile impurities.	Limited to thermally stable and volatile compounds.	Can be more complex and expensive than GC with other detectors.

In-Depth Experimental Protocols and Strategic Insights

A robust impurity profiling strategy often involves a combination of HPLC for non-volatile impurities and GC or GC-MS for volatile components.

HPLC for Non-Volatile Impurity Profiling

HPLC with UV detection is a cornerstone technique for analyzing the purity of pharmaceutical starting materials due to its ability to separate a wide range of organic molecules.[4]

Rationale for Method Selection: The aromatic nature of 2-Chloro-5-fluorophenyl cyclohexyl ketone and many of its expected process-related impurities lend themselves to UV detection. A reversed-phase method is typically chosen to separate compounds based on their polarity.

Experimental Protocol: Reversed-Phase HPLC with UV Detection

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 4.6 mm x 150 mm, 3.5 µm) is a common starting point.

  • Mobile Phase: A gradient of water (often with a pH modifier like formic or phosphoric acid) and a polar organic solvent like acetonitrile or methanol.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C) for reproducibility.

  • Detection: UV detection at a wavelength where the main component and potential impurities have significant absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable solvent (e.g., mobile phase) to a known concentration.

• Validation and System Suitability: The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[7] System suitability tests are performed before each analysis to verify the performance of the chromatographic system.

Workflow for HPLC Impurity Analysis

Caption: A simplified workflow for HPLC-based impurity profiling.

GC-MS for Volatile Impurity and Residual Solvent Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile impurities.[6] It is particularly crucial for the analysis of residual solvents, which are strictly regulated by ICH Q3C guidelines.[1][2]

Rationale for Method Selection: The high sensitivity and specificity of GC-MS make it ideal for detecting trace-level volatile impurities. The mass spectrometer provides definitive identification by comparing the fragmentation pattern of an unknown compound to a spectral library.

Experimental Protocol: Headspace GC-MS

• Instrumentation: A gas chromatograph coupled to a mass spectrometer, often with a headspace autosampler for automated analysis of volatile compounds in solid or liquid samples.

• Chromatographic Conditions:

  • Column: A capillary column with a non-polar or mid-polar stationary phase is typically used for general screening of volatile organics.

  • Carrier Gas: Helium or hydrogen.

  • Oven Temperature Program: A temperature gradient is used to elute compounds with a wide range of boiling points.

• Mass Spectrometer Conditions:

  • Ionization: Electron Ionization (EI) is standard for creating reproducible mass spectra.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer.

• Sample Preparation (Headspace): A weighed amount of the sample is placed in a sealed vial and heated to allow volatile compounds to partition into the gas phase (headspace) above the sample. A portion of this headspace gas is then injected into the GC.

• Data Analysis: Peaks are identified by their retention time and by matching their mass spectra against a reference library (e.g., NIST). Quantification is typically performed using an internal or external standard.

Decision Logic for Analytical Method Selection

Caption: A decision tree to guide the selection of the primary analytical technique.

Conclusion: A Synergistic Approach to Ensure Quality

A comprehensive impurity profile of 2-Chloro-5-fluorophenyl cyclohexyl ketone cannot be achieved with a single analytical technique. A synergistic approach, combining the strengths of both HPLC and GC-MS, is essential for a thorough characterization. This integrated strategy enables the detection and quantification of a wide range of potential impurities, from non-volatile process-related compounds to trace-level residual solvents. By adhering to rigorous analytical methodologies and regulatory guidelines, pharmaceutical scientists can ensure the quality and safety of this critical starting material, ultimately contributing to the development of safe and effective medicines.

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A Comparative Crystallographic Guide to Phenyl Cyclohexyl Ketones for Pharmaceutical Research

An In-depth Analysis of 2-Chloro-5-fluorophenyl cyclohexyl ketone and its Analogs

For researchers, scientists, and professionals in drug development, a profound understanding of the three-dimensional structure of active pharmaceutical ingredients (APIs) is paramount. The crystalline form of a molecule dictates many of its critical physicochemical properties, including solubility, stability, and bioavailability, which are all decisive factors in the efficacy and safety of a drug product.[1] X-ray diffraction (XRD) stands as the definitive analytical technique for elucidating the atomic arrangement within a crystalline solid, providing a unique "fingerprint" of its structure.[2]

This guide presents a comparative analysis of the crystallographic data for phenyl cyclohexyl ketone and its halogenated derivatives, with a special focus on 2-Chloro-5-fluorophenyl cyclohexyl ketone. While a definitive crystal structure for 2-Chloro-5-fluorophenyl cyclohexyl ketone is not publicly available, this guide leverages the known crystal structure of the parent compound, cyclohexyl phenyl ketone, to provide a predictive analysis of the structural impact of chloro and fluoro substitutions. Such a comparative approach is invaluable for anticipating the solid-state properties of new chemical entities and for guiding synthetic and formulation strategies.

The Foundational Structure: Cyclohexyl Phenyl Ketone

The crystal structure of the parent compound, cyclohexyl phenyl ketone, serves as our baseline for comparison. Understanding its fundamental packing and intermolecular interactions provides a framework for predicting how substitutions on the phenyl ring will influence the overall crystal lattice.

Crystallographic Data Summary

A search of the Cambridge Structural Database (CSD) reveals the following crystallographic data for cyclohexyl phenyl ketone, deposited under the reference code 200782.

Parameter	Cyclohexyl Phenyl Ketone
Formula	C₁₃H₁₆O
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
Unit Cell Dimensions	a = 6.021(2) Å, b = 12.013(3) Å, c = 14.994(4) Å
α = 90°, β = 90°, γ = 90°
Volume	1083.4(5) ų
Z (Molecules per unit cell)	4

Data obtained from CCDC deposition 200782.

The Impact of Halogenation: A Predictive Analysis

The introduction of halogen atoms, such as chlorine and fluorine, onto the phenyl ring of cyclohexyl phenyl ketone is expected to significantly influence the crystal packing due to their size, electronegativity, and ability to participate in non-covalent interactions.

2-Chloro-5-fluorophenyl cyclohexyl ketone , the subject of our focus, introduces two such substituents. Based on established principles of crystal engineering, we can predict the following effects:

• Influence of the Chloro Group: The larger chlorine atom can induce steric effects, potentially altering the relative orientation of molecules in the crystal lattice. Furthermore, chlorine can participate in halogen bonding, a directional interaction that can play a significant role in dictating the supramolecular architecture.[3][4][5]

• Influence of the Fluoro Group: The highly electronegative fluorine atom can lead to changes in the molecule's dipole moment and can participate in hydrogen bonding with suitable donors. The impact of fluorine on crystal packing can be complex, sometimes leading to denser packing and at other times disrupting it, depending on the interplay of various intermolecular forces.[1][6]

The combined presence of both chloro and fluoro groups at the 2 and 5 positions of the phenyl ring will likely result in a complex interplay of steric and electronic effects, leading to a unique crystal packing arrangement for 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Comparative Overview: Phenyl Cyclohexyl Ketone and Its Halogenated Analogs

Compound	Formula	Crystal System (Predicted)	Space Group (Predicted)	Key Expected Intermolecular Interactions
Cyclohexyl Phenyl Ketone	C₁₃H₁₆O	Orthorhombic	P2₁2₁2₁	van der Waals forces, C-H···π interactions
2-Chlorophenyl cyclohexyl ketone	C₁₃H₁₅ClO	Monoclinic or Triclinic	P2₁/c or P-1	Halogen bonding (C-Cl···O, C-Cl···π), van der Waals forces
3-Chloro-5-fluorophenyl cyclohexyl ketone	C₁₃H₁₄ClFO	Monoclinic or Triclinic	P2₁/c or P-1	Halogen bonding, C-H···F interactions, π-π stacking
2-Chloro-5-fluorophenyl cyclohexyl ketone	C₁₃H₁₄ClFO	Monoclinic or Triclinic	P2₁/c or P-1	Halogen bonding, C-H···F interactions, steric hindrance from ortho-chloro group

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structure of a small organic molecule like 2-Chloro-5-fluorophenyl cyclohexyl ketone follows a well-established experimental workflow.

Step-by-Step Methodology

• Crystal Growth: High-quality single crystals are the prerequisite for a successful XRD experiment. This is often the most challenging step and can involve techniques such as slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the diffracted X-rays.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the atoms in the unit cell. This initial model is then refined to achieve the best possible fit with the experimental data.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

The Significance of Crystallographic Data in Drug Development

The precise knowledge of a compound's crystal structure is not merely an academic exercise; it has profound implications for drug development. Different crystalline forms of the same API, known as polymorphs, can exhibit different physical properties. This phenomenon can impact everything from manufacturing processes to the therapeutic efficacy of the final drug product.

A comprehensive understanding of the solid-state chemistry of an API, underpinned by XRD data, is therefore a critical component of modern pharmaceutical development, ensuring the consistency, quality, and performance of medicines.

Visualization of Molecular Structures

To aid in the conceptualization of these molecules, various software programs can be used to visualize the crystal structures from the crystallographic information file (CIF). Popular choices include Mercury, VESTA, and Diamond.[2][7][8] These programs allow for the exploration of packing arrangements, intermolecular interactions, and the generation of publication-quality images.

Caption: Key intermolecular forces influencing crystal packing.

Conclusion

While the definitive crystal structure of 2-Chloro-5-fluorophenyl cyclohexyl ketone remains to be determined, a comparative analysis based on its parent compound, cyclohexyl phenyl ketone, provides valuable predictive insights. The introduction of chloro and fluoro substituents is anticipated to significantly modulate the intermolecular interactions and crystal packing, thereby influencing the material's bulk properties. This guide underscores the importance of single-crystal X-ray diffraction as a tool for understanding structure-property relationships in pharmaceutical compounds and provides a framework for the rational design of new molecular solids with desired characteristics. The experimental determination of the crystal structure of 2-Chloro-5-fluorophenyl cyclohexyl ketone and its halogenated analogs would be a valuable contribution to the field, further refining our understanding of this important class of molecules.

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A Comparative Guide to the Reactivity of 2-Chloro vs. 2-Bromo Aryl Cyclohexyl Ketones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, α-haloketones stand out as exceptionally versatile intermediates. Their dual functionality—an electrophilic carbonyl carbon and an electrophilic α-carbon—provides a gateway to a vast array of molecular architectures, particularly in the synthesis of heterocyclic compounds and complex drug molecules.[1][2] Among these, 2-halo aryl cyclohexyl ketones are of significant interest. The choice between a chlorine or a bromine substituent at the α-position is a critical decision that profoundly impacts reaction kinetics, yields, and the feasibility of subsequent synthetic steps.

This guide provides a detailed comparison of the reactivity of 2-chloro- and 2-bromo aryl cyclohexyl ketones. We will delve into the mechanistic principles governing their reactions, present comparative data, and offer a practical experimental protocol. Our analysis will demonstrate that 2-bromo aryl cyclohexyl ketones consistently exhibit higher reactivity in both nucleophilic substitution and elimination reactions , a direct consequence of the superior leaving group ability of the bromide ion.[3]

The Mechanistic Underpinning: Why Bromide Excels

The enhanced reactivity of α-haloketones compared to their parent alkyl halides stems from the powerful electron-withdrawing effect of the adjacent carbonyl group. This inductive effect increases the partial positive charge on the α-carbon, making it a more potent electrophile.[1] However, the difference between the chloro and bromo analogues is best understood by examining the key reaction mechanisms.

Nucleophilic Substitution (SN2)

The most common reaction pathway for these substrates is the bimolecular nucleophilic substitution (SN2) reaction. In this concerted mechanism, a nucleophile attacks the electrophilic α-carbon while the halide ion departs simultaneously.[4]

The rate of an SN2 reaction is highly dependent on the stability of the leaving group. A better leaving group is one that is a weaker base and can more effectively stabilize the negative charge it acquires upon departure. When comparing the halides, bromide (Br⁻) is a significantly weaker base than chloride (Cl⁻).[3] This is because hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl). Consequently, the carbon-bromine (C-Br) bond is more readily cleaved than the carbon-chlorine (C-Cl) bond during the nucleophilic attack.[3][5] This results in a lower activation energy and a markedly faster reaction rate for the 2-bromo ketone.

S_N2 reaction mechanism for a generic α-haloketone.

Elimination (E2)

When treated with a strong, non-nucleophilic base, 2-halo aryl cyclohexyl ketones can undergo an E2 elimination to form an α,β-unsaturated ketone.[6][7] This reaction is also a concerted process where the base abstracts a proton from the carbon adjacent (β-position) to the carbonyl group, while the halide is simultaneously ejected.[8]

For cyclohexyl systems, the E2 mechanism has a strict stereoelectronic requirement: the β-hydrogen and the leaving group (the halogen) must be in an anti-periplanar (180°) arrangement.[9] This is achieved when both groups occupy axial positions on opposite faces of the cyclohexane chair conformation.[10] Similar to the SN2 reaction, the rate of the E2 elimination is dependent on the C-X bond strength and the stability of the leaving group. Therefore, 2-bromo ketones undergo E2 elimination significantly faster than their 2-chloro counterparts.

E2 elimination requires an anti-periplanar (diaxial) arrangement.

Comparative Reactivity Data

The difference in reactivity is not subtle. Seminal studies on related α-haloketones provide quantitative data that illustrates this trend. For example, the reaction of α-haloacetophenones with iodide ions shows a dramatic rate enhancement for the bromo- derivative.[3] This trend is directly applicable to the 2-halo aryl cyclohexyl ketone system.

Substrate	Halogen Leaving Group	Relative Rate Constant (k)	Key Observations
2-Chloro-2-arylcyclohexanone	Chloride (Cl⁻)	1	Slower reaction times, may require higher temperatures or stronger nucleophiles.
2-Bromo-2-arylcyclohexanone	Bromide (Br⁻)	> 160	Significantly faster reactions, often proceeding under milder conditions with higher yields.[3]

Practical Implications for the Synthetic Chemist

The superior reactivity of 2-bromo aryl cyclohexyl ketones has direct consequences for experimental design:

• Efficiency: Reactions with bromo-substrates proceed much faster, reducing overall synthesis time.[3]

• Milder Conditions: The lower activation energy allows for reactions to be run at lower temperatures, which can improve selectivity and prevent the degradation of sensitive functional groups.

• Higher Yields: Faster, cleaner reactions often translate to higher isolated yields of the desired product.

• Choice of Reagents: The high reactivity of the bromo-ketone may allow for the use of weaker nucleophiles or bases that would be ineffective with the corresponding chloro-ketone.

While 2-bromo ketones offer a significant reactivity advantage, the choice of starting material must also consider factors such as cost, commercial availability, and the stability of the compound. It is also crucial to be aware of potential side reactions. For instance, treatment of α-haloketones with strong, sterically hindered bases can sometimes lead to the Favorskii rearrangement instead of simple elimination.[11]

Representative Experimental Protocol: Nucleophilic Substitution

This protocol describes a general procedure for the SN2 reaction of a 2-halo-2-phenylcyclohexanone with a nucleophile, in this case, sodium azide, to form an α-azido ketone, a valuable synthetic precursor.

Objective: To compare the rate of formation of 2-azido-2-phenylcyclohexanone from its 2-bromo and 2-chloro precursors.

Materials:

• 2-Bromo-2-phenylcyclohexanone

• 2-Chloro-2-phenylcyclohexanone

• Sodium Azide (NaN₃)

• Acetone (anhydrous)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate TLC eluent (e.g., 9:1 Hexanes:Ethyl Acetate)

• UV lamp

Workflow for the comparative kinetic study.

Procedure:

• Reaction Setup: In two separate round-bottom flasks equipped with magnetic stir bars, dissolve 2-chloro-2-phenylcyclohexanone (1.0 mmol) in 10 mL of anhydrous acetone (Flask A) and 2-bromo-2-phenylcyclohexanone (1.0 mmol) in 10 mL of anhydrous acetone (Flask B).

  • Rationale: Acetone is a polar aprotic solvent that is ideal for SN2 reactions. Setting up parallel reactions ensures a direct and fair comparison.

• Initiation: To each flask, add sodium azide (1.2 mmol, 1.2 equivalents) simultaneously while stirring vigorously at room temperature. Start a timer for each reaction.

  • Rationale: Azide is an excellent nucleophile for SN2 reactions. A slight excess ensures the reaction goes to completion.

• Monitoring: At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot from each reaction mixture using a capillary tube and spot it on a single TLC plate.

  • Rationale: TLC allows for a simple, visual assessment of the reaction's progress by comparing the intensity of the starting material spot to the newly forming product spot.

• Analysis: Develop the TLC plate in an appropriate eluent system and visualize the spots under a UV lamp. The consumption of the starting material (lower Rf) and the appearance of the α-azido ketone product (higher Rf) will be observed.

Conclusion

References

• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 14(12), 5249–5316. [Link]

• University of Pretoria (2020). Nucleophilic substitution reactions of α-haloketones: A computational study. UPSpace Repository. [Link]

• ResearchGate (n.d.). The reactivity of α-halo ketones in nucleophilic substitution. ResearchGate. [Link]

• Khan Academy (2019). Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. YouTube. [Link]

• ResearchGate (2026). Electrochemical α-Halogenation of α-Aryl-cyclohexanones to Construct 2-Aryl-2-halo-cycloketones. ResearchGate. [Link]

• Chemistry LibreTexts (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Gaziosmanpasa University (n.d.). Reaction of 2-Phenyl- and 2-Methyl-cycloalkanones with PBr5 and Influence of Substituent on the Addition of Bromine Atom. Unpublished. [Link]

• Lumen Learning (n.d.). 8.5. Elimination reactions. Organic Chemistry 1: An open textbook. [Link]

• Wikipedia (n.d.). α-Halo ketone. Wikipedia. [Link]

• Master Organic Chemistry (2017). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. [Link]

• Chemistry Steps (n.d.). E2 and E1 Elimination Reactions of Cyclohexanes. Chemistry Steps. [Link]

• Organic Chemistry Portal (n.d.). Synthesis of aryl ketones by acylation of arenes. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts (2021). 17.3: Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• National Institutes of Health (n.d.). Reactions of α,β-Unsaturated Carbonyls with Free Chlorine, Free Bromine, and Combined... PMC. [Link]

• Chemistry LibreTexts (2023). 4.1: β-Elimination Reactions. Chemistry LibreTexts. [Link]

• National Institutes of Health (n.d.). Synthetic Access to Aromatic α-Haloketones. PMC. [Link]

• SciSpace (n.d.). Reactions of Aldehydes and Ketones and their Derivatives. SciSpace. [Link]

• CK-12 Foundation (2026). Elimination Reaction - Haloalkanes. CK-12. [Link]

• Khan Academy (n.d.). E2 elimination: Substituted cyclohexanes. Khan Academy. [Link]

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Safety & Regulatory Compliance

2-Chloro-5-fluorophenyl cyclohexyl ketone proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2-Chloro-5-fluorophenyl Cyclohexyl Ketone

As a cornerstone of laboratory safety and operational excellence, managing complex halogenated building blocks requires moving beyond generic disposal guidelines. 2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) is a highly specialized intermediate used in drug development[1]. Because its molecular structure contains both chlorine and fluorine substituents on an aromatic ring, it falls under strict regulatory classifications for halogenated organic waste[2].

This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, step-by-step operational plan for the safe handling, segregation, and thermal destruction of this compound.

Chemical Profile & Hazard Causality

To handle a chemical safely, one must understand the "why" behind its reactivity and end-of-life hazards:

• Structure-Reactivity Relationship : The compound features a reactive cyclohexyl ketone moiety linked to a di-halogenated phenyl ring. While the ketone is the primary site for synthetic functionalization, the strong C-Cl and C-F bonds dictate its environmental persistence and disposal hazards.

• Thermal Degradation Risks : Upon combustion, halogenated compounds do not simply yield

  and . The halogens are released as hydrogen chloride (HCl) and hydrogen fluoride (HF) gases[3]. These acid gases are highly corrosive, toxic, and will destroy standard incinerator linings if not processed through specialized emission control systems[4].

Waste Segregation Strategy: The "Why" Behind the Rules

The most critical operational failure in chemical disposal is the improper mixing of halogenated and non-halogenated waste streams.

• Strict Isolation : Never mix waste containing 2-Chloro-5-fluorophenyl cyclohexyl ketone with non-halogenated solvent waste (e.g., acetone, ethanol, or hexane)[2].

• The Causality of Segregation : A substance is legally and operationally considered "reactive" halogenated waste if it contains halogens[2]. If you mix a small amount of halogenated waste into a large drum of non-halogenated waste, the entire drum must now be treated at a specialized facility. This drastically increases the hazardous waste management costs and environmental processing burden[2].

• Container Compatibility : Halogenated organics can permeate or degrade standard rubber or low-density polyethylene. Waste must be stored in High-Density Polyethylene (HDPE) or amber glass bottles fitted with Polytetrafluoroethylene (PTFE)-lined caps to ensure the container remains vapor-tight and spill-proof[5].

Quantitative Data: Waste Stream Comparison

Summarizing the operational parameters ensures rapid decision-making during waste characterization.

Parameter	Halogenated Waste (e.g., 2-Chloro-5-fluorophenyl cyclohexyl ketone)	Non-Halogenated Waste (e.g., Acetone, Hexane)
Primary Elements	C, H, O, + Cl, F, Br, I	C, H, O, N
Combustion Byproducts	, , HCl, HF (Corrosive/Toxic)	, ,
Disposal Mechanism	High-Temp Rotary Kiln Incineration	Standard Liquid Injection Incineration
Emission Control	Mandatory Caustic Scrubbing	Standard Particulate Filtration
EPA Testing Method	EPA Method 9023 (EOX)	EPA Method 8015 (Non-halogenated)
Relative Disposal Cost	High (Due to scrubber maintenance & specialized kilns)	Low

Step-by-Step Operational Methodologies

Protocol A: Laboratory Segregation and Storage

• Container Selection : Select an amber glass bottle or HDPE container. Causality: Amber glass prevents UV-induced radical dehalogenation, while HDPE provides chemical compatibility against solvent degradation.

• Cap Specification : Equip the container with a PTFE-lined threaded cap[5]. Causality: PTFE prevents halogenated vapors from permeating the seal, preventing hazardous accumulation in the waste storage cabinet.

• Labeling : Apply a hazardous waste tag immediately upon the first drop of waste. Label explicitly as "Waste: Halogenated Organics - Contains 2-Chloro-5-fluorophenyl cyclohexyl ketone"[5]. Causality: Generic labels or chemical abbreviations violate EPA regulations and endanger waste handlers who rely on explicit nomenclature to prevent reactive mixing[5].

• Secondary Containment : Place the primary container in a secondary spill tray strictly separated from non-halogenated solvents, acids, and strong oxidizing agents[5].

Protocol B: Extractable Organic Halides (EOX) Characterization

Before a commercial facility accepts the waste, it must be characterized to determine the required BTU blending ratio for the incinerator[6]. This protocol is adapted from EPA Method 9023[7].

• Sample Collection : Collect a 25 mL aliquot of the waste using a glass syringe and transfer it to a vial with a PTFE septum[7].

• Extraction : Extract the organic halides using ethyl acetate in a sonic bath (minimum 200 watts) to ensure complete partitioning of the halogenated ketone into the solvent phase[7].

• Combustion/Titration : Inject the extract into a pyrolysis microcoulometric-titration system[7]. Causality: The furnace combusts the sample, converting organically bound halogens into titratable hydrogen halides to quantify the exact halogen load[7].

Protocol C: Spill Response and Containment

• Evacuation and Ventilation : Immediately close lab doors and open fume hood sashes to maximum safe operating height to ventilate the area[5]. Causality: Halogenated aromatic vapors are heavier than air and can accumulate, posing inhalation hazards.

• Absorption : Deploy chemically inert absorbent pads (e.g., polypropylene) over the spill[5]. Do not use combustible materials like sawdust.

• Containment : Place the saturated pads into a heavy-duty plastic bag, seal it, and place it inside a rigid, sealable hazardous waste bucket[5].

Proper Disposal Procedures: Thermal Destruction

Because 2-Chloro-5-fluorophenyl cyclohexyl ketone cannot go down the drain[2], it must undergo specialized thermal destruction.

• Transport : The waste is transported to an EPA-permitted hazardous waste facility[2].

• Rotary Kiln Incineration : The waste is introduced into a rotary kiln operating at temperatures exceeding 1200°C[4]. Causality: This extreme heat is required to break the high bond dissociation energies of the C-F and C-Cl bonds[4].

• Caustic Scrubbing : The exhaust gases, now containing volatile HCl and HF, are passed through a wet caustic scrubber (typically using

  or )[4]. Causality: The scrubber neutralizes the highly corrosive acids into benign, solid salts (NaCl, ) before the exhaust is safely released into the atmosphere[4].

Mechanistic Workflow Diagram

Workflow for the segregation, characterization, and thermal destruction of halogenated waste.

References

1.[2] Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts. 2 2.[5] Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois. 5 3.[7] Method 9023: Extractable Organic Halides (EOX) in Solids. U.S. Environmental Protection Agency (EPA). 7 4.[6] Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). 6 5.[4] Dioxin Treatment Technologies (Rotary Kiln Incineration). Princeton University / Office of Technology Assessment. 4

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• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. epa.gov [epa.gov]

Navigating the Safe Handling of 2-Chloro-5-fluorophenyl cyclohexyl ketone: A Guide to Personal Protective Equipment and Operational Protocols

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. The procedural, step-by-step guidance herein is designed to directly answer specific operational questions, ensuring a safe and compliant laboratory environment.

Hazard Identification and Risk Assessment

Understanding the hazard profile of a chemical is the cornerstone of safe handling. Based on analogous compounds, 2-Chloro-5-fluorophenyl cyclohexyl ketone is anticipated to present several health hazards.[1] The primary risks are associated with direct contact and inhalation.

Table 1: Anticipated Hazard Profile

Hazard Statement	GHS Classification	Implication for Laboratory Personnel
H302	Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1]
H315	Skin Irritation (Category 2)	Causes skin irritation upon contact.[1]
H319	Serious Eye Irritation (Category 2)	Causes serious, potentially damaging, eye irritation.[1]
H335	Specific Target Organ Toxicity — Single Exposure (Category 3)	May cause respiratory irritation if inhaled.[1]

These hazards necessitate a stringent personal protective equipment (PPE) protocol and a well-defined operational plan to minimize exposure.

Essential Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it is a scientifically-grounded system of barriers designed to protect you from the specific hazards identified. The causality behind each selection is critical for ensuring compliance and, more importantly, personal safety.

Table 2: Required PPE for Handling 2-Chloro-5-fluorophenyl cyclohexyl ketone

Protection Type	Recommended Equipment	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles & Face Shield	Rationale: The H319 classification ("Causes serious eye irritation") mandates robust protection.[1] Goggles must be worn to protect against splashes and vapors. A face shield should be worn over the goggles during procedures with a higher risk of splashing, such as transferring large volumes or running reactions under pressure.[2]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Rationale: To prevent skin irritation (H315), gloves are mandatory.[1] Nitrile or neoprene gloves offer good resistance to ketones and halogenated hydrocarbons. Always inspect gloves for defects before use and remove them immediately upon contamination. For prolonged handling, consider double-gloving.[2]
Body Protection	Flame-Resistant Laboratory Coat	Rationale: A fully buttoned lab coat provides a crucial barrier against accidental spills and splashes, protecting your skin and personal clothing. Flame-resistant material is a best-practice standard in laboratories where flammable solvents are also in use.
Respiratory Protection	Certified Chemical Fume Hood	Rationale: Due to the risk of respiratory irritation (H335), all manipulations of this compound, including weighing, transferring, and use in reactions, must be conducted within a properly functioning and certified chemical fume hood.[1][3] This engineering control is the primary method for preventing inhalation exposure.

Operational and Disposal Plan: A Step-by-Step Guide

A systematic workflow is essential for minimizing risk. The following protocols provide a self-validating system for safe handling, from preparation to disposal.

Experimental Workflow Diagram

The following diagram outlines the critical steps for safely handling 2-Chloro-5-fluorophenyl cyclohexyl ketone.

Caption: Logical workflow from preparation to disposal.

Step 1: Pre-Operational Protocol

• Review Documentation: Before handling, thoroughly review this guide and any relevant institutional Standard Operating Procedures (SOPs).

• Verify Engineering Controls: Ensure the chemical fume hood has been certified within the last year. Check that an emergency eyewash station and safety shower are accessible and unobstructed.[3]

• Assemble Materials: Gather all necessary glassware, reagents, and spill cleanup materials and place them inside the fume hood to minimize reaching in and out of the sash.

• Don PPE: Put on all required PPE as detailed in Table 2. Ensure your lab coat is fully buttoned and gloves are pulled over the cuffs.

Step 2: Chemical Handling Protocol (Inside Fume Hood)

• Chemical Transfer: Conduct all weighing and transferring of the solid or solutions of 2-Chloro-5-fluorophenyl cyclohexyl ketone well within the fume hood, at least 6 inches from the sash.

• Container Management: Keep the primary container of the chemical sealed when not in immediate use.[4]

• Experimental Conduct: Perform all reactions and manipulations within the designated and contained area of the fume hood.

• Avoid Contamination: Use designated spatulas and glassware. Do not remove any items from the fume hood that may be contaminated without first decontaminating them.

Step 3: Decontamination and Disposal Plan

• Surface Decontamination: After completing your work, decontaminate all surfaces within the fume hood where the chemical was handled using an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

• Waste Segregation (CRITICAL): As a halogenated compound, all waste containing 2-Chloro-5-fluorophenyl cyclohexyl ketone must be disposed of in a designated "Halogenated Organic Waste" container.[5][6]

  • This includes contaminated consumables such as gloves, pipette tips, and paper towels.

  • NEVER mix halogenated waste with non-halogenated solvent waste.[6]

  • NEVER dispose of this chemical down the drain.[7]

• Waste Container Management: Keep waste containers tightly closed when not in use and store them in a designated satellite accumulation area.[5][6]

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. A common procedure is to remove gloves first, followed by the face shield, goggles, and finally the lab coat. Dispose of single-use items in the appropriate waste stream.

• Personal Hygiene: Immediately wash your hands thoroughly with soap and water after removing all PPE.[8]

By adhering to this structured protocol, researchers can confidently and safely handle 2-Chloro-5-fluorophenyl cyclohexyl ketone, ensuring both personal safety and environmental compliance.

References

• SAFETY DATA SHEET. (2025, November 13). TCI Chemicals.
• List of GHS Hazard and Precautionary Statements. (n.d.).
• SAFETY DATA SHEET. (2025, September 15). Sigma-Aldrich.
• Safety Data Sheet. (2026, January 26). MedchemExpress.com.
• SAFETY DATA SHEET. (2009, September 26). Fisher Scientific.
• SAFETY DATA SHEET. (2023, July 24). Merck.
• SAFETY DATA SHEET. (n.d.). Merck.
• Safety Data Sheet. (2022, September 23). MedchemExpress.com.
• Hazard statements. (n.d.). MSDS Europe.
• Safety Data Sheet. (2026, February 25). Fluorochem.
• SAFETY DATA SHEET. (2024, February 10). Fisher Scientific.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• Halogenated Solvents. (n.d.).

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